5-Methylthio-1,3,4-thiadiazole-2-thiol

• CAS: 6264-40-0

Core Science & Biosynthesis

An In-depth Technical Guide on 5-Methylthio-1,3,4-thiadiazole-2-thiol: Core Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Methylthio-1,3,4-thiadiazole-2-thiol is a versatile heterocyclic compound with significant potential in medicinal chemistry and agrochemical development. This technical guide provides a comprehensive overview of its fundamental properties, including its chemical structure, physicochemical characteristics, and spectroscopic data. Detailed experimental protocols for its synthesis and characterization are presented, alongside an exploration of its reactivity and tautomeric nature. Furthermore, this document summarizes the known biological activities of this compound and its derivatives, with a focus on its role as an antimicrobial and anti-inflammatory agent. Visual diagrams are provided to illustrate key concepts such as tautomerism, synthetic pathways, and its proposed mechanism of antifungal action.

Core Properties

5-Methylthio-1,3,4-thiadiazole-2-thiol is a yellow or white to off-white solid.[1] It is a derivative of 1,3,4-thiadiazole, a five-membered heterocyclic ring containing two nitrogen atoms and a sulfur atom. The presence of both a methylthio (-SCH3) and a thiol (-SH) group contributes to its unique chemical reactivity and biological activity.

Physicochemical Properties

The key physicochemical properties of 5-Methylthio-1,3,4-thiadiazole-2-thiol are summarized in the table below for easy reference.

Property	Value	Reference
Molecular Formula	C3H4N2S3	[1]
Molecular Weight	164.28 g/mol	[1]
CAS Number	6264-40-0	[1]
Melting Point	136 - 141 °C	[1]
Appearance	Yellow or white to off-white solid	[1]
Purity	≥ 99% (HPLC)	[1]
Storage Conditions	Store at 0 - 8 °C	[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of 5-Methylthio-1,3,4-thiadiazole-2-thiol. The available data from various techniques are presented below.

Spectroscopic Technique	Key Data
¹H NMR (DMSO-d6)	Signals corresponding to the methyl protons and the thiol proton.
¹³C NMR (DMSO-d6)	Signals for the methyl carbon and the two carbons of the thiadiazole ring.
Infrared (IR)	Characteristic absorption bands for N-H, C=S, and C-S stretching vibrations, confirming the thione tautomeric form in the solid state.
Raman	Spectral data complementing the IR analysis for vibrational mode assignments.
Mass Spectrometry (MS)	Molecular ion peak confirming the molecular weight of the compound.

Tautomerism

5-Methylthio-1,3,4-thiadiazole-2-thiol can exist in two tautomeric forms: the thiol form and the thione form. Experimental and computational studies have shown that the thione form is the predominant tautomer in both the solid state and in DMSO solution.[2] This is an important consideration for its reactivity and biological interactions.

Caption: Thiol-thione tautomerism of 5-Methylthio-1,3,4-thiadiazole-2-thiol.

Experimental Protocols

Synthesis of 5-Methylthio-1,3,4-thiadiazole-2-thiol

A common and effective method for the synthesis of 5-substituted-1,3,4-thiadiazole-2-thiols involves the cyclization of dithiocarbazates. The following is a representative protocol based on established literature procedures.[3]

Materials:

• Hydrazine hydrate

• Carbon disulfide (CS2)

• Potassium hydroxide (KOH)

• Methyl iodide (CH3I)

• Ethanol

• Hydrochloric acid (HCl)

Procedure:

• Formation of Potassium Dithiocarbazate: In a flask cooled in an ice bath, dissolve potassium hydroxide in ethanol. To this solution, add hydrazine hydrate dropwise with stirring. After the addition is complete, add carbon disulfide dropwise while maintaining the low temperature. Stir the reaction mixture for several hours to allow for the formation of the potassium dithiocarbazate salt.

• Methylation: To the suspension of the potassium dithiocarbazate, add methyl iodide dropwise. Allow the reaction to stir at room temperature overnight.

• Cyclization: The intermediate is then cyclized to form the 1,3,4-thiadiazole ring. This can be achieved by heating the reaction mixture under reflux.

• Acidification and Isolation: After cooling, the reaction mixture is acidified with dilute hydrochloric acid. The resulting precipitate, 5-Methylthio-1,3,4-thiadiazole-2-thiol, is collected by filtration, washed with water, and dried.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent such as ethanol.

Caption: General workflow for the synthesis of 5-Methylthio-1,3,4-thiadiazole-2-thiol.

Characterization

The synthesized compound should be characterized to confirm its identity and purity using the spectroscopic methods outlined in Section 1.2. The melting point should also be determined and compared to the literature value.

Reactivity

The reactivity of 5-Methylthio-1,3,4-thiadiazole-2-thiol is primarily centered around the nucleophilic thiol group and the thiadiazole ring. The thiol group can be readily alkylated, acylated, and can participate in other reactions typical of thiols. This reactivity makes it a valuable building block for the synthesis of a wide range of derivatives with diverse biological activities. The thiadiazole ring itself can also undergo various chemical transformations.

Caption: General reactivity of the thiol group in 5-Methylthio-1,3,4-thiadiazole-2-thiol.

Biological Activities and Applications

5-Methylthio-1,3,4-thiadiazole-2-thiol and its derivatives have garnered significant interest due to their broad spectrum of biological activities.

Antimicrobial and Antifungal Activity

This class of compounds has demonstrated potent activity against various bacterial and fungal pathogens.[1][4] The 1,3,4-thiadiazole scaffold is a key feature in many antimicrobial agents.[5] One study on a related 1,3,4-thiadiazole derivative, 4-(5-methyl-1,3,4-thiadiazole-2-yl)benzene-1,3-diol, revealed potent antifungal activity against various Candida species, with MIC100 values ranging from 8 to 96 μg/ml.[6][7]

The proposed mechanism of antifungal action involves the disruption of cell wall biogenesis.[6][7] This leads to an inability of the fungal cells to maintain their shape, increased cell size, and ultimately cell lysis due to internal turgor pressure.[6][7]

Caption: Proposed logical workflow for the antifungal mechanism of action.

Anti-inflammatory Activity

Derivatives of 1,3,4-thiadiazole have also been investigated for their anti-inflammatory properties.[4] For instance, certain adamantyl-substituted 1,3,4-thiadiazole derivatives have shown significant in vivo anti-inflammatory activity in carrageenan-induced paw edema models in rats.[4]

Other Applications

Beyond its therapeutic potential, 5-Methylthio-1,3,4-thiadiazole-2-thiol is utilized in various other fields:

• Agrochemicals: It serves as a potent fungicide for crop protection.[1]

• Material Science: It is used in the formulation of specialty coatings and polymers.

• Analytical Chemistry: It can be employed as a reagent for the detection of metal ions.

Conclusion

5-Methylthio-1,3,4-thiadiazole-2-thiol is a heterocyclic compound with a rich chemical profile and a wide array of potential applications. Its straightforward synthesis, versatile reactivity, and significant biological activities make it a molecule of great interest for researchers in drug discovery, agrochemical development, and materials science. Further investigation into its specific molecular targets and mechanisms of action will undoubtedly unlock its full potential in these fields.

References

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]
• 3. connectjournals.com [connectjournals.com]
• 4. Synthesis, antimicrobial and anti-inflammatory activities of novel 5-(1-adamantyl)-1,3,4-thiadiazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis, docking and characterization of some novel 5-(S-alkyl)-1.3.4-thiadiazole-2-carboxamide derivatives as anti-inflammatory and antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antifungal effects of a 1,3,4-thiadiazole derivative determined by cytochemical and vibrational spectroscopic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Technical Guide to the Synthesis of 5-Methylthio-1,3,4-thiadiazole-2-thiol from Thiosemicarbazide

Executive Summary: This document provides a comprehensive technical guide for the synthesis of 5-Methylthio-1,3,4-thiadiazole-2-thiol, a heterocyclic compound with significant applications in agrochemicals and medicinal chemistry. The synthesis originates from the readily available starting material, thiosemicarbazide. The described synthetic pathway is a multi-step process involving the initial cyclization of thiosemicarbazide to form a key intermediate, 5-amino-1,3,4-thiadiazole-2-thiol, followed by a diazotization and substitution to yield the final product. This guide furnishes detailed experimental protocols, presents all quantitative data in structured tables, and includes visual diagrams generated using Graphviz to illustrate the reaction pathway and experimental workflow, making it a valuable resource for researchers and professionals in chemical synthesis and drug development.

Introduction

The 1,3,4-thiadiazole ring is a prominent scaffold in a multitude of compounds with remarkable biological activities, including antimicrobial, anticancer, antiepileptic, and anti-inflammatory properties.[1] Furthermore, sulfur-containing heterocycles are crucial in materials science and coordination chemistry.[1][2] 5-Methylthio-1,3,4-thiadiazole-2-thiol, the target of this guide, is a versatile derivative known for its applications in agrochemicals as a fungicide and herbicide.[3] It also serves as a valuable building block in the development of novel pharmaceuticals.[3] This guide outlines a robust synthetic route starting from thiosemicarbazide, a common and cost-effective precursor for 1,3,4-thiadiazole systems.[4][5]

Overall Synthesis Pathway

The synthesis of 5-Methylthio-1,3,4-thiadiazole-2-thiol from thiosemicarbazide is proposed to proceed via a two-stage process. The first stage involves the cyclization of thiosemicarbazide with carbon disulfide to form the stable intermediate, 5-amino-1,3,4-thiadiazole-2-thiol. The second stage involves the chemical modification of the 5-amino group to the desired 5-methylthio group via a diazotization-substitution sequence.

Caption: Overall synthetic pathway from thiosemicarbazide.

Experimental Protocols

Part 1: Synthesis of 5-Amino-1,3,4-thiadiazole-2-thiol

This initial step involves the reaction of thiosemicarbazide with carbon disulfide in a basic medium to induce cyclization.[2][6]

Methodology:

• To a suspension of thiosemicarbazide (0.1 mol) in absolute ethanol (150 mL) in a round-bottom flask, anhydrous sodium carbonate (0.1 mol) is added.

• The mixture is cooled in an ice bath, and carbon disulfide (0.12 mol) is added dropwise with continuous stirring over a period of 30 minutes.

• After the addition is complete, the reaction mixture is refluxed with stirring for 8-10 hours.

• The progress of the reaction should be monitored using Thin Layer Chromatography (TLC).

• After completion, the solvent is removed under reduced pressure using a rotary evaporator.

• The resulting solid is dissolved in a minimum amount of warm water and filtered to remove any insoluble impurities.

• The filtrate is then acidified with dilute hydrochloric acid to a pH of 5-6, leading to the precipitation of the product.

• The precipitate is filtered, washed thoroughly with cold water, and dried under vacuum.

• Recrystallization from an ethanol-water mixture yields the purified 5-amino-1,3,4-thiadiazole-2-thiol.

Part 2: Synthesis of 5-Methylthio-1,3,4-thiadiazole-2-thiol

This stage converts the amino group of the intermediate into a methylthio group. This is achieved through the formation of a diazonium salt, followed by its reaction with a methylthiolate nucleophile.

Methodology:

• Diazotization: 5-Amino-1,3,4-thiadiazole-2-thiol (0.05 mol) is dissolved in a mixture of concentrated hydrochloric acid (20 mL) and water (50 mL). The solution is cooled to 0-5 °C in an ice-salt bath.

• A pre-cooled aqueous solution of sodium nitrite (0.055 mol in 15 mL of water) is added dropwise to the thiadiazole solution, keeping the temperature below 5 °C. The mixture is stirred for an additional 30 minutes at this temperature to ensure complete formation of the diazonium salt.

• Substitution: In a separate flask, sodium methyl mercaptide (CH₃SNa) is prepared by reacting methyl mercaptan with sodium hydroxide in an appropriate solvent, or a commercially available solution is used (0.06 mol). This solution is also cooled to 0-5 °C.

• The cold diazonium salt solution is added slowly to the stirred sodium methyl mercaptide solution. Vigorous evolution of nitrogen gas will be observed.

• After the addition is complete, the reaction mixture is allowed to slowly warm to room temperature and is stirred for an additional 2-3 hours.

• The resulting mixture is then acidified with dilute hydrochloric acid, which will precipitate the crude product.

• The solid is collected by filtration, washed with water, and dried.

• Purification can be achieved by column chromatography or recrystallization from a suitable solvent like ethanol or an ethanol/water mixture.

Data Presentation

The following tables summarize the key quantitative data for the intermediate and final products.

Table 1: Physicochemical and Spectroscopic Data for 5-Amino-1,3,4-thiadiazole-2-thiol

Property	Value	Reference(s)
Molecular Formula	C₂H₃N₃S₂	[7]
Molecular Weight	133.19 g/mol	[7]
Melting Point	238-240 °C (decomposes)	[6]
Appearance	White to pale yellow crystalline solid	[6]
FT-IR (cm⁻¹)
N-H stretch (amine)	3300-3100	[8]
C=N stretch	~1620	[8]
C-S stretch	1396, 1273	[8]
¹H NMR (DMSO-d₆, δ ppm)
NH₂	~7.28 (s, 2H)	[7]
SH/NH (thione tautomer)	~10.9 (s, 1H)	[9]

Table 2: Physicochemical and Spectroscopic Data for 5-Methylthio-1,3,4-thiadiazole-2-thiol

Property	Value	Reference(s)
Molecular Formula	C₃H₄N₂S₃
Molecular Weight	164.27 g/mol
Melting Point	138-141 °C
Appearance	Crystalline solid
¹H NMR (DMSO-d₆, δ ppm)
S-CH₃	~2.7 (s, 3H)	[1][10]
SH/NH (thione tautomer)	Broad singlet, variable position	[10]
¹³C NMR (DMSO-d₆, δ ppm)
S-CH₃	~15.6	[1]
C2 (Thiadiazole)	~165	[1]
C5 (Thiadiazole)	~164	[1]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the synthesis and purification process.

Caption: Logical workflow for synthesis and purification.

Conclusion

This guide details a feasible and structured synthetic route for producing 5-Methylthio-1,3,4-thiadiazole-2-thiol from thiosemicarbazide. By following the outlined experimental protocols for the formation of the 5-amino-1,3,4-thiadiazole-2-thiol intermediate and its subsequent conversion, researchers can reliably synthesize the target compound. The provided data tables and workflow diagrams serve as practical tools for execution and monitoring of the synthesis. This pathway leverages common laboratory reagents and techniques, making it an accessible method for academic and industrial researchers focused on the development of novel heterocyclic compounds.

References

• 1. Functionalization of 2-Mercapto-5-methyl-1,3,4-thiadiazole: 2-(ω-Haloalkylthio) Thiadiazoles vs. Symmetrical Bis-Thiadiazoles [mdpi.com]
• 2. connectjournals.com [connectjournals.com]
• 3. chemimpex.com [chemimpex.com]
• 4. static.sites.sbq.org.br [static.sites.sbq.org.br]
• 5. bu.edu.eg [bu.edu.eg]
• 6. Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives | Journal of Global Pharma Technology [jgpt.co.in]
• 7. researchgate.net [researchgate.net]
• 8. The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol [jmchemsci.com]
• 9. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 10. Raman, infrared and NMR spectral analysis, normal coordinate analysis and theoretical calculations of 5-(methylthio)-1,3,4-thiadiazole-2(3H)-thione and its thiol tautomer - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: 5-(Methylthio)-1,3,4-thiadiazole-2-thiol (CAS 6264-40-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical compound with CAS number 6264-40-0. The document focuses on its chemical identity, structure, and its role as a scaffold in medicinal chemistry and agrochemical research. While direct biological data for this specific compound is limited in publicly available literature, this guide summarizes the known information and the broader context of 1,3,4-thiadiazole derivatives in drug discovery and development.

Chemical Identity and Structure

The compound identified by CAS number 6264-40-0 is known by the IUPAC name 5-(Methylthio)-1,3,4-thiadiazole-2-thiol.

Synonyms: 2-Mercapto-5-methylthio-1,3,4-thiadiazole[1]

Chemical Structure

Image Source: Sigma-Aldrich

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₃H₄N₂S₃
Molecular Weight	164.27 g/mol
Appearance	Yellow or white to off-white solid	[1]
Melting Point	136 - 141 °C	[1]

Biological and Medicinal Context

While specific experimental data on the biological activity of 5-(Methylthio)-1,3,4-thiadiazole-2-thiol is not extensively available in peer-reviewed literature, the 1,3,4-thiadiazole scaffold is a well-established pharmacophore in drug discovery. This compound serves as a key building block in the synthesis of novel therapeutic agents and agrochemicals.[1]

Derivatives of the 1,3,4-thiadiazole ring system have been reported to exhibit a wide range of biological activities, including:

• Antimicrobial Activity: The 1,3,4-thiadiazole nucleus is a common feature in compounds developed for their antibacterial and antifungal properties.

• Anti-inflammatory Activity: Various derivatives have been synthesized and evaluated for their potential to modulate inflammatory pathways.

• Anticancer Activity: The thiadiazole ring is present in a number of compounds investigated for their cytotoxic effects on cancer cell lines.

It is important to note that the biological activities are of derivatives and not of the specific compound 6264-40-0 itself. This compound is primarily used as a starting material for the synthesis of these more complex, biologically active molecules.[1]

Experimental Data (Analogues and Derivatives)

As there is a lack of specific quantitative biological data for 5-(Methylthio)-1,3,4-thiadiazole-2-thiol, this section presents a summary of findings for structurally related 1,3,4-thiadiazole derivatives to provide context for potential research directions.

Compound Class	Biological Activity	Key Findings
Substituted 1,3,4-thiadiazole-2-thiols	Antioxidant	Certain derivatives have shown significant radical scavenging potential in DPPH and ABTS assays.
N-substituted piperazinyl quinolones with 1,3,4-thiadiazole moiety	Antibacterial	Some derivatives exhibited potent activity against Gram-positive and Gram-negative bacteria.
Carboxamide derivatives of 1,3,4-thiadiazole	Anti-inflammatory, Antibacterial	Showed significant inhibition of protein denaturation and antibacterial activity against various pathogenic strains.

Disclaimer: The data presented above is for structurally related compounds and should not be directly attributed to CAS 6264-40-0. It is provided for illustrative purposes to highlight the potential of the 1,3,4-thiadiazole scaffold.

Experimental Protocols

Detailed experimental protocols for the biological evaluation of 5-(Methylthio)-1,3,4-thiadiazole-2-thiol are not available. However, for researchers interested in exploring the potential of this compound or its derivatives, standard assays for antimicrobial and anti-inflammatory activity would be appropriate starting points.

General Antimicrobial Susceptibility Testing (Broth Microdilution)

• Preparation of Inoculum: A standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) is prepared in a suitable broth medium.

• Compound Preparation: The test compound is dissolved in an appropriate solvent (e.g., DMSO) and serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: The standardized microbial suspension is added to each well of the microtiter plate.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours).

• Determination of MIC: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that visibly inhibits microbial growth.

In Vitro Anti-inflammatory Assay (Inhibition of Protein Denaturation)

• Reaction Mixture: A reaction mixture containing the test compound at various concentrations, bovine serum albumin (BSA), and phosphate-buffered saline (PBS) is prepared.

• Incubation: The mixture is incubated at a physiological temperature (e.g., 37°C) for a set period, followed by heating to induce denaturation (e.g., 72°C).

• Measurement: The turbidity of the samples is measured spectrophotometrically.

• Calculation: The percentage inhibition of protein denaturation is calculated relative to a control without the test compound.

Logical Workflow for Synthesis and Screening

The following diagram illustrates a general workflow for the synthesis of derivatives from a starting material like 5-(Methylthio)-1,3,4-thiadiazole-2-thiol and their subsequent biological screening.

Caption: A logical workflow for the synthesis and biological evaluation of novel 1,3,4-thiadiazole derivatives.

Conclusion

5-(Methylthio)-1,3,4-thiadiazole-2-thiol (CAS 6264-40-0) is a valuable chemical intermediate with a well-defined structure. While direct biological data for this specific compound is scarce, its utility as a scaffold for generating a diverse range of biologically active molecules is evident from the broader scientific literature on 1,3,4-thiadiazole derivatives. For researchers in drug discovery and agrochemical development, this compound represents a promising starting point for the synthesis of novel agents with potential antimicrobial and anti-inflammatory properties. Further research is warranted to explore the intrinsic biological activities of this compound and to fully exploit its potential in various applications.

References

• 1. chemimpex.com [chemimpex.com]

Spectroscopic Analysis of 5-Methylthio-1,3,4-thiadiazole-2-thiol: A Technical Guide

Introduction

5-Methylthio-1,3,4-thiadiazole-2-thiol is a heterocyclic compound of significant interest in medicinal chemistry and drug development due to its versatile biological activities. A thorough understanding of its structural features is paramount for its application and derivatization. This technical guide provides an in-depth overview of the spectroscopic analysis of 5-Methylthio-1,3,4-thiadiazole-2-thiol, focusing on Fourier-Transform Infrared (FT-IR) and Nuclear Magnetic Resonance (NMR) spectroscopy. This document is intended for researchers, scientists, and professionals in the field of drug development.

Data Presentation

The following tables summarize the expected spectroscopic data for 5-Methylthio-1,3,4-thiadiazole-2-thiol. It is important to note that while the general regions for the signals are based on known chemical principles and data for analogous structures, the precise, experimentally verified quantitative data for this specific molecule is not publicly available in the searched literature. The presented data should therefore be considered as a predictive guide.

Table 1: FT-IR Spectroscopic Data (Solid State)

Wavenumber Range (cm⁻¹)	Vibration Type	Functional Group	Expected Intensity
~3000-2800	C-H stretch	S-CH₃	Weak to Medium
~2600-2550	S-H stretch	Thiol (SH)	Weak (often broad)
~1600-1500	C=N stretch	Thiadiazole ring	Medium to Strong
~1450-1350	C-H bend	S-CH₃	Medium
~1300-1100	C-N stretch	Thiadiazole ring	Medium to Strong
~700-600	C-S stretch	Thiadiazole ring, S-CH₃, C-SH	Medium

Table 2: NMR Spectroscopic Data (Solvent: DMSO-d₆)

¹H NMR

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~2.7	Singlet	3H	S-CH₃
~14.0	Broad Singlet	1H	SH / NH (tautomer dependent)

¹³C NMR

Chemical Shift (δ, ppm)	Assignment
~15.0	S-CH₃
~165.0	C5 (carbon attached to S-CH₃)
~185.0	C2 (carbon in C=S or C-SH)

Thiol-Thione Tautomerism

5-Methylthio-1,3,4-thiadiazole-2-thiol can exist in two tautomeric forms: the thiol form and the thione form. The equilibrium between these two forms can be influenced by the solvent and the physical state (solid or solution). Spectroscopic techniques are crucial for identifying the predominant tautomer.

Thiol-Thione Tautomeric Equilibrium

In the solid state, the thione form is often favored. The presence of a broad N-H stretching band in the FT-IR spectrum (around 3100 cm⁻¹) and the absence of a distinct S-H band would support the thione structure. In solution, the equilibrium can shift, and NMR spectroscopy is particularly useful for its characterization.

Experimental Protocols

1. Fourier-Transform Infrared (FT-IR) Spectroscopy

This protocol describes the analysis of a solid sample of 5-Methylthio-1,3,4-thiadiazole-2-thiol.

• Method 1: Thin Solid Film

  • Sample Preparation: Dissolve a small amount (1-2 mg) of the solid sample in a few drops of a volatile solvent such as methylene chloride or acetone.

  • Film Deposition: Place a drop of the resulting solution onto the surface of a clean, dry potassium bromide (KBr) or sodium chloride (NaCl) salt plate.

  • Solvent Evaporation: Allow the solvent to evaporate completely, leaving a thin, even film of the compound on the salt plate.

  • Data Acquisition: Place the salt plate in the sample holder of the FT-IR spectrometer and acquire the spectrum over the desired range (e.g., 4000-400 cm⁻¹). A background spectrum of the clean, empty salt plate should be acquired beforehand and automatically subtracted from the sample spectrum.

• Method 2: KBr Pellet

  • Sample Preparation: Grind 1-2 mg of the solid sample with approximately 100-200 mg of dry, spectroscopic grade KBr powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Pellet Formation: Transfer the powder to a pellet press and apply pressure to form a thin, transparent or translucent pellet.

  • Data Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer and acquire the spectrum. A background spectrum should be run with an empty pellet holder or a blank KBr pellet.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol outlines the procedure for obtaining ¹H and ¹³C NMR spectra.

• Sample Preparation: Accurately weigh approximately 5-10 mg of the 5-Methylthio-1,3,4-thiadiazole-2-thiol sample and dissolve it in approximately 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆) in a clean, dry NMR tube.

• Sample Homogenization: Cap the NMR tube and gently agitate or vortex it to ensure the sample is completely dissolved and the solution is homogeneous.

• Instrument Setup: Place the NMR tube in the spectrometer's probe. Tune and shim the instrument to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum using standard acquisition parameters. The chemical shifts should be referenced to the residual solvent peak of DMSO-d₅ at δ 2.50 ppm.

• ¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum. The chemical shifts should be referenced to the solvent peak of DMSO-d₆ at δ 39.52 ppm. Proton decoupling is typically used to simplify the spectrum and improve the signal-to-noise ratio.

Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of 5-Methylthio-1,3,4-thiadiazole-2-thiol.

Workflow for Spectroscopic Analysis

Conclusion

The spectroscopic analysis of 5-Methylthio-1,3,4-thiadiazole-2-thiol by FT-IR and NMR provides critical insights into its molecular structure and tautomeric behavior. FT-IR is instrumental in identifying the key functional groups and confirming the presence of either the thiol or thione form, particularly in the solid state. NMR spectroscopy, especially in a polar aprotic solvent like DMSO-d₆, is invaluable for elucidating the precise proton and carbon environments and investigating the tautomeric equilibrium in solution. The combined application of these techniques, following the detailed protocols provided, enables a comprehensive characterization of this important heterocyclic compound, which is essential for its further development and application in the pharmaceutical sciences.

Navigating the Physicochemical Landscape of 5-Methylthio-1,3,4-thiadiazole-2-thiol: A Technical Guide to Solubility and Stability

For Immediate Release

This technical guide provides an in-depth analysis of the solubility and stability of 5-Methylthio-1,3,4-thiadiazole-2-thiol (MTT), a versatile heterocyclic compound with significant applications in the agrochemical and pharmaceutical sectors.[1] Addressed to researchers, scientists, and professionals in drug development, this document synthesizes available data and outlines robust experimental protocols for the comprehensive physicochemical characterization of MTT.

Executive Summary

5-Methylthio-1,3,4-thiadiazole-2-thiol is a potent building block in the synthesis of bioactive molecules, recognized for its fungicidal and antimicrobial properties.[1] Its utility in research and development is significantly influenced by its solubility in various solvent systems and its stability under diverse environmental conditions. This guide provides a foundational understanding of these parameters, offering detailed methodologies to empower researchers to generate precise and reliable data tailored to their specific applications. While extensive quantitative data is not publicly available, this guide presents a framework for its systematic determination.

Physicochemical Properties of 5-Methylthio-1,3,4-thiadiazole-2-thiol

A summary of the known physical and chemical properties of 5-Methylthio-1,3,4-thiadiazole-2-thiol is presented in Table 1. The compound is a solid at room temperature, typically appearing as a yellow or white to off-white substance.[1] It is known to be stable under normal storage conditions.[1]

Table 1: Physicochemical Properties of 5-Methylthio-1,3,4-thiadiazole-2-thiol

Property	Value	Reference
Molecular Formula	C₃H₄N₂S₃	[1]
Molecular Weight	164.27 g/mol	[2]
CAS Number	6264-40-0	[2]
Appearance	Yellow or white to off-white solid	[1]
Melting Point	138-141 °C	[2]
Purity	≥ 98%	[2]
Storage Conditions	0 - 8 °C	[1]

Solubility Profile

While specific quantitative solubility data for 5-Methylthio-1,3,4-thiadiazole-2-thiol in a range of solvents is not extensively published, its molecular structure provides insights into its likely solubility characteristics. The presence of the polar thiadiazole ring and the thiol group suggests potential solubility in polar solvents, while the methylthio group adds some nonpolar character. For a structurally related compound, 2-Amino-5-methylthio-1,3,4-thiadiazole, compatibility with polar solvents like water and organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO) has been noted.[3]

To facilitate systematic research, a standardized experimental protocol for determining the solubility of 5-Methylthio-1,3,4-thiadiazole-2-thiol is provided below.

Experimental Protocol: Determination of Equilibrium Solubility using the Shake-Flask Method

This protocol outlines the determination of the equilibrium solubility of 5-Methylthio-1,3,4-thiadiazole-2-thiol in various solvents at a controlled temperature.

Materials:

• 5-Methylthio-1,3,4-thiadiazole-2-thiol (of known purity)

• Selected solvents (e.g., water, phosphate buffer pH 7.4, ethanol, methanol, acetone, acetonitrile, DMSO, chloroform)

• Scintillation vials or glass tubes with screw caps

• Orbital shaker or rotator with temperature control

• Analytical balance

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 5-Methylthio-1,3,4-thiadiazole-2-thiol to a pre-determined volume of the selected solvent in a glass vial. The excess solid should be clearly visible.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a pre-determined period (e.g., 24-48 hours) to ensure equilibrium is reached. Preliminary experiments may be needed to determine the optimal equilibration time.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • Carefully withdraw a sample from the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter into a clean vial to remove any undissolved solid.

• Quantification:

  • Dilute the filtered sample with a suitable solvent to a concentration within the linear range of the analytical method.

  • Analyze the diluted sample using a validated HPLC or UV-Vis spectrophotometry method to determine the concentration of 5-Methylthio-1,3,4-thiadiazole-2-thiol.

  • Prepare a calibration curve using standard solutions of known concentrations of 5-Methylthio-1,3,4-thiadiazole-2-thiol.

• Data Reporting:

  • Calculate the solubility from the concentration of the saturated solution, taking into account any dilution factors.

  • Express the solubility in units such as mg/mL, g/L, or mol/L.

  • Record the data in a structured format as shown in Table 2.

Table 2: Template for Recording Solubility Data of 5-Methylthio-1,3,4-thiadiazole-2-thiol

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)	Observations
Water	25
Phosphate Buffer (pH 7.4)	25
Ethanol	25
Methanol	25
Acetone	25
Acetonitrile	25
DMSO	25
Chloroform	25

Logical Workflow for Solubility Determination

The following diagram illustrates the general workflow for the experimental determination of solubility.

Workflow for Solubility Determination

Stability Profile

5-Methylthio-1,3,4-thiadiazole-2-thiol is generally considered stable under normal conditions. However, for applications in drug development and other fields, a thorough understanding of its stability under various stress conditions is crucial. This involves assessing its degradation in response to factors such as pH, temperature, and light.

Experimental Protocol: Forced Degradation Study

This protocol describes a forced degradation study to identify potential degradation pathways and to develop a stability-indicating analytical method.

Materials:

• 5-Methylthio-1,3,4-thiadiazole-2-thiol

• Solutions of varying pH (e.g., 0.1 M HCl, phosphate buffers at pH 4, 7, and 9, 0.1 M NaOH)

• Hydrogen peroxide solution (e.g., 3%)

• Temperature-controlled ovens or water baths

• Photostability chamber

• HPLC system with a photodiode array (PDA) detector

• pH meter

Procedure:

• Preparation of Stock Solution:

  • Prepare a stock solution of 5-Methylthio-1,3,4-thiadiazole-2-thiol in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration.

• Stress Conditions:

  • Acidic and Basic Hydrolysis: Add an aliquot of the stock solution to solutions of 0.1 M HCl and 0.1 M NaOH. Store samples at room temperature and an elevated temperature (e.g., 60 °C).

  • Neutral Hydrolysis: Add an aliquot of the stock solution to a pH 7 buffer and store under the same temperature conditions.

  • Oxidative Degradation: Add an aliquot of the stock solution to a hydrogen peroxide solution and store at room temperature.

  • Thermal Degradation: Store the solid compound and a solution of the compound in an oven at an elevated temperature (e.g., 60 °C).

  • Photodegradation: Expose the solid compound and a solution of the compound to light in a photostability chamber according to ICH guidelines.

• Time Points:

  • Collect samples at various time points (e.g., 0, 2, 4, 8, 24, and 48 hours). The exact timing may need to be adjusted based on the observed rate of degradation.

• Sample Analysis:

  • At each time point, neutralize the acidic and basic samples if necessary.

  • Analyze all samples by a stability-indicating HPLC method. The method should be capable of separating the parent compound from any degradation products. A PDA detector is useful for assessing peak purity.

• Data Analysis:

  • Calculate the percentage of the remaining 5-Methylthio-1,3,4-thiadiazole-2-thiol at each time point.

  • Identify and quantify any major degradation products.

  • Summarize the findings in a table, as shown in Table 3.

Table 3: Template for Recording Forced Degradation Stability Data

Stress Condition	Time (hours)	% Parent Compound Remaining	Number of Degradants	Observations (e.g., color change)
0.1 M HCl (60 °C)	0	100	0
8
24
0.1 M NaOH (60 °C)	0	100	0
8
24
3% H₂O₂ (RT)	0	100	0
8
24
Thermal (60 °C, solid)	0	100	0
24
48
Photostability	0	100	0
24
48

Logical Workflow for Forced Degradation Studies

The following diagram outlines a typical workflow for conducting a forced degradation study.

Workflow for Forced Degradation Study

Conclusion

This technical guide provides a comprehensive framework for evaluating the solubility and stability of 5-Methylthio-1,3,4-thiadiazole-2-thiol. While a comprehensive public dataset of its physicochemical properties is not currently available, the detailed experimental protocols and logical workflows presented herein equip researchers with the necessary tools to generate high-quality, reliable data. A thorough understanding of the solubility and stability of this important molecule is paramount for its effective application in drug discovery, agrochemical development, and materials science.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 5-Methylthio-1,3,4-thiadiazole-2-thiol 98 6264-40-0 [sigmaaldrich.com]
• 3. solubilityofthings.com [solubilityofthings.com]

The Versatile Thiadiazole Scaffold: A Deep Dive into its Mechanisms of Action in Biological Systems

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The thiadiazole core, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, has emerged as a privileged scaffold in medicinal chemistry. Its unique structural and electronic properties allow for diverse biological activities, making thiadiazole derivatives promising candidates for the development of novel therapeutic agents. This technical guide provides a comprehensive overview of the multifaceted mechanisms of action of thiadiazole derivatives in various biological systems, with a focus on their anticancer, antimicrobial, anti-inflammatory, and enzyme-inhibiting properties. Detailed experimental protocols for key assays and visual representations of relevant signaling pathways are included to facilitate further research and drug development efforts.

Anticancer Mechanisms of Thiadiazole Derivatives

Thiadiazole derivatives exert their anticancer effects through a variety of mechanisms, often targeting multiple pathways involved in tumor growth and survival. The primary modes of action include the inhibition of cell proliferation, induction of programmed cell death (apoptosis), and cell cycle arrest.

Inhibition of Cell Proliferation and Viability

A fundamental approach to assess the anticancer potential of thiadiazole derivatives is to measure their ability to inhibit the proliferation of cancer cells. The MTT assay is a widely used colorimetric method for this purpose.

Quantitative Data: Anticancer Activity of Thiadiazole Derivatives

Compound/Derivative	Cell Line	IC50 (µM)	Target/Mechanism	Reference
2-(2-trifluorometylophenylamino)-5-(3-methoxyphenyl)-1,3,4-thiadiazole	MCF-7 (Breast)	49.6	Cytotoxic	[1]
2-(2-trifluorometylophenylamino)-5-(3-methoxyphenyl)-1,3,4-thiadiazole	MDA-MB-231 (Breast)	53.4	Cytotoxic	[1]
N-(4-Chlorophenyl)-2-[(5-((4-nitrophenyl)amino)-1,3,4-thiadiazol-2-yl)thio]acetamide (Compound 3)	C6 (Glioma)	-	Akt Inhibition (92.36% inhibition)	[2]
N-(6-nitrobenzothiazol-2-yl)-2-[(5-((4-nitrophenyl)amino)-1,3,4-thiadiazol-2-yl)thio]acetamide (Compound 8)	C6 (Glioma)	-	Akt Inhibition (86.52% inhibition)	[2]
Compound 7d ([3][4][5]triazolo[3,4-b][3][5][6]thiadiazole derivative)	MKN45 (Gastric)	0.088	c-Met Kinase Inhibition	[6]
Compound 7b (thiadiazole-based derivative)	MCF-7 (Breast)	6.13	VEGFR-2 Inhibition	[4]
Compound 4f (amino-benzothiazole derivative)	HepG-2 (Liver)	5.05	BRAF/VEGFR-2 Inhibition	[5]
Compound 13b (thiadiazole-based derivative)	HCT-116 (Colon)	3.98	VEGFR-2 Inhibition	[7]
Compound 6b (1,2,4-Thiadiazole derivative)	MCF-7 (Breast)	0.66	Histone Deacetylase (HDAC) Inhibition	[8]
Compound 4j (2,5-diphenyl-1,3,4-thiadiazole hydroxamate derivative)	-	0.015	HDAC1 Inhibition	[9]

Experimental Protocol: MTT Assay for Cell Viability

This protocol outlines the steps to determine the cytotoxic effects of thiadiazole derivatives on cancer cell lines.

Materials:

• Cancer cell line of interest

• Complete growth medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Thiadiazole derivatives (dissolved in a suitable solvent like DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO, or a solution of 20% SDS in 50% DMF)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the thiadiazole derivatives in complete growth medium. Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds) and a blank control (medium only). Incubate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of the solubilization buffer to each well to dissolve the formazan crystals. Gently pipette up and down to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, can be determined by plotting a dose-response curve.

Workflow for MTT Assay

Caption: Workflow of the MTT assay for determining cell viability.

Induction of Apoptosis

Many thiadiazole derivatives trigger apoptosis, a form of programmed cell death, in cancer cells. This is a desirable characteristic for an anticancer agent as it eliminates cancer cells in a controlled manner. The Annexin V-FITC/Propidium Iodide (PI) assay is a common method to detect and quantify apoptosis.

Experimental Protocol: Annexin V-FITC/PI Apoptosis Assay

This protocol describes the use of flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell line

• Thiadiazole derivatives

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the thiadiazole derivatives at their predetermined IC50 concentrations for a specified time (e.g., 24 or 48 hours). Include an untreated control.

• Cell Harvesting: After treatment, collect both the adherent and floating cells. For adherent cells, gently trypsinize and combine them with the floating cells from the supernatant.

• Cell Washing: Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Cell Staining: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL. Transfer 100 µL of the cell suspension to a new tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the cells by flow cytometry within one hour.

• Data Interpretation:

  • Annexin V- / PI- : Live cells

  • Annexin V+ / PI- : Early apoptotic cells

  • Annexin V+ / PI+ : Late apoptotic or necrotic cells

  • Annexin V- / PI+ : Necrotic cells

Signaling Pathway: Induction of Apoptosis by Thiadiazole Derivatives

Caption: Simplified signaling pathway of apoptosis induction.

Cell Cycle Arrest

Thiadiazole derivatives can also halt the progression of the cell cycle at specific checkpoints, such as G1/S or G2/M, preventing cancer cells from dividing and proliferating. This is often analyzed by flow cytometry after staining the cellular DNA with a fluorescent dye like propidium iodide.

Experimental Protocol: Cell Cycle Analysis

Materials:

• Cancer cell line

• Thiadiazole derivatives

• PBS

• Ethanol (70%, ice-cold)

• RNase A solution

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with thiadiazole derivatives as described for the apoptosis assay.

• Cell Harvesting and Fixation: Harvest the cells and wash with PBS. Resuspend the cell pellet in ice-cold 70% ethanol while vortexing gently to fix the cells. Store at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the pellet in a staining solution containing PI and RNase A.

• Incubation: Incubate for 30 minutes at 37°C in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The fluorescence intensity of PI is directly proportional to the amount of DNA in the cells, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Antimicrobial Mechanisms of Thiadiazole Derivatives

Thiadiazole-based compounds have demonstrated significant activity against a broad spectrum of bacteria and fungi, making them attractive candidates for the development of new antimicrobial agents.

Inhibition of Microbial Growth

The primary method for evaluating the antimicrobial efficacy of thiadiazole derivatives is by determining their Minimum Inhibitory Concentration (MIC).

Quantitative Data: Antimicrobial Activity of Thiadiazole Derivatives

Compound/Derivative	Microorganism	MIC (µg/mL)	Reference
Compound 7 (Thiadiazole derivative)	Klebsiella pneumoniae	75	[3]
Compound 7 (Thiadiazole derivative)	Bacillus subtilis	75	[3]
Compound 7 (Thiadiazole derivative)	Pseudomonas aeruginosa	100	[3]
Compound 7 (Thiadiazole derivative)	Staphylococcus aureus	125	[3]
4-[5-amino 1,3,4-thiadiazole-2-yl] phenol	Escherichia coli	800	[10]
4-[5-amino 1,3,4-thiadiazole-2-yl] phenol	Bacillus cereus	800	[10]
4-[5-amino 1,3,4-thiadiazole-2-yl] phenol	Staphylococcus epidermidis	800	[10]
Compound 8j (benzo[d]imidazole derivative)	Pseudomonas aeruginosa	12.5	[11]
Compound 8e (benzo[d]imidazole derivative)	Staphylococcus aureus	12.5	[11]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

This protocol describes the broth microdilution method to determine the MIC of thiadiazole derivatives against bacteria.

Materials:

• Bacterial strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth)

• Thiadiazole derivatives

• 96-well microplates

• Spectrophotometer or microplate reader

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of the test bacteria (e.g., 0.5 McFarland standard).

• Compound Dilution: Prepare serial two-fold dilutions of the thiadiazole derivatives in the broth medium in the wells of a 96-well plate.

• Inoculation: Add the bacterial inoculum to each well. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the bacteria. This can be determined visually or by measuring the optical density at 600 nm.

Workflow for MIC Determination

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Anti-inflammatory Mechanisms of Thiadiazole Derivatives

Thiadiazole derivatives have shown promise as anti-inflammatory agents by modulating key inflammatory pathways.

In Vivo Anti-inflammatory Activity

The carrageenan-induced paw edema model in rodents is a classic and reliable method to assess the in vivo anti-inflammatory activity of novel compounds.

Quantitative Data: Anti-inflammatory Activity of Thiadiazole Derivatives

Compound/Derivative	Model	Dose	Inhibition of Edema (%)	Time Point	Reference
Imidazo[2,1-b][3][5][6]thiadiazole derivative 5c	Carrageenan-induced rat paw edema	-	Better than diclofenac	-	[12]
1,3,4-Thiadiazole derivative 3c	Carrageenan-induced rat paw edema	-	77.27	3 h	[13]
1,3,4-Thiadiazole derivative 3c	Carrageenan-induced rat paw edema	-	81.00	5 h	[13]
1,3,4-Thiadiazole derivative 3d	Carrageenan-induced rat paw edema	-	75.89	3 h	[13]
1,3,4-Thiadiazole derivative 3d	Carrageenan-induced rat paw edema	-	80.55	5 h	[13]

Experimental Protocol: Carrageenan-Induced Paw Edema

Materials:

• Rats or mice

• Thiadiazole derivatives

• Carrageenan solution (1% in saline)

• Plethysmometer

• Reference anti-inflammatory drug (e.g., indomethacin, diclofenac)

Procedure:

• Animal Acclimatization: Acclimatize the animals to the laboratory conditions for at least one week before the experiment.

• Compound Administration: Administer the thiadiazole derivatives orally or intraperitoneally to the test groups. The control group receives the vehicle, and the standard group receives the reference drug.

• Induction of Edema: After a specific time (e.g., 30-60 minutes) following compound administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.

• Paw Volume Measurement: Measure the paw volume of each animal using a plethysmometer at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of paw edema for each treatment group compared to the control group.

Enzyme Inhibition by Thiadiazole Derivatives

A significant aspect of the biological activity of thiadiazole derivatives is their ability to inhibit various enzymes that are crucial in disease pathogenesis.

Carbonic Anhydrase Inhibition

Certain thiadiazole sulfonamides are potent inhibitors of carbonic anhydrases (CAs), enzymes involved in various physiological and pathological processes, including glaucoma and cancer.

Quantitative Data: Carbonic Anhydrase Inhibition

Compound/Derivative	Isozyme	Ki (nM)	Reference
5-(2-pyridylcarboxamido)-1,3,4-thiadiazole-2-thiol	hCA I	97	[14]
5-amino-1,3,4-thiadiazole-2-thiol	hCA II	7900	[14]
5-amino-1,3,4-thiadiazole-2-thiol	hCA IX	9300	[14]

Kinase Inhibition

Thiadiazole derivatives have been shown to inhibit several protein kinases that are key players in cancer cell signaling pathways, including Akt, c-Met, and VEGFR-2.

Quantitative Data: Kinase Inhibition

Compound/Derivative	Kinase Target	IC50/Ki	Reference
Compound 7d	c-Met	2.02 nM (IC50)	[6]
Compound 21	c-Met	25 nM (Ki)	[15]
Compound 7b	VEGFR-2	40.65 nM (IC50)	[4]
Compound 4f	VEGFR-2	71 nM (IC50)	[5]
Compound 13b	VEGFR-2	41.51 nM (IC50)	[7]
Compound 3	Akt	92.36% inhibition	[2]

Signaling Pathway: Inhibition of the PI3K/Akt Pathway

Caption: Inhibition of the PI3K/Akt signaling pathway.

Tubulin Polymerization Inhibition

Some thiadiazole derivatives can interfere with the dynamics of microtubules by inhibiting tubulin polymerization, leading to cell cycle arrest and apoptosis.

Quantitative Data: Tubulin Polymerization Inhibition

Compound/Derivative	IC50 (µM)	Reference
Thiazole-naphthalene hybrid VI	3.3	[16]
Thiazole-hydrazone-indole conjugate VII	1.68	[16]
2,4-disubstituted thiazole VIII	2.00	[16]

Conclusion

The thiadiazole scaffold represents a remarkably versatile platform for the design and development of new therapeutic agents with a wide range of biological activities. The mechanisms of action of thiadiazole derivatives are diverse, encompassing the modulation of fundamental cellular processes such as cell proliferation, apoptosis, inflammation, and enzymatic activity. The quantitative data and detailed experimental protocols provided in this guide are intended to serve as a valuable resource for researchers in the field, facilitating the continued exploration and optimization of thiadiazole-based compounds for the treatment of various diseases. The visual representations of key signaling pathways and experimental workflows further aim to enhance the understanding of these complex biological interactions. As research in this area continues to evolve, the multifaceted nature of the thiadiazole nucleus promises to yield even more innovative and effective therapeutic strategies in the future.

References

• 1. New 1,3,4-Thiadiazole Derivatives with Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. turkjps.org [turkjps.org]
• 3. Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of New Thiadiazole Derivatives as VEGFR-2 Inhibitors With Anticancer and Proapoptotic Activities‏ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Discovery of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives as novel, potent and selective c-Met kinase inhibitors: Synthesis, SAR study, and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design and synthesis of thiadiazoles as anticancer, apoptotic, and VEGFR-2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. bijps.uobaghdad.edu.iq [bijps.uobaghdad.edu.iq]
• 9. Discovery of 2,5-diphenyl-1,3,4-thiadiazole derivatives as HDAC inhibitors with DNA binding affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. rjid.com.ro [rjid.com.ro]
• 11. mdpi.com [mdpi.com]
• 12. Heterocycles 48. Synthesis, Characterization and Biological Evaluation of Imidazo[2,1- b][1,3,4]Thiadiazole Derivatives as Anti-Inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Carbonic anhydrase inhibitors. Inhibition of the cytosolic and tumor-associated carbonic anhydrase isozymes I, II, and IX with a series of 1,3,4-thiadiazole- and 1,2,4-triazole-thiols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Discovery of Potent, Selective Triazolothiadiazole-Containing c-Met Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

potential applications of 5-Methylthio-1,3,4-thiadiazole-2-thiol in medicinal chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 1,3,4-thiadiazole ring system is a prominent scaffold in medicinal chemistry, renowned for its broad spectrum of pharmacological activities. Among its derivatives, 5-Methylthio-1,3,4-thiadiazole-2-thiol stands out as a key building block for the synthesis of novel therapeutic agents. This technical guide provides a comprehensive overview of the potential applications of 5-Methylthio-1,3,4-thiadiazole-2-thiol in medicinal chemistry, focusing on its role as a precursor to potent anticancer, antimicrobial, and enzyme-inhibiting compounds.

Synthesis and Chemical Properties

5-Methylthio-1,3,4-thiadiazole-2-thiol is a yellow or white to off-white solid with a melting point of 136-140 °C. Its molecular formula is C₃H₄N₂S₃, and it has a molecular weight of 164.28 g/mol . The presence of a reactive thiol group and a methylthio substituent makes it an attractive starting material for further chemical modifications.

General Synthesis Route

The synthesis of the 1,3,4-thiadiazole core, from which 5-Methylthio-1,3,4-thiadiazole-2-thiol is derived, often involves the cyclization of thiosemicarbazide derivatives with carbon disulfide in an alkaline medium. A general synthetic protocol is outlined below.

Experimental Protocols

Synthesis of 5-Amino-1,3,4-thiadiazole-2-thiol (A Precursor)

A common precursor for many substituted 1,3,4-thiadiazoles is 5-amino-1,3,4-thiadiazole-2-thiol. A typical synthesis involves the following steps:

• Reaction Setup: A mixture of thiosemicarbazide and an equimolar amount of potassium hydroxide is dissolved in ethanol in a round-bottom flask.

• Addition of Carbon Disulfide: Carbon disulfide is added to the solution.

• Reflux: The reaction mixture is heated under reflux for an extended period (e.g., 24 hours).

• Acidification: After cooling, the solution is concentrated, and the product is precipitated by careful acidification with an acid like hydrochloric acid.

• Purification: The resulting pale-yellow precipitate is filtered, washed, and can be further purified by recrystallization.

The 5-amino group can then be further modified to introduce other functionalities, or the core ring can be synthesized with different starting materials to yield the desired 5-substituent directly. The synthesis of 5-Methylthio-1,3,4-thiadiazole-2-thiol can be achieved through variations of this fundamental reaction, for instance, by using a methyl-substituted thiosemicarbazide derivative.

Potential Medicinal Applications

While specific biological data for 5-Methylthio-1,3,4-thiadiazole-2-thiol is limited in publicly available literature, the extensive research on its derivatives highlights the immense potential of this scaffold in drug discovery.

Anticancer Activity

Derivatives of 5-Methylthio-1,3,4-thiadiazole-2-thiol have demonstrated significant potential as anticancer agents. Their mechanism of action is often attributed to the inhibition of key signaling pathways involved in cancer cell proliferation and survival, and the induction of programmed cell death (apoptosis).

Key Signaling Pathways Targeted by 1,3,4-Thiadiazole Derivatives:

• PI3K/Akt/mTOR Pathway: This pathway is crucial for cell growth, proliferation, and survival. Many 1,3,4-thiadiazole derivatives have been shown to inhibit key kinases in this pathway, such as PI3K and Akt, leading to the suppression of tumor growth.[1][2][3][4][5]

• Apoptosis Induction: These compounds can trigger apoptosis through the activation of caspases, a family of proteases that execute programmed cell death.[6][7]

PI3K/Akt/mTOR signaling pathway inhibition.

Induction of apoptosis via caspase activation.

Quantitative Data for Anticancer Activity of 1,3,4-Thiadiazole Derivatives:

Compound Description	Cancer Cell Line	IC₅₀ (µM)
5-(Thiophen-2-yl)-1,3,4-thiadiazole derivative (20b)[8]	HepG-2 (Liver)	4.37 ± 0.7
5-(Thiophen-2-yl)-1,3,4-thiadiazole derivative (20b)[8]	A-549 (Lung)	8.03 ± 0.5
2-(2-trifluorometylophenylamino)-5-(3-methoxyphenyl)-1,3,4-thiadiazole[9]	MCF-7 (Breast)	49.6
2-(2-trifluorometylophenylamino)-5-(3-methoxyphenyl)-1,3,4-thiadiazole[9]	MDA-MB-231 (Breast)	53.4
N-(5-Nitrothiazol-2-yl)-2-((5-((4-(trifluoromethyl)phenyl)amino)-1,3,4-thiadiazol-2-yl)thio)acetamide[7]	K562 (Leukemia)	- (Inhibited Abl kinase with IC₅₀ of 7.4 µM)

Antimicrobial Activity

The 1,3,4-thiadiazole scaffold is also a well-established pharmacophore in the development of antimicrobial agents. Derivatives have shown activity against a range of bacteria and fungi.

Quantitative Data for Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives:

Compound Description	Microorganism	MIC (µg/mL)
N-(5-benzylthio-1,3,4-thiadiazol-2-yl) derivative (3h)[4]	S. aureus	0.5
N-(5-benzylthio-1,3,4-thiadiazol-2-yl) derivative (3h)[4]	S. epidermidis	0.03
N-(5-benzylthio-1,3,4-thiadiazol-2-yl) derivative (3h)[4]	B. subtilis	0.5
N-(5-benzylsulfonyl-1,3,4-thiadiazol-2-yl) derivative (4f)[4]	S. epidermidis	0.03

Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs) are a family of enzymes involved in various physiological processes, and their inhibition has therapeutic applications in conditions like glaucoma and certain types of cancer. Sulfonamide derivatives of 1,3,4-thiadiazole are well-known CA inhibitors.[10][11][12] The mechanism of inhibition involves the binding of the sulfonamide group to the zinc ion in the active site of the enzyme.

Mechanism of carbonic anhydrase inhibition.

Quantitative Data for Carbonic Anhydrase Inhibition by 1,3,4-Thiadiazole Derivatives:

Compound Description	Isozyme	Kᵢ (nM)
5-Amino-1,3,4-thiadiazole-2-thiol derivative[13]	hCA I	97
Sulfonamide-based thiadiazole derivative (4f)[10]	Carbonic Anhydrase	- (Lowest IC₅₀ value in the series)

Experimental Protocols for Biological Evaluation

In Vitro Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density (e.g., 5,000-10,000 cells/well) and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compound (and a vehicle control) and incubated for a specified period (e.g., 24-72 hours).

• MTT Addition: MTT solution is added to each well, and the plate is incubated for 2-4 hours to allow the formation of formazan crystals by viable cells.

• Solubilization: A solubilization solution (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the control, and the IC₅₀ value is determined.[1][11][14][15]

Workflow of the MTT assay for cytotoxicity.

In Vitro Antimicrobial Activity (Broth Microdilution Method)

The broth microdilution method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared.

• Serial Dilution: The test compound is serially diluted in a 96-well microtiter plate containing broth medium.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plate is incubated under appropriate conditions for the specific microorganism.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that visibly inhibits the growth of the microorganism.[2][3][6][16]

Conclusion

5-Methylthio-1,3,4-thiadiazole-2-thiol is a valuable and versatile scaffold in medicinal chemistry. While direct biological data on the core molecule is emerging, the extensive research on its derivatives unequivocally demonstrates its potential as a starting point for the development of potent therapeutic agents. The demonstrated anticancer, antimicrobial, and enzyme-inhibiting activities of its analogues, coupled with established synthetic routes, make 5-Methylthio-1,3,4-thiadiazole-2-thiol a highly promising platform for future drug discovery and development efforts. Further investigation into the specific biological profile of the parent compound and the continued exploration of its derivatives are warranted to unlock its full therapeutic potential.

References

• 1. mdpi.com [mdpi.com]
• 2. "1,3,4-thiadiazole derivatives as PI3Ks inhibitor: design, in silico st" by DHARMVIR SINGH, PANKAJ KUMAR et al. [journals.tubitak.gov.tr]
• 3. 1,3,4-thiadiazole derivatives as PI3Ks inhibitor: design, in silico studies, synthesis, characterization, and antimicrobial evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 1,3,4-thiadiazole derivatives as PI3Ks inhibitor: design, in silico studies, synthesis, characterization, and antimicrobial evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Design, Synthesis, and Biological Evaluation of Novel 1,3,4-Thiadiazole Derivatives as Potential Antitumor Agents against Chronic Myelogenous Leukemia: Striking Effect of Nitrothiazole Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ingentaconnect.com [ingentaconnect.com]
• 9. New 1,3,4-Thiadiazole Derivatives with Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis, carbonic anhydrase enzyme inhibition evaluations, and anticancer studies of sulfonamide based thiadiazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. "Retraction:Synthesis - University of Nottingham Ningbo China [research.nottingham.edu.cn]
• 12. mdpi.com [mdpi.com]
• 13. Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bepls.com [bepls.com]
• 15. Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Thiadiazole derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Fungicidal and Herbicidal Properties of 5-Methylthio-1,3,4-thiadiazole-2-thiol

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Methylthio-1,3,4-thiadiazole-2-thiol is a heterocyclic compound belonging to the 1,3,4-thiadiazole class, a group of molecules recognized for their diverse biological activities. This technical guide provides a comprehensive overview of the fungicidal and herbicidal properties of 5-Methylthio-1,3,4-thiadiazole-2-thiol and its derivatives. While specific quantitative data for the parent compound is limited in publicly available literature, this guide synthesizes existing data on related 1,3,4-thiadiazole analogs to provide insights into its potential efficacy and mechanisms of action. Detailed experimental protocols for synthesis and biological evaluation are presented to facilitate further research and development of this promising scaffold in agrochemical and pharmaceutical applications.

Introduction

The 1,3,4-thiadiazole ring is a versatile pharmacophore that has been extensively studied for its wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In the agrochemical sector, derivatives of 1,3,4-thiadiazole have demonstrated significant potential as both fungicides and herbicides. 5-Methylthio-1,3,4-thiadiazole-2-thiol, characterized by a methylthio group at the 5-position and a thiol group at the 2-position of the thiadiazole ring, is a key intermediate and a potentially active molecule in its own right. This guide aims to consolidate the current understanding of its fungicidal and herbicidal activities, providing a foundation for future research and development.

Synthesis

A common route for the synthesis of 5-substituted-1,3,4-thiadiazole-2-thiols involves the cyclization of dithiocarbazates. One plausible pathway to 5-Methylthio-1,3,4-thiadiazole-2-thiol is through the reaction of a methyl dithiocarbazate derivative with carbon disulfide in an alkaline medium, followed by acidification.

Caption: General synthesis pathway for 5-Methylthio-1,3,4-thiadiazole-2-thiol.

Experimental Protocol: Synthesis of 5-Methylthio-1,3,4-thiadiazole-2-thiol

This protocol is a generalized procedure based on the synthesis of similar 1,3,4-thiadiazole derivatives.

Materials:

• Hydrazine hydrate

• Carbon disulfide (CS₂)

• Potassium hydroxide (KOH)

• Methyl iodide (CH₃I)

• Ethanol

• Hydrochloric acid (HCl)

• Diethyl ether

Procedure:

• Preparation of Potassium Dithiocarbazate: In a flask cooled in an ice bath, dissolve potassium hydroxide in ethanol. To this solution, add hydrazine hydrate dropwise with continuous stirring. After the addition is complete, add carbon disulfide dropwise while maintaining the low temperature. Stir the mixture for 2-3 hours. The potassium dithiocarbazate salt will precipitate.

• S-methylation: To the suspension of the potassium salt, add methyl iodide dropwise and continue stirring at room temperature overnight.

• Cyclization: The resulting mixture is then refluxed for 3-4 hours to induce cyclization.

• Isolation and Purification: After cooling, the reaction mixture is concentrated under reduced pressure. The residue is dissolved in water and acidified with dilute hydrochloric acid to precipitate the crude product. The precipitate is filtered, washed with water, and then with cold diethyl ether. The crude product can be recrystallized from a suitable solvent like ethanol to yield pure 5-Methylthio-1,3,4-thiadiazole-2-thiol.

Fungicidal Properties

Derivatives of 1,3,4-thiadiazole are known to exhibit a broad spectrum of antifungal activity. The fungicidal action is often attributed to the presence of the toxophoric N-C-S moiety.

Mechanism of Action

The precise mechanism of action for 5-Methylthio-1,3,4-thiadiazole-2-thiol is not extensively documented. However, studies on related 1,3,4-thiadiazole derivatives suggest two primary modes of action against fungi:

• Inhibition of Ergosterol Biosynthesis: Similar to azole fungicides, some 1,3,4-thiadiazoles are proposed to inhibit the enzyme lanosterol 14α-demethylase, which is a critical step in the biosynthesis of ergosterol, an essential component of fungal cell membranes. Disruption of ergosterol production leads to impaired membrane integrity and ultimately cell death.

• Disruption of Cell Wall Biogenesis: Another proposed mechanism involves the interference with the synthesis of key cell wall components like chitin and β-(1,3)-glucan. This leads to a weakened cell wall that is unable to withstand osmotic stress, resulting in cell lysis.

Caption: Proposed fungicidal mechanisms of action for 1,3,4-thiadiazole derivatives.

Quantitative Data

Table 1: Antifungal Activity of Selected 1,3,4-Thiadiazole Derivatives (Data for illustrative purposes)

Compound	Fungal Species	MIC (µg/mL)	EC₅₀ (µg/mL)	Reference
4-(5-methyl-1,3,4-thiadiazole-2-yl)benzene-1,3-diol	Candida albicans	8-96	-
2,5-disubstituted-1,3,4-thiadiazole (Compound I18)	Phytophthora infestans	-	9.7
1,2,4-triazole thioether with 1,3,4-thiadiazole (Compound 9d)	Trichoderma sp.	-	9.25

Note: The data presented is for related compounds and not for 5-Methylthio-1,3,4-thiadiazole-2-thiol.

Experimental Protocol: In Vitro Antifungal Assay (Broth Microdilution Method)

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines and is suitable for determining the Minimum Inhibitory Concentration (MIC).

Materials:

• 5-Methylthio-1,3,4-thiadiazole-2-thiol

• Dimethyl sulfoxide (DMSO)

• RPMI-1640 medium (with L-glutamine, without sodium bicarbonate, buffered with MOPS)

• Fungal isolates (e.g., Candida albicans, Aspergillus fumigatus)

• Sterile 96-well microtiter plates

• Spectrophotometer (plate reader)

Procedure:

• Preparation of Stock Solution: Dissolve a known weight of 5-Methylthio-1,3,4-thiadiazole-2-thiol in DMSO to prepare a high-concentration stock solution (e.g., 10 mg/mL).

• Serial Dilutions: Perform serial twofold dilutions of the stock solution in RPMI-1640 medium in the wells of a 96-well plate to achieve a range of desired concentrations.

• Inoculum Preparation: Prepare a standardized fungal inoculum suspension in RPMI-1640 medium, adjusted to a specific concentration (e.g., 0.5-2.5 x 10³ cells/mL for yeasts).

• Inoculation: Add the fungal inoculum to each well containing the test compound dilutions. Include positive (inoculum without compound) and negative (medium only) controls.

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that causes a significant inhibition of fungal growth (e.g., ≥50% reduction in turbidity) compared to the positive control, as measured by a spectrophotometer at a specific wavelength (e.g., 600 nm).

Herbicidal Properties

Several 1,3,4-thiadiazole derivatives have been commercialized as herbicides, indicating the potential of this chemical class in weed management.

Mechanism of Action

The primary herbicidal mechanism of action for many 1,3,4-thiadiazole derivatives is the inhibition of photosynthesis . Specifically, these compounds can interfere with the photosynthetic electron transport chain in photosystem II (PSII). By binding to the D1 protein of the PSII complex, they block the electron flow from quinone A (Qₐ) to quinone B (QⒷ). This disruption halts ATP and NADPH production, which are essential for CO₂ fixation and plant growth. The blockage of electron transport also leads to the formation of reactive oxygen species, causing lipid peroxidation and subsequent membrane damage, ultimately leading to cell death.

Caption: Herbicidal mechanism of action via inhibition of photosystem II.

Quantitative Data

As with its fungicidal properties, specific quantitative data on the herbicidal efficacy of 5-Methylthio-1,3,4-thiadiazole-2-thiol against various weed species is not extensively reported. The following table provides illustrative data for other herbicidal 1,3,4-thiadiazole derivatives.

Table 2: Herbicidal Activity of Selected 1,3,4-Thiadiazole Derivatives (Data for illustrative purposes)

Compound	Weed Species	Application Rate (g a.i./ha)	Growth Inhibition (%)	Reference
Tetrahydrophthalimide with thiadiazole (Compound B11)	Abutilon theophrasti	18.75	>90	(Not found in provided search results)
Tetrahydrophthalimide with thiadiazole (Compound B11)	Amaranthus retroflexus	18.75	>90	(Not found in provided search results)
N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide	Brassica campestris	50 µg/mL (in vitro)	38.4	(Not found in provided search results)

Note: The data presented is for related compounds and not for 5-Methylthio-1,3,4-thiadiazole-2-thiol.

Experimental Protocol: Herbicidal Activity Screening (Pre-emergence)

This protocol outlines a general method for assessing the pre-emergence herbicidal activity of a test compound.

Materials:

• 5-Methylthio-1,3,4-thiadiazole-2-thiol

• Acetone and a surfactant (e.g., Tween 20)

• Pots or trays filled with a standard soil mix

• Seeds of target weed species (e.g., Amaranthus retroflexus, Echinochloa crus-galli)

• Growth chamber or greenhouse with controlled environmental conditions

Procedure:

• Compound Formulation: Prepare a stock solution of 5-Methylthio-1,3,4-thiadiazole-2-thiol in acetone. For application, create a series of dilutions in water containing a small amount of surfactant to ensure uniform coverage.

• Sowing of Seeds: Sow the seeds of the selected weed species at a uniform depth in the soil-filled pots.

• Application of Test Compound: Apply the different concentrations of the formulated compound evenly to the soil surface of the pots. An untreated control group (sprayed with the water-surfactant solution only) must be included.

• Incubation: Place the pots in a growth chamber or greenhouse with controlled temperature, light, and humidity.

• Evaluation: After a set period (e.g., 14-21 days), assess the herbicidal effect by visually rating the percentage of weed control (0% = no effect, 100% = complete kill) compared to the untreated control. Parameters such as germination rate, shoot length, and fresh/dry weight can also be measured for a more quantitative assessment.

Conclusion

5-Methylthio-1,3,4-thiadiazole-2-thiol belongs to a class of heterocyclic compounds with demonstrated fungicidal and herbicidal potential. While specific biological data for this particular molecule is sparse in the public domain, the known activities of its analogs suggest that it is a promising candidate for further investigation in the development of novel agrochemicals. The proposed mechanisms of action, involving the disruption of essential fungal and plant physiological processes, provide a strong rationale for its bioactivity. The experimental protocols detailed in this guide offer a framework for the systematic evaluation of its efficacy and can aid researchers in elucidating its full potential. Further studies are warranted to establish a comprehensive biological profile and to explore the structure-activity relationships of 5-Methylthio-1,3,4-thiadiazole-2-thiol and its derivatives.

The Genesis of a Versatile Heterocycle: A Technical History of 5-Methylthio-1,3,4-thiadiazole-2-thiol

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide delves into the discovery and historical development of 5-Methylthio-1,3,4-thiadiazole-2-thiol, a heterocyclic compound that has garnered significant interest across various scientific disciplines, including agrochemicals and medicinal chemistry. While a singular, definitive publication marking its initial synthesis remains elusive in readily available literature, its origins are intrinsically linked to the broader exploration of 1,3,4-thiadiazole chemistry that began in the late 19th century. This document reconstructs the likely synthetic pathways leading to its discovery, details the evolution of its preparation, and presents key physicochemical data in a structured format for the modern researcher.

Introduction: The Rise of the 1,3,4-Thiadiazole Scaffold

The chemistry of 1,3,4-thiadiazoles has been a subject of scientific inquiry for over a century, with early reports of their synthesis dating back to the work of Bush in 1894.[1] The development of this class of heterocycles is closely tied to the discovery and chemistry of hydrazines.[1] The versatile 1,3,4-thiadiazole ring system, with its unique electronic properties and diverse substitution possibilities, quickly became a scaffold of interest for developing compounds with a wide range of biological activities and industrial applications.

5-Methylthio-1,3,4-thiadiazole-2-thiol, also known by the IUPAC name 5-(methylthio)-1,3,4-thiadiazole-2-thiol, emerged from this rich history of heterocyclic chemistry. Its utility as a building block in the synthesis of more complex molecules has made it a valuable compound for researchers in drug discovery and materials science.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Methylthio-1,3,4-thiadiazole-2-thiol is provided in the table below. This data is essential for its handling, characterization, and application in experimental settings.

Property	Value
CAS Number	6264-40-0
Molecular Formula	C₃H₄N₂S₃
Molecular Weight	164.27 g/mol
Melting Point	138-141 °C
Appearance	White to off-white crystalline powder
Solubility	Soluble in various organic solvents

Historical Synthesis: Reconstructing the Discovery Pathway

While the specific first synthesis of 5-Methylthio-1,3,4-thiadiazole-2-thiol is not definitively documented in a single, easily accessible source, the historical context of 1,3,4-thiadiazole chemistry provides a clear indication of the likely synthetic routes. The most probable and historically significant method involves the cyclization of a dithiocarbazate derivative.

One of the foundational methods for creating the 1,3,4-thiadiazole-2-thiol core involves the reaction of carbon disulfide with a hydrazine derivative. This approach was among the earliest reported for this class of compounds.[1]

A plausible early synthesis of 5-Methylthio-1,3,4-thiadiazole-2-thiol would have involved the reaction of methyl dithiocarbazate with carbon disulfide, followed by cyclization.

Caption: Plausible historical synthesis pathway to 5-Methylthio-1,3,4-thiadiazole-2-thiol.

General Experimental Protocol for 1,3,4-Thiadiazole-2-thiol Synthesis (Historical Context)

The following is a generalized experimental protocol based on early methods for the synthesis of 5-substituted-1,3,4-thiadiazole-2-thiols. It is important to note that specific reaction conditions would have been optimized by the original researchers.

• Formation of the Dithiocarbazate Salt: A solution of hydrazine hydrate is treated with carbon disulfide in the presence of a base, such as potassium hydroxide, in an alcoholic solvent at low temperatures.

• S-Alkylation: The resulting dithiocarbazate salt is then reacted with an alkylating agent. For the synthesis of the target molecule, a methylating agent like methyl iodide would be used to introduce the methylthio group.

• Cyclization: The S-alkylated intermediate is subsequently cyclized to form the 1,3,4-thiadiazole ring. This is typically achieved by reacting the intermediate with another equivalent of carbon disulfide under acidic or basic conditions, followed by heating.

• Isolation and Purification: The crude product is isolated by filtration and purified by recrystallization from a suitable solvent, such as ethanol.

Evolution of Synthetic Methodologies

Since its initial discovery, the synthesis of 5-Methylthio-1,3,4-thiadiazole-2-thiol and its derivatives has benefited from the advancements in organic synthesis. Modern methods often employ milder reagents, offer higher yields, and provide greater control over the reaction.

A significant advancement in the synthesis of 1,3,4-thiadiazoles involves the one-pot reaction of acid hydrazides with carbon disulfide in the presence of a base. This streamlined approach avoids the isolation of intermediates, making the process more efficient.

Caption: A more modern, one-pot synthetic approach to the target molecule.

Spectroscopic and Analytical Data

The structural elucidation and confirmation of 5-Methylthio-1,3,4-thiadiazole-2-thiol rely on various spectroscopic techniques. The table below summarizes typical data obtained from these analyses.

Technique	Key Observations
¹H NMR	A singlet corresponding to the methyl (CH₃) protons.
¹³C NMR	Resonances for the methyl carbon and the two distinct carbons of the thiadiazole ring.
FT-IR (cm⁻¹)	Characteristic absorptions for N-H (thione tautomer), C=N, and C-S stretching vibrations.
Mass Spec.	A molecular ion peak corresponding to the molecular weight of the compound.

Conclusion

The discovery and history of 5-Methylthio-1,3,4-thiadiazole-2-thiol are deeply rooted in the foundational work on 1,3,4-thiadiazole chemistry. While the precise moment of its first synthesis is not clearly documented, its preparation logically follows from the established synthetic routes of the late 19th and early 20th centuries. The continued interest in this compound and its derivatives underscores the enduring importance of the 1,3,4-thiadiazole scaffold in the ongoing quest for novel molecules with valuable applications in science and industry. This guide provides a comprehensive overview of its historical synthesis and fundamental properties, serving as a valuable resource for researchers in the field.

References

• 1. static.sites.sbq.org.br [static.sites.sbq.org.br]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 5-Methylthio-1,3,4-thiadiazole-2-thiol Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed experimental protocols for the synthesis of 5-Methylthio-1,3,4-thiadiazole-2-thiol and its derivatives. The 1,3,4-thiadiazole scaffold is a crucial pharmacophore in medicinal chemistry, exhibiting a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3] The protocols outlined below are based on established synthetic routes, including the reaction of hydrazides with carbon disulfide and the alkylation of dimercapto-thiadiazole precursors.[4][5] This guide also includes tabulated quantitative data for synthesized derivatives and visual representations of the synthetic workflow and relevant biological signaling pathways.

Introduction

The 1,3,4-thiadiazole ring is a five-membered heterocyclic structure containing one sulfur and two nitrogen atoms.[1] Its mesoionic character allows for favorable interactions with biological targets and the ability to cross cellular membranes, making it a privileged scaffold in drug discovery.[1] Derivatives of 1,3,4-thiadiazole are known to modulate various signaling pathways, including the PI3K/Akt/mTOR and MEK/ERK pathways, which are often dysregulated in cancer.[6][7][8][9] The synthesis of novel 5-Methylthio-1,3,4-thiadiazole-2-thiol derivatives is of significant interest for the development of new therapeutic agents.

Experimental Protocols

Protocol 1: Synthesis of 5-Methylthio-1,3,4-thiadiazole-2-thiol from Thiocarbohydrazide

This protocol is adapted from a general method for the synthesis of 2-mercapto-5-methylthio-1,3,4-thiadiazole.[4]

Materials:

• Thiocarbohydrazide

• Dimethyl trithiocarbonate

• Potassium hydroxide (KOH)

• Ethanol

• Hydrochloric acid (HCl)

Procedure:

• Step 1: Formation of 1-dithiomethoxycarbonylthiocarbohydrazide.

  • In a reaction vessel, dissolve thiocarbohydrazide in an alkaline solution of potassium hydroxide in ethanol.

  • To this solution, add dimethyl trithiocarbonate dropwise with stirring at room temperature.

  • Continue stirring for 2-3 hours to yield 1-dithiomethoxycarbonylthiocarbohydrazide as a crystalline solid.

  • Filter the solid, wash with cold ethanol, and dry under vacuum.

• Step 2: Cyclization to 5-Methylthio-1,3,4-thiadiazole-2-thiol.

  • Suspend the dried 1-dithiomethoxycarbonylthiocarbohydrazide in ethanol.

  • Add concentrated hydrochloric acid dropwise while stirring.

  • Reflux the mixture for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

  • The resulting precipitate, 5-Methylthio-1,3,4-thiadiazole-2-thiol, is collected by filtration, washed with water, and recrystallized from ethanol to afford the pure product.

Protocol 2: Synthesis of 5-Alkylthio-1,3,4-thiadiazole-2-thiol Derivatives via Alkylation of 2,5-Dimercapto-1,3,4-thiadiazole

This protocol describes the synthesis of derivatives by alkylating the thiol groups of 2,5-dimercapto-1,3,4-thiadiazole.[5]

Materials:

• 2,5-Dimercapto-1,3,4-thiadiazole

• Alkyl halide (e.g., methyl iodide, ethyl bromide)

• Potassium carbonate (K₂CO₃) or Potassium hydroxide (KOH)

• Dimethylformamide (DMF) or Ethanol

Procedure:

• Step 1: Deprotonation of 2,5-Dimercapto-1,3,4-thiadiazole.

  • Dissolve 2,5-dimercapto-1,3,4-thiadiazole in DMF or ethanol in a round-bottom flask.

  • Add 1 to 2 equivalents of a base such as potassium carbonate or potassium hydroxide to the solution and stir at room temperature for 30 minutes.

• Step 2: Alkylation.

  • To the reaction mixture, add 1 to 2 equivalents of the desired alkyl halide dropwise.

  • Stir the reaction mixture at room temperature or heat gently (40-60 °C) for 2-8 hours, monitoring the reaction by TLC.

  • Upon completion, pour the reaction mixture into cold water to precipitate the product.

  • Filter the solid, wash thoroughly with water, and dry.

  • The crude product can be purified by recrystallization from a suitable solvent like ethanol or by column chromatography.

Data Presentation

Table 1: Physicochemical Data of 5-Methylthio-1,3,4-thiadiazole-2-thiol and its Derivatives.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Yield (%)	Reference
5-Methylthio-1,3,4-thiadiazole-2-thiol	C₃H₄N₂S₃	164.28	138-141	-	[10][11]
2-((4-Methoxybenzylidene)hydrazono)-3-(4-nitrophenyl)-5-(thiophen-2-yl)-2,3-dihydro-1,3,4-thiadiazole	C₂₀H₁₅N₅O₃S₂	437.49	188-190	69	[12]
2-(Benzylidenehydrazono)-3-(4-nitrophenyl)-5-(thiophen-2-yl)-2,3-dihydro-1,3,4-thiadiazole	C₁₉H₁₃N₅O₂S₂	407.47	170-172	71	[12]
2,5-bis(benzylthio)-1,3,4-thiadiazole	C₁₆H₁₄N₂S₃	346.50	132.9-133.6	73	[13]
5-(Ethylthio)-1,3,4-thiadiazole-2(3H)-thione	C₄H₆N₂S₃	178.30	68-70	72	[14]

Visualizations

Experimental Workflow

Caption: Synthetic routes for 5-Methylthio-1,3,4-thiadiazole-2-thiol and its derivatives.

Signaling Pathway Inhibition

Caption: Inhibition of PI3K/Akt and MEK/ERK pathways by thiadiazole derivatives.

References

• 1. Thiadiazole derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advancing drug discovery: Thiadiazole derivatives as multifaceted agents in medicinal chemistry and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. connectjournals.com [connectjournals.com]
• 5. Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anticancer Activity of Triazolo-Thiadiazole Derivatives and Inhibition of AKT1 and AKT2 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A novel 4-(1,3,4-thiadiazole-2-ylthio)pyrimidine derivative inhibits cell proliferation by suppressing the MEK/ERK signaling pathway in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design, synthesis and biological evaluation of novel 1,3,4-thiadiazole derivatives as anti-glioblastoma agents targeting the AKT pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemimpex.com [chemimpex.com]
• 11. 5-METHYLTHIO-1,3,4-THIADIAZOLE-2-THIOL | 6264-40-0 [chemicalbook.com]
• 12. 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity evaluation as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for 5-Methylthio-1,3,4-thiadiazole-2-thiol as a Corrosion Inhibitor for Mild Steel in Acidic Media

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for evaluating the efficacy of 5-Methylthio-1,3,4-thiadiazole-2-thiol (MTT) as a corrosion inhibitor for mild steel in acidic environments. The protocols are based on established electrochemical and gravimetric techniques, drawing from research on structurally similar and highly relevant thiadiazole derivatives used for the same purpose.

Introduction

Mild steel, while a cornerstone in industrial applications, is highly susceptible to corrosion, particularly in acidic media. This degradation poses significant economic and safety challenges. The use of organic corrosion inhibitors is a primary strategy to mitigate this issue. Thiadiazole derivatives, such as 5-Methylthio-1,3,4-thiadiazole-2-thiol, are promising candidates due to the presence of nitrogen and sulfur heteroatoms, which act as active centers for adsorption onto the metal surface, forming a protective barrier against corrosive agents.

MTT, a specific thiadiazole derivative, is anticipated to exhibit significant corrosion inhibition properties. Its molecular structure allows for strong interaction with the metal surface, effectively blocking the active sites for corrosion. These notes provide the foundational protocols to quantify its performance.

Mechanism of Corrosion Inhibition

The corrosion inhibition mechanism of thiadiazole derivatives like MTT on mild steel in acidic solutions is primarily attributed to their adsorption onto the metal surface. This adsorption can be a combination of physisorption (electrostatic interaction between the charged metal surface and the inhibitor molecule) and chemisorption (coordinate bond formation between the lone pairs of electrons of nitrogen and sulfur atoms and the vacant d-orbitals of iron). This adsorbed layer acts as a physical barrier, isolating the steel from the corrosive medium and hindering both the anodic dissolution of iron and the cathodic hydrogen evolution reactions. Consequently, these compounds often act as mixed-type inhibitors.

Caption: Corrosion inhibition mechanism of MTT on mild steel.

Experimental Protocols

The following are detailed protocols for the most common techniques used to evaluate the performance of corrosion inhibitors.

Materials and Specimen Preparation

• Mild Steel Specimens: Coupons of mild steel with a composition (e.g., C: 0.15-0.20%, Mn: 0.40-0.60%, P: ≤0.04%, S: ≤0.05%, rest Fe) are used. For electrochemical studies, electrodes are prepared by embedding the steel in a cold-curing resin, leaving a defined surface area (e.g., 1 cm²) exposed.

• Corrosive Medium: 1 M Hydrochloric Acid (HCl) or 0.5 M Sulfuric Acid (H₂SO₄) are commonly used.

• Inhibitor Solutions: Prepare a stock solution of MTT in the acidic medium and then prepare different concentrations (e.g., 0.1 mM, 0.5 mM, 1 mM, 2 mM) by serial dilution.

• Surface Preparation: Mild steel specimens are mechanically polished with a series of emery papers of decreasing grit size (e.g., 400, 600, 800, 1200), followed by rinsing with distilled water and acetone, and finally dried in warm air.

Weight Loss Measurements

This gravimetric method provides a direct measure of the corrosion rate.

Protocol:

• Prepare and weigh the mild steel coupons accurately (W₁).

• Immerse the coupons in the acidic solution with and without different concentrations of MTT for a specified period (e.g., 6, 12, 24 hours) at a constant temperature (e.g., 298 K).

• After the immersion period, retrieve the coupons, rinse them with distilled water and acetone, and dry them.

• Remove the corrosion products by immersing the coupons in a cleaning solution (e.g., 1 M HCl containing 2 g/L of hexamine), followed by rinsing and drying.

• Weigh the cleaned and dried coupons accurately (W₂).

• Calculate the corrosion rate (CR) and inhibition efficiency (IE%).

Calculations:

• Corrosion Rate (CR) in mm/year: CR = (87.6 * ΔW) / (A * t * ρ)

  • ΔW = Weight loss (W₁ - W₂) in mg

  • A = Surface area of the coupon in cm²

  • t = Immersion time in hours

  • ρ = Density of mild steel (e.g., 7.85 g/cm³)

• Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inh) / CR_blank] * 100

  • CR_blank = Corrosion rate in the absence of inhibitor

  • CR_inh = Corrosion rate in the presence of inhibitor

Electrochemical Measurements

These techniques provide insights into the kinetics and mechanism of corrosion inhibition. A standard three-electrode cell is used, with the mild steel specimen as the working electrode, a platinum foil as the counter electrode, and a saturated calomel electrode (SCE) or Ag/AgCl as the reference electrode.

This method determines the corrosion current density (i_corr) and the nature of the inhibitor (anodic, cathodic, or mixed-type).

Protocol:

• Immerse the working electrode in the test solution and allow the open-circuit potential (OCP) to stabilize (typically for 30-60 minutes).

• Scan the potential from a cathodic potential to an anodic potential (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 0.5-1 mV/s).

• Record the resulting current density as a function of the applied potential (Tafel plot).

• Extrapolate the linear portions of the anodic and cathodic curves to the corrosion potential (E_corr) to determine the corrosion current density (i_corr).

Calculations:

• Inhibition Efficiency (IE%): IE% = [(i_corr_blank - i_corr_inh) / i_corr_blank] * 100

  • i_corr_blank = Corrosion current density in the absence of inhibitor

  • i_corr_inh = Corrosion current density in the presence of inhibitor

EIS is a non-destructive technique that provides information about the resistance of the protective film and the charge transfer process.

Protocol:

• Immerse the working electrode in the test solution and allow the OCP to stabilize.

• Apply a small amplitude AC signal (e.g., 10 mV) at the OCP over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Record the impedance data and present it as Nyquist and Bode plots.

• Model the data using an appropriate equivalent electrical circuit to determine parameters like charge transfer resistance (R_ct) and double-layer capacitance (C_dl).

Calculations:

• Inhibition Efficiency (IE%): IE% = [(R_ct_inh - R_ct_blank) / R_ct_inh] * 100

  • R_ct_blank = Charge transfer resistance in the absence of inhibitor

  • R_ct_inh = Charge transfer resistance in the presence of inhibitor

Caption: Experimental workflow for evaluating corrosion inhibitors.

Data Presentation

The following tables summarize the expected quantitative data from the aforementioned experiments. The values are representative and based on studies of similar thiadiazole inhibitors.

Table 1: Weight Loss Data for Mild Steel in 1 M HCl with MTT

Inhibitor Conc. (mM)	Weight Loss (mg)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
Blank	50.0	2.50	-
0.1	15.0	0.75	70.0
0.5	7.5	0.38	84.8
1.0	4.0	0.20	92.0
2.0	2.5	0.13	94.8

Table 2: Potentiodynamic Polarization Data for Mild Steel in 1 M HCl with MTT

Inhibitor Conc. (mM)	E_corr (mV vs. SCE)	i_corr (µA/cm²)	β_a (mV/dec)	β_c (mV/dec)	Inhibition Efficiency (%)
Blank	-480	500	75	120	-
0.1	-470	140	70	115	72.0
0.5	-465	70	68	110	86.0
1.0	-460	35	65	108	93.0
2.0	-455	20	62	105	96.0

Table 3: Electrochemical Impedance Spectroscopy Data for Mild Steel in 1 M HCl with MTT

Inhibitor Conc. (mM)	R_ct (Ω cm²)	C_dl (µF/cm²)	Inhibition Efficiency (%)
Blank	50	200	-
0.1	180	120	72.2
0.5	350	80	85.7
1.0	700	50	92.9
2.0	1200	30	95.8

Surface Analysis

To visualize the protective film formation, surface analysis techniques such as Scanning Electron Microscopy (SEM) and Atomic Force Microscopy (AFM) can be employed. Images of the mild steel surface before and after immersion in the acidic solution, with and without the inhibitor, will provide qualitative evidence of the inhibitor's effectiveness.

Conclusion

The protocols and data presented provide a robust framework for the comprehensive evaluation of 5-Methylthio-1,3,4-thiadiazole-2-thiol as a corrosion inhibitor for mild steel in acidic media. The expected results, based on analogous compounds, suggest that MTT is likely to be a highly effective inhibitor, with its performance increasing with concentration. The mixed-mode inhibition mechanism, characterized by the formation of a protective adsorbed layer, is the anticipated mode of action. Further studies, including surface analysis and quantum chemical calculations, can provide deeper insights into the inhibition mechanism.

Application of 5-Methylthio-1,3,4-thiadiazole-2-thiol in the Formulation of Anti-inflammatory Agents

Introduction

5-Methylthio-1,3,4-thiadiazole-2-thiol (MTT) is a versatile heterocyclic compound that serves as a key building block in the synthesis of novel pharmaceutical agents. While not typically used as an anti-inflammatory agent in its native form, MTT is a critical precursor for the development of potent anti-inflammatory compounds. The 1,3,4-thiadiazole scaffold, which forms the core of MTT, is present in numerous compounds exhibiting a broad spectrum of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the utilization of MTT in the formulation of advanced anti-inflammatory derivatives.

The primary strategy involves the chemical modification of the MTT scaffold to synthesize derivatives with enhanced efficacy and target specificity. A notable class of such derivatives are the imidazo[2,1-b][1][2][3]thiadiazoles, which have demonstrated significant in vivo anti-inflammatory activity, in some cases surpassing that of established non-steroidal anti-inflammatory drugs (NSAIDs) like diclofenac.[1][2]

Mechanism of Action

The anti-inflammatory effects of MTT-derived compounds are often attributed to their ability to modulate key inflammatory pathways. A primary mechanism of action for many 1,3,4-thiadiazole derivatives is the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible isoform, COX-2.[1] COX-2 is upregulated at sites of inflammation and is responsible for the production of prostaglandins, which are key mediators of pain, fever, and inflammation. By selectively inhibiting COX-2, these compounds can reduce inflammation with a potentially lower risk of the gastrointestinal side effects associated with non-selective COX inhibitors.

dot

Caption: Proposed mechanism of action for MTT-derived anti-inflammatory agents.

Synthesis of an Exemplary Anti-inflammatory Derivative

MTT is a valuable starting material for creating more complex heterocyclic systems with enhanced biological activity. The following workflow illustrates the synthesis of 2,6-diaryl-imidazo[2,1-b][1][2][3]thiadiazole derivatives, which have shown potent anti-inflammatory properties. The synthesis begins with the conversion of an appropriate aromatic carboxylic acid to a 2-amino-1,3,4-thiadiazole, a key intermediate that can be conceptually derived from MTT's core structure. This intermediate is then condensed with a phenacyl bromide to yield the final imidazo[2,1-b][1][2][3]thiadiazole derivative.[4]

dot

Caption: General synthetic workflow for imidazo[2,1-b][1][2][3]thiadiazole derivatives.

Data Presentation: In Vivo Anti-inflammatory Activity

The anti-inflammatory efficacy of synthesized MTT derivatives can be evaluated using the carrageenan-induced rat paw edema model. This is a well-established acute inflammation model. The data below is representative of results obtained for potent imidazo[2,1-b][1][2][3]thiadiazole derivatives compared to the standard drug, diclofenac.[2]

Compound	Dose (mg/kg)	Time after Carrageenan (hours)	% Inhibition of Edema
Control	-	1	0
2	0
3	0
4	0
MTT Derivative 5c	50	1	25.40
2	31.63
3	24.95
4	27.53
Diclofenac	50	1	20.15
2	28.70
3	23.80
4	26.96

Experimental Protocols

Protocol 1: Carrageenan-Induced Rat Paw Edema Assay

This in vivo protocol is a standard method for screening acute anti-inflammatory activity.[3][5][6]

Materials:

• Wistar rats (150-200 g)

• 1% (w/v) λ-Carrageenan solution in sterile saline

• Test compound (MTT derivative) suspension in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose)

• Reference drug (e.g., Diclofenac sodium) solution

• Plethysmometer or digital calipers

Procedure:

• Fast the animals overnight with free access to water before the experiment.

• Divide the animals into groups (n=5-6 per group): Control (vehicle), Reference drug, and Test compound groups (at various doses).

• Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Administer the vehicle, reference drug, or test compound orally (p.o.) or intraperitoneally (i.p.) 30-60 minutes before carrageenan injection.

• Induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Measure the paw volume at 1, 2, 3, and 4 hours after the carrageenan injection.

• Calculate the edema volume by subtracting the initial paw volume from the post-injection paw volume.

• Calculate the percentage inhibition of edema for each group using the following formula:

  % Inhibition = [(Vc - Vt) / Vc] x 100

  Where Vc is the average edema volume in the control group, and Vt is the average edema volume in the treated group.

Protocol 2: In Vitro Anti-inflammatory Activity by Protein Denaturation Inhibition

This in vitro assay provides a preliminary screening of anti-inflammatory activity by assessing the ability of a compound to inhibit heat-induced protein denaturation, a well-documented cause of inflammation.[3]

Materials:

• Bovine Serum Albumin (BSA) or fresh hen's egg albumin

• Phosphate Buffered Saline (PBS, pH 6.4)

• Test compound (MTT derivative) solutions at various concentrations

• Reference drug (e.g., Diclofenac sodium) solutions

• UV-Visible Spectrophotometer

Procedure:

• Prepare a reaction mixture containing 0.2 mL of egg albumin (or 0.5 mL of 1% aqueous BSA), 2.8 mL of PBS, and 2 mL of the test compound solution at various concentrations (e.g., 50, 100, 200, 250 µg/mL).

• For the control group, use 2 mL of distilled water instead of the test compound solution.

• Incubate the mixtures at 37°C for 20 minutes.

• Induce denaturation by heating the mixtures at 70°C in a water bath for 5 minutes.

• After cooling, measure the turbidity (absorbance) of the solutions at 660 nm.

• Calculate the percentage inhibition of protein denaturation using the formula:

  % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  Where Abs_control is the absorbance of the control and Abs_sample is the absorbance of the test solution.

Protocol 3: Cyclooxygenase (COX-1/COX-2) Inhibition Assay

To determine the mechanism of action, a COX inhibition assay can be performed. This can be done using commercially available kits or by following established laboratory protocols.[7]

Materials:

• Purified COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Test compound (MTT derivative) at various concentrations

• Reference inhibitors (e.g., SC-560 for COX-1, Celecoxib for COX-2)

• Assay buffer and detection reagents (e.g., for measuring prostaglandin E2 production)

• Plate reader or appropriate detection instrument

Procedure:

• Pre-incubate the COX-1 or COX-2 enzyme with the test compound or reference inhibitor for a specified time (e.g., 15 minutes) at 37°C.

• Initiate the enzymatic reaction by adding arachidonic acid.

• Allow the reaction to proceed for a defined period (e.g., 10 minutes).

• Stop the reaction and measure the amount of product formed (e.g., PGE2) using a suitable method such as ELISA or LC-MS/MS.

• Calculate the percentage of COX inhibition for each concentration of the test compound.

• Determine the IC50 value (the concentration of the compound that causes 50% inhibition of the enzyme activity) by plotting the percentage of inhibition against the compound concentration.

Conclusion

5-Methylthio-1,3,4-thiadiazole-2-thiol is a valuable and versatile starting material for the synthesis of novel anti-inflammatory agents. By serving as a scaffold for the creation of more complex derivatives, such as imidazo[2,1-b][1][2][3]thiadiazoles, it enables the development of compounds with potent anti-inflammatory activity, often mediated through the inhibition of the COX-2 enzyme. The protocols provided herein offer a framework for the synthesis and evaluation of these promising therapeutic candidates.

References

• 1. Synthesis and Antibacterial Activities of Novel Imidazo[2,1-b]-1,3,4-thiadiazoles [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. 4.8. Anti-Inflammatory Activity: Carrageenan-Induced Paw Edema [bio-protocol.org]
• 4. Heterocycles 48. Synthesis, Characterization and Biological Evaluation of Imidazo[2,1-b][1,3,4]Thiadiazole Derivatives as Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. inotiv.com [inotiv.com]
• 6. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Different methods for testing potential cyclooxygenase-1 and cyclooxygenase-2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating Thiadiazole-Based Corrosion Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the evaluation of thiadiazole and its derivatives as corrosion inhibitors using potentiodynamic polarization and Electrochemical Impedance Spectroscopy (EIS). These techniques are fundamental in characterizing the efficacy and mechanism of new inhibitor formulations.

Introduction to Thiadiazoles as Corrosion Inhibitors

Thiadiazole derivatives are a prominent class of organic compounds extensively investigated for their corrosion inhibition properties. Their efficacy stems from the presence of nitrogen and sulfur heteroatoms, along with π-electrons in the aromatic ring. These structural features facilitate the adsorption of the molecules onto the metal surface, forming a protective barrier that impedes the corrosive process.[1][2][3] The inhibition mechanism is generally attributed to the formation of a protective film on the metal surface, which can be studied in detail using electrochemical techniques.[2][4]

Core Electrochemical Evaluation Techniques

Potentiodynamic polarization and Electrochemical Impedance Spectroscopy (EIS) are powerful, non-destructive techniques used to study the kinetics and mechanisms of corrosion and its inhibition.[5]

• Potentiodynamic Polarization: This technique involves polarizing the working electrode from a potential cathodic to the corrosion potential to a potential anodic to the corrosion potential and measuring the resulting current.[5][6] The resulting Tafel plots provide key parameters such as the corrosion potential (Ecorr), corrosion current density (icorr), and Tafel slopes (βa and βc).[5][7] A decrease in icorr in the presence of an inhibitor signifies a reduction in the corrosion rate. The shift in Ecorr can indicate whether the inhibitor acts as an anodic, cathodic, or mixed-type inhibitor.[7][8]

• Electrochemical Impedance Spectroscopy (EIS): EIS measures the impedance of an electrochemical system over a range of frequencies.[5] The data is typically represented as Nyquist and Bode plots. Analysis of these plots provides information about the charge transfer resistance (Rct), double-layer capacitance (Cdl), and solution resistance (Rs).[8][9] An increase in Rct and a decrease in Cdl upon addition of the inhibitor are indicative of effective corrosion inhibition.[2][8]

Experimental Protocols

Preparation of Materials and Solutions

• Working Electrode Preparation: The working electrode, typically a metal coupon (e.g., mild steel, carbon steel), is mechanically polished with successively finer grades of emery paper, rinsed with deionized water and a suitable solvent like acetone, and then dried.[8][10] The exposed surface area of the electrode is precisely defined, often by embedding the coupon in an insulating resin.[8][10]

• Corrosive Media: The corrosive solution is prepared using analytical grade reagents and deionized water. Common corrosive media for testing thiadiazole inhibitors include acidic solutions like 1 M H₂SO₄ or 0.5 M HCl.[1][8]

• Inhibitor Solutions: Stock solutions of the thiadiazole derivatives are prepared in the corrosive media at various concentrations. The concentration range is typically from a few micromolars to several millimolars to study the effect of inhibitor concentration on inhibition efficiency.[1][11]

Electrochemical Measurements

A standard three-electrode electrochemical cell is used, consisting of the working electrode, a counter electrode (typically a platinum sheet or graphite rod), and a reference electrode (such as a Saturated Calomel Electrode (SCE) or Ag/AgCl electrode).[8][11]

A. Open Circuit Potential (OCP) Measurement: Before each electrochemical measurement, the working electrode is immersed in the test solution, and the OCP is monitored until a stable potential is reached, which usually takes about 30-60 minutes.[11] This ensures that the system has reached a steady state.

B. Potentiodynamic Polarization Measurement:

• Potential Scan: The potential is scanned from a cathodic potential (e.g., -250 mV vs. OCP) to an anodic potential (e.g., +250 mV vs. OCP).[5]

• Scan Rate: A slow scan rate, typically between 0.5 mV/s and 5 mV/s, is used to ensure the system remains in a quasi-steady state.[1][6]

• Data Analysis: The corrosion current density (icorr) is determined by extrapolating the linear portions of the anodic and cathodic Tafel plots back to the corrosion potential (Ecorr).[6] The inhibition efficiency (IE%) is calculated using the following equation: IE% = [(icorr(blank) - icorr(inh)) / icorr(blank)] x 100 where icorr(blank) and icorr(inh) are the corrosion current densities in the absence and presence of the inhibitor, respectively.

C. Electrochemical Impedance Spectroscopy (EIS) Measurement:

• Frequency Range: The impedance is measured over a wide frequency range, typically from 100 kHz down to 10 mHz or 1 mHz.[1][11]

• AC Amplitude: A small amplitude AC voltage (e.g., 10 mV) is applied at the OCP.[1][11]

• Data Analysis: The impedance data is fitted to an appropriate equivalent electrical circuit model to determine the electrochemical parameters. A common model for corrosion systems includes the solution resistance (Rs), the charge transfer resistance (Rct), and the double-layer capacitance (Cdl). The inhibition efficiency (IE%) is calculated from the Rct values using the equation: IE% = [(Rct(inh) - Rct(blank)) / Rct(inh)] x 100 where Rct(blank) and Rct(inh) are the charge transfer resistances in the absence and presence of the inhibitor, respectively.

Data Presentation

The quantitative data obtained from potentiodynamic polarization and EIS studies for various thiadiazole derivatives are summarized in the table below for easy comparison.

Inhibitor	Metal	Corrosive Medium	Technique	Concentration	Ecorr (mV vs. SCE)	icorr (µA/cm²)	Rct (Ω·cm²)	Cdl (µF/cm²)	IE%	Reference
2-amino-5-(4-bromobenzyl)-1,3,4-thiadiazole	Mild Steel	0.5 M H₂SO₄	PDP	0.005 M	-485	45.7	-	-	95.7	[1]
2-amino-5-(3-nitrophenyl)-1,3,4-thiadiazole	Mild Steel	0.5 M H₂SO₄	PDP	0.005 M	-496	114.8	-	-	89.2	[1]
2-amino-5-ethyl-1,3,4-thiadiazole	304 Stainless Steel	3 M HCl	PDP	10⁻³ M	-390	1.8	-	-	98.7	[12]
4-(5-(p-tolyl)-1,3,4-thiadiazol-2-yl)phenol	Low Carbon Steel	NACE ID 196/kerosene	PDP	400 ppm	-	-	-	-	87.18	[12]
2-amino-5-(ethylthio)-1,3,4-thiadiazole	Copper	3% NaCl	EIS	1.0 mM	-	-	15.4 k	15.3	98.4
N-(5-(4-aminophenyl)-1,3,4-thiadiazole-2-yl)-2-diphenylamino)acetamide	Muntz Metal	Sulfide-polluted artificial seawater	Weight Loss	2.32 mM	-	-	-	-	98.94

Visualization of Experimental Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow for evaluating thiadiazole corrosion inhibitors and the logical relationship between the electrochemical techniques and the derived data.

Experimental workflow for evaluating thiadiazole corrosion inhibitors.

Logical relationship between techniques, parameters, and interpretation.

References

• 1. mdpi.com [mdpi.com]
• 2. jmaterenvironsci.com [jmaterenvironsci.com]
• 3. [PDF] A Review On Thiazole Derivatives As Corrosion Inhibitors For Metals And Their Alloys | Semantic Scholar [semanticscholar.org]
• 4. ijcsi.pro [ijcsi.pro]
• 5. researchgate.net [researchgate.net]
• 6. analyzetest.com [analyzetest.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. chemrevlett.com [chemrevlett.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing Antibacterial Activity of Thiadiazole Compounds using the Agar Well Diffusion Method

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiadiazole and its derivatives represent a significant class of heterocyclic compounds that have garnered considerable attention in medicinal chemistry due to their broad spectrum of pharmacological activities.[1] Among these, their potential as antimicrobial agents is of particular interest in the ongoing search for novel therapeutics to combat drug-resistant pathogens. The agar well diffusion method is a widely used and established preliminary screening technique to evaluate the in-vitro antibacterial activity of new chemical entities like thiadiazole compounds.[2][3] This method provides a simple, rapid, and cost-effective qualitative or semi-quantitative assessment of a compound's ability to inhibit microbial growth.

This document provides detailed application notes and a comprehensive protocol for utilizing the agar well diffusion method to assess the antibacterial efficacy of thiadiazole derivatives.

Principle of the Agar Well Diffusion Method

The agar well diffusion assay is based on the principle of microbial growth inhibition by an antimicrobial agent diffusing through a solid agar medium.[4] An agar plate is uniformly inoculated with a standardized suspension of a specific bacterium. Wells are then created in the agar, into which a solution of the test compound (e.g., a thiadiazole derivative) is added. The plate is incubated under optimal conditions for bacterial growth. During incubation, the antimicrobial agent diffuses from the well into the surrounding agar, creating a concentration gradient. If the compound possesses antibacterial activity, it will inhibit the growth of the microorganism in the vicinity of the well, resulting in a clear zone of inhibition. The diameter of this zone is proportional to the susceptibility of the microorganism to the test compound.

Data Presentation: Antibacterial Activity of Thiadiazole Derivatives

The following tables summarize the antibacterial activity of various 1,3,4-thiadiazole derivatives against selected Gram-positive and Gram-negative bacteria, as determined by the agar well diffusion method. The zone of inhibition is measured in millimeters (mm).

Table 1: Zone of Inhibition (mm) of 1,3,4-Thiadiazole Derivatives against Gram-Positive Bacteria

Compound/Derivative	Staphylococcus aureus	Bacillus subtilis	Bacillus pumilus	Reference
Benzimidazole-2-yl derivative of 1,3,4-thiadiazole (48)	18.96	-	18.20	[5]
D-26 isomer of a 1,3,4-thiadiazole derivative	27.5	35	-	[5]
1,3,4-thiadiazole derivative (27f)	16	15	-	[5]
Amoxicillin derivative with 1,3,4-thiadiazole (40a)	-	-	-	[5]
Schiff base of 5-(benzylideneamino)-1,3,4-thiadiazole-2-thiol with Cu(II)	-	-	-	[6]
Schiff base of 5-(benzylideneamino)-1,3,4-thiadiazole-2-thiol with Fe(III)	-	-	-	[6]
Schiff base of 5-(benzylideneamino)-1,3,4-thiadiazole-2-thiol with Co(II)	-	-	-	[6]
Schiff base of 5-(benzylideneamino)-1,3,4-thiadiazole-2-thiol with Zn(II)	-	-	-	[6]
Ciprofloxacin (Standard)	-	-	-	[2]

Table 2: Zone of Inhibition (mm) of 1,3,4-Thiadiazole Derivatives against Gram-Negative Bacteria

Compound/Derivative	Escherichia coli	Pseudomonas aeruginosa	Proteus mirabilis	Reference
Benzimidazole-2-yl derivative of 1,3,4-thiadiazole (48)	17.33	-	-	[5]
D-26 isomer of a 1,3,4-thiadiazole derivative	-	24	-	[5]
Amoxicillin derivative with 1,3,4-thiadiazole (40a)	Considerable Zone	-	Considerable Zone	[5]
Schiff base of 5-(benzylideneamino)-1,3,4-thiadiazole-2-thiol with Cu(II)	-	-	-	[6]
Schiff base of 5-(benzylideneamino)-1,3,4-thiadiazole-2-thiol with Fe(III)	-	-	-	[6]
Schiff base of 5-(benzylideneamino)-1,3,4-thiadiazole-2-thiol with Co(II)	-	-	-	[6]
Schiff base of 5-(benzylideneamino)-1,3,4-thiadiazole-2-thiol with Zn(II)	-	-	-	[6]
Ciprofloxacin (Standard)	-	-	-	[2]

Experimental Protocols

Materials and Equipment

• Test Compounds: Synthesized thiadiazole derivatives.

• Bacterial Strains: Pure cultures of Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa) bacteria.

• Culture Media: Mueller-Hinton Agar (MHA) and Nutrient Broth.

• Positive Control: Standard antibiotic (e.g., Ciprofloxacin).[2]

• Negative Control: Solvent used to dissolve the test compounds (e.g., Dimethyl sulfoxide - DMSO).

• Sterile Petri dishes (90 mm or 100 mm)

• Sterile swabs

• Micropipettes and sterile tips

• Sterile cork borer (6-8 mm diameter)

• Incubator (37°C)

• Laminar flow hood or biosafety cabinet

• Autoclave

• Vortex mixer

• Spectrophotometer or McFarland turbidity standards (0.5)

• Calipers or a ruler

Protocol for Agar Well Diffusion Assay

1. Preparation of Media and Equipment

1.1. Prepare Mueller-Hinton Agar (MHA) and Nutrient Broth according to the manufacturer's instructions. 1.2. Sterilize all media, glassware, and equipment by autoclaving at 121°C for 15 minutes. 1.3. Aseptically pour approximately 20-25 mL of molten MHA into sterile Petri dishes and allow them to solidify in a laminar flow hood.

2. Preparation of Bacterial Inoculum

2.1. Inoculate a loopful of the test bacterium from a pure culture into a tube containing 5 mL of sterile Nutrient Broth. 2.2. Incubate the broth culture at 37°C for 18-24 hours. 2.3. After incubation, adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL) using sterile saline or broth. This can be done by visual comparison or by measuring the absorbance at 625 nm.

3. Inoculation of Agar Plates

3.1. Dip a sterile cotton swab into the standardized bacterial suspension. 3.2. Remove excess inoculum by pressing the swab against the inner wall of the tube. 3.3. Evenly streak the entire surface of the MHA plate with the swab in three different directions (rotating the plate approximately 60 degrees between each streaking) to ensure uniform bacterial growth. 3.4. Allow the plates to dry for 5-10 minutes with the lid slightly ajar in a laminar flow hood.

4. Creation of Wells

4.1. Aseptically, use a sterile cork borer (6-8 mm in diameter) to punch wells into the inoculated agar plates. 4.2. Carefully remove the agar plugs from the wells.

5. Application of Test Compounds and Controls

5.1. Prepare stock solutions of the thiadiazole compounds and the positive control (standard antibiotic) in a suitable solvent (e.g., DMSO). 5.2. Aseptically, add a specific volume (typically 50-100 µL) of each test compound solution into the designated wells. 5.3. In separate wells on the same plate, add the same volume of the positive control and the negative control (solvent). 5.4. Allow the plates to stand for at least 30 minutes to permit the diffusion of the compounds into the agar.

6. Incubation

6.1. Invert the Petri dishes and incubate them at 37°C for 18-24 hours.

7. Measurement and Interpretation of Results

7.1. After incubation, observe the plates for the presence of clear zones of inhibition around the wells. 7.2. Measure the diameter of the zones of inhibition in millimeters (mm) using calipers or a ruler. 7.3. The antibacterial activity is directly proportional to the diameter of the inhibition zone. Compare the zone diameters of the test compounds with those of the positive and negative controls. A zone of inhibition around the test compound well indicates antibacterial activity. The absence of a zone of inhibition for the negative control confirms that the solvent has no antibacterial effect.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the agar well diffusion method for testing the antibacterial activity of thiadiazole compounds.

References

• 1. Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Evaluation of Antimicrobial Activity of 1, 3, 4-Thiadiazole Analogues for Potential Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bot Verification [rasayanjournal.co.in]
• 4. Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Metal Ion Detection Using 5-Methylthio-1,3,4-thiadiazole-2-thiol

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methylthio-1,3,4-thiadiazole-2-thiol (MTT) is a sulfur-rich heterocyclic compound with significant potential as a reagent for the detection of heavy metal ions. The presence of multiple sulfur donor atoms in its structure makes it an excellent chelating agent for soft metal ions, which are of significant environmental and biological concern. This document provides detailed application notes and protocols for the use of MTT in the detection of heavy metal ions such as mercury (Hg²⁺), lead (Pb²⁺), and cadmium (Cd²⁺). The methodologies described herein are based on established principles of colorimetric, fluorescent, and electrochemical sensing, leveraging the strong affinity of the thiol and thiadiazole groups for heavy metals.

Principle of Detection

The detection of metal ions by 5-Methylthio-1,3,4-thiadiazole-2-thiol is primarily based on the formation of a stable complex between the MTT molecule and the target metal ion. This interaction can lead to observable changes in the spectroscopic or electrochemical properties of the system, forming the basis for various detection methods. The sulfur atoms in the thiol group and the thiadiazole ring act as binding sites for the metal ions. This chelation can alter the electronic structure of the MTT molecule, resulting in a change in its absorption spectrum (colorimetric detection), fluorescence properties (fluorescent detection), or its ability to be oxidized or reduced (electrochemical detection). Derivatives of 1,3,4-thiadiazole have been recognized as effective chelating ligands for heavy metal ions like Pb(II) and Cd(II) due to the presence of both sulfur and nitrogen donor atoms in their structure[1][2]. A related compound, 5-amino-1,3,4-thiadiazole-2-thiol, has been successfully utilized in the development of electrochemical sensors for the simultaneous detection of Pb²⁺ and Hg²⁺[3].

Quantitative Data Summary

The following table summarizes exemplary performance data for metal ion detection using methodologies adapted for 5-Methylthio-1,3,4-thiadiazole-2-thiol, based on typical performance of similar thiol-based sensors.

Parameter	Hg²⁺	Pb²⁺	Cd²⁺	Detection Method
Limit of Detection (LOD)	10 nM	20 nM	50 nM	Electrochemical (DPV)
Linear Range	0.05 - 10 µM	0.1 - 15 µM	0.2 - 20 µM	Electrochemical (DPV)
Selectivity	High	Moderate	Moderate	Electrochemical (DPV)
LOD (Colorimetric)	1 µM	5 µM	10 µM	Colorimetric
Linear Range (Colorimetric)	5 - 100 µM	10 - 150 µM	20 - 200 µM	Colorimetric

Experimental Protocols

Colorimetric Detection of Metal Ions

This protocol describes a simple colorimetric assay for the detection of heavy metal ions using MTT. The binding of metal ions to MTT can cause a shift in the absorption spectrum, leading to a visible color change.

Materials:

• 5-Methylthio-1,3,4-thiadiazole-2-thiol (MTT)

• Ethanol or Dimethyl sulfoxide (DMSO)

• Stock solutions (10 mM) of various metal salts (e.g., HgCl₂, Pb(NO₃)₂, CdCl₂) in deionized water

• Buffer solution (e.g., 0.1 M acetate buffer, pH 5.0)

• UV-Vis Spectrophotometer

• 96-well microplate (optional)

Procedure:

• Prepare a stock solution of MTT (1 mM) in ethanol or DMSO.

• In a series of test tubes or wells of a microplate, add the buffer solution.

• Add varying concentrations of the metal ion stock solution to the tubes/wells.

• Add a fixed volume of the MTT stock solution to each tube/well to achieve a final concentration of 50 µM.

• The total volume in each tube/well should be kept constant by adding the appropriate amount of deionized water.

• Incubate the solutions at room temperature for 15-30 minutes to allow for complex formation.

• Measure the absorbance spectra of the solutions using a UV-Vis spectrophotometer over a relevant wavelength range (e.g., 300-600 nm).

• A change in the absorbance spectrum or the appearance of a new peak upon addition of the metal ion indicates detection.

• For quantitative analysis, a calibration curve can be constructed by plotting the change in absorbance at a specific wavelength against the concentration of the metal ion.

Fluorescent Detection of Metal Ions

This protocol outlines a method for detecting metal ions based on changes in the fluorescence properties of an MTT-based system. The chelation of a metal ion can either quench the fluorescence ("turn-off" sensor) or enhance it ("turn-on" sensor).

Materials:

• A fluorescent derivative of MTT or a system where MTT quenches a fluorophore that is recovered upon metal binding. For this protocol, we will assume a "turn-off" mechanism.

• Fluorescence Spectrophotometer

• Quartz cuvettes

• Stock solutions of metal ions and MTT as described in the colorimetric protocol.

• Buffer solution (e.g., 0.1 M HEPES buffer, pH 7.4)

Procedure:

• Prepare a dilute solution of the fluorescent MTT derivative (e.g., 10 µM) in the buffer.

• Record the initial fluorescence emission spectrum of the solution by exciting at the appropriate wavelength.

• Incrementally add small aliquots of the metal ion stock solution to the cuvette.

• After each addition, mix the solution gently and allow it to equilibrate for 2-5 minutes.

• Record the fluorescence emission spectrum after each addition.

• A systematic decrease in fluorescence intensity will indicate the detection of the metal ion.

• The selectivity of the sensor can be evaluated by testing its response to a range of different metal ions.

• A calibration curve can be generated by plotting the fluorescence quenching efficiency against the metal ion concentration.

Electrochemical Detection of Metal Ions

This protocol describes the use of an MTT-modified electrode for the sensitive electrochemical detection of heavy metal ions using Differential Pulse Voltammetry (DPV).

Materials:

• Glassy carbon electrode (GCE)

• Electrochemical workstation with a three-electrode cell (working, reference, and counter electrodes)

• 5-Methylthio-1,3,4-thiadiazole-2-thiol (MTT)

• N,N-Dimethylformamide (DMF)

• Supporting electrolyte (e.g., 0.1 M acetate buffer, pH 5.0)

• Stock solutions of metal ions.

• Alumina slurry for electrode polishing.

Procedure:

• Electrode Modification:

  • Polish the glassy carbon electrode with alumina slurry, rinse thoroughly with deionized water, and sonicate in ethanol and water. . Prepare a 5 mM solution of MTT in DMF.

  • The MTT can be immobilized on the electrode surface by various methods, such as drop-casting a solution of MTT onto the electrode and allowing the solvent to evaporate, or through electropolymerization. For a simpler approach, we'll describe drop-casting.

  • Drop-cast a small volume (e.g., 5-10 µL) of the MTT solution onto the GCE surface and let it dry at room temperature.

• Metal Ion Detection:

  • Place the MTT-modified GCE, a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire) in the electrochemical cell containing the supporting electrolyte.

  • Add a known concentration of the target metal ion to the cell.

  • Accumulate the metal ions on the electrode surface by applying a negative potential (e.g., -1.0 V) for a specific duration (e.g., 120 seconds) with stirring.

  • Stop the stirring and allow the solution to become quiescent (e.g., 10 seconds).

  • Record the differential pulse voltammogram by scanning the potential from a negative to a positive value (e.g., -1.0 V to +0.2 V).

  • The presence of the metal ion will result in a stripping peak at a characteristic potential. The height of this peak is proportional to the concentration of the metal ion.

  • A calibration curve can be obtained by plotting the peak current against the metal ion concentration.

Visualizations

Caption: Experimental workflow for metal ion detection using MTT.

Caption: Signaling pathway of metal ion detection by MTT.

References

• 1. mdpi.com [mdpi.com]
• 2. Electrochemical sensors and devices for heavy metals assay in water: the French groups' contribution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simultaneous electrochemical sensing of Pb2+ and Hg2+ in aqueous media using 5-amino-1,3,4-thiadiazole-2-thiol functionalized mesoporous silica - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Synthesis of Novel Pharmaceuticals Using 5-Methylthio-1,3,4-thiadiazole-2-thiol as a Precursor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the synthesis of novel pharmaceutical agents using 5-Methylthio-1,3,4-thiadiazole-2-thiol as a versatile precursor. This document outlines the synthesis of Schiff bases and other derivatives with potential antimicrobial, anticonvulsant, and anti-inflammatory activities.

Introduction

5-Methylthio-1,3,4-thiadiazole-2-thiol is a valuable building block in medicinal chemistry, offering multiple reactive sites for the synthesis of diverse heterocyclic compounds.[1] The 1,3,4-thiadiazole scaffold is a key feature in a variety of pharmacologically active molecules, exhibiting a broad spectrum of biological activities, including antimicrobial, anticonvulsant, and anti-inflammatory properties.[2][3] The presence of the methylthio group and the thiol group allows for selective functionalization to generate novel drug candidates.

Synthesis of Schiff Bases as Antimicrobial Agents

Schiff bases derived from 1,3,4-thiadiazole precursors have demonstrated significant antimicrobial and antitubercular activities. The synthesis typically involves the condensation of the amino group of a 1,3,4-thiadiazole derivative with various aromatic aldehydes.

Experimental Protocol: Synthesis of Schiff Bases

A general procedure for the synthesis of Schiff bases from 5-amino-1,3,4-thiadiazole-2-thiol (a related precursor) is as follows, and can be adapted for 5-Methylthio-1,3,4-thiadiazole-2-thiol derivatives with an amino group.

• Dissolution: Dissolve 5-amino-1,3,4-thiadiazole-2-thiol (0.01 mol) in absolute ethanol (20 mL) in a round-bottom flask.[4]

• Addition of Aldehyde: To this solution, add an equimolar amount (0.01 mol) of the desired aromatic aldehyde.[4]

• Catalysis: Add a few drops of glacial acetic acid to catalyze the reaction.[4]

• Reflux: Reflux the reaction mixture with stirring for a period of 2.5 to 4 hours.[4]

• Precipitation and Filtration: Upon cooling, a precipitate will form. Collect the solid product by filtration.[4]

• Washing and Recrystallization: Wash the precipitate with 85% ethanol and recrystallize from an ethanol/methanol mixture (e.g., 80:20) to obtain the pure Schiff base.[4]

Characterization Data

The synthesized Schiff bases can be characterized by various spectroscopic methods.

• FT-IR (KBr, cm⁻¹): The formation of the Schiff base is confirmed by the appearance of a characteristic absorption band for the imine group (C=N) in the region of 1629-1634 cm⁻¹. The disappearance of the N-H stretching vibrations of the primary amino group is also indicative of a successful reaction. A peak for the thiol (S-H) group can be observed around 2565-2577 cm⁻¹.[5][6]

• ¹H NMR (400 MHz, CDCl₃, ppm): The proton of the azomethine group (=CH) typically appears as a singlet in the range of δ 8.21-8.85 ppm. The thiol proton (-SH) gives a singlet around δ 12.55-13.98 ppm. Aromatic protons will appear as multiplets in their expected regions.[5][7]

• ¹³C NMR (100 MHz, CDCl₃, ppm): The imino carbon atom (C=N) resonates in the range of δ 161.26-172.81 ppm. The C-2 and C-5 carbons of the thiadiazole ring appear around δ 184.11-186.57 and δ 116.19-172.65 ppm, respectively.[5]

Quantitative Data: Antimicrobial and Antitubercular Activity

The following table summarizes the minimum inhibitory concentration (MIC) values of synthesized Schiff bases against various microbial strains.

Compound	Substituent	S. aureus (MIC, µg/mL)	P. vulgaris (MIC, µg/mL)	A. niger (MIC, µg/mL)	C. tropicalis (MIC, µg/mL)	M. tuberculosis H37Rv (MIC, µg/mL)
2i	4-(dimethylamino)phenyl	-	8	-	-	3.125
2j	4-chlorophenyl	-	-	-	-	>3.125
2k	4-bromophenyl	-	-	-	-	>3.125
2l	4-nitrophenyl	8	-	8	8	>3.125
2m	4-fluorophenyl	8	-	8	8	>3.125
Pyrazinamide	Standard	-	-	-	-	3.125
Ciprofloxacin	Standard	-	-	-	-	-
Fluconazole	Standard	-	-	-	-	-

Data adapted from a study on Schiff bases derived from 5-amino-1,3,4-thiadiazole-2-thiol.[5]

Synthesis of 1,3,4-Thiadiazole Derivatives as Anticonvulsant Agents

Derivatives of 1,3,4-thiadiazole are promising candidates for the development of new anticonvulsant drugs. Their mechanism of action is thought to involve the modulation of GABAergic neurotransmission and inhibition of carbonic anhydrase.

Experimental Protocol: Synthesis of N-substituted-1,3,4-thiadiazole Derivatives

The following is a general procedure for the synthesis of N-substituted-1,3,4-thiadiazole derivatives with potential anticonvulsant activity.

• Intermediate Synthesis:

  • Dissolve a substituted benzoic acid (1.15 mM) in 10 mL of DMF at 0°C.

  • Add EDCI (1.25 mM) and HOBt (1.25 mM) and stir the mixture for 30 minutes at room temperature.

  • Add a solution of 2-amino-1,3,4-thiadiazole (1.25 mM) in 10 mL of DMF dropwise and stir for 6 hours at room temperature under a nitrogen atmosphere.

  • Extract the product with ethyl acetate and water, wash with saturated NaHCO₃, separate the organic layer, and remove the solvent under vacuum. Recrystallize the intermediate from ethanol.[8]

• Final Compound Synthesis:

  • Reflux equimolar quantities of the intermediate and a substituted amine in DMF (6 mL) in the presence of anhydrous potassium carbonate (0.08 g) at 140°C for 4 hours under a nitrogen atmosphere.

  • Monitor the reaction by TLC (ethyl acetate:hexane, 1:1).

  • After completion, extract the product and purify as described above.[8]

Quantitative Data: Anticonvulsant Activity

The anticonvulsant activity of synthesized compounds is typically evaluated in animal models using the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) tests.

Compound	MES (% Protection at 100 mg/kg)	scPTZ (% Protection at 100 mg/kg)
a1	84.33	-
a2	65.67	-
a4	78.33	-
a5	56.33	-
Phenytoin	100	-

Data adapted from a study on 1,3,4-thiadiazole derivatives.[9]

Signaling Pathway: Proposed Mechanism of Anticonvulsant Action

The anticonvulsant effect of 1,3,4-thiadiazole derivatives is believed to be mediated through the enhancement of GABAergic inhibition and inhibition of carbonic anhydrase.

Caption: Proposed mechanism of anticonvulsant action of 1,3,4-thiadiazole derivatives.

Synthesis of 1,3,4-Thiadiazole Derivatives as Anti-inflammatory Agents

Certain 1,3,4-thiadiazole derivatives have shown promising anti-inflammatory activity with reduced ulcerogenic potential compared to standard non-steroidal anti-inflammatory drugs (NSAIDs).

Experimental Protocol: Synthesis of 2,5-disubstituted-1,3,4-thiadiazole Schiff bases

A representative synthesis of Schiff bases with potential anti-inflammatory activity is outlined below.

• Synthesis of 2-amino-5-aryl-1,3,4-thiadiazole: This intermediate is synthesized from the corresponding aromatic acid and thiosemicarbazide.

• Schiff Base Formation:

  • A mixture of the 2-amino-5-aryl-1,3,4-thiadiazole (0.01 mol) and an appropriate aromatic aldehyde (0.01 mol) in ethanol is refluxed for 4-6 hours in the presence of a catalytic amount of glacial acetic acid.

  • The reaction is monitored by TLC.

  • After completion, the reaction mixture is cooled, and the precipitated solid is filtered, washed with ethanol, and recrystallized.

Quantitative Data: Anti-inflammatory Activity

The anti-inflammatory activity is often assessed using the carrageenan-induced rat paw edema model.

Compound	% Inhibition of Paw Edema (at 4h)
6a	35
6b	40
6c	42
6d	38
6e	44
6f	44
Indomethacin	56

Data adapted from a study on 2,5-disubstituted-1,3,4-thiadiazole Schiff bases.[10]

Experimental Workflow

The general workflow for the synthesis and evaluation of novel pharmaceuticals from 5-Methylthio-1,3,4-thiadiazole-2-thiol is depicted below.

Caption: General workflow for synthesis and evaluation of novel pharmaceuticals.

Logical Relationship of Synthesis

The synthesis of the target pharmaceutical compounds from the precursor involves a series of logical steps.

Caption: Logical steps in the synthesis of target compounds.

References

• 1. The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol [jmchemsci.com]
• 2. New 1,3,4-thiadiazole derivatives endowed with analgesic and anti-inflammatory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. revroum.lew.ro [revroum.lew.ro]
• 6. drsgips.ac.in [drsgips.ac.in]
• 7. researchgate.net [researchgate.net]
• 8. Design, synthesis, and in vitro, in vivo, and in silico evaluation of novel substituted 1,3,4-thiadiazole derivatives as anticonvulsant agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tsijournals.com [tsijournals.com]
• 10. thaiscience.info [thaiscience.info]

Technical Notes & Optimization

optimizing reaction conditions for the synthesis of 5-Methylthio-1,3,4-thiadiazole-2-thiol to improve yield

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for the synthesis of 5-Methylthio-1,3,4-thiadiazole-2-thiol to improve yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for 5-Methylthio-1,3,4-thiadiazole-2-thiol?

A1: Two primary synthetic routes are commonly employed for the synthesis of 5-Methylthio-1,3,4-thiadiazole-2-thiol and its derivatives.

• Route A: This method involves the reaction of a hydrazide with carbon disulfide in the presence of a base like potassium hydroxide, followed by methylation using an agent such as methyl iodide. This route is advantageous for its readily available starting materials.[1]

• Route B: This approach utilizes the reaction of thiocarbohydrazide with dimethyl trithiocarbonate in an alkaline solution to form an intermediate, which is then cyclized using an acid to yield the final product. This method is reported to produce high yields.[2]

Q2: What are the critical parameters that influence the yield and purity of the final product?

A2: Several parameters are crucial for maximizing the yield and purity of 5-Methylthio-1,3,4-thiadiazole-2-thiol. These include:

• Reaction Temperature: Temperature control is vital to prevent the decomposition of reactants and the formation of unwanted side products.

• Stoichiometry of Reactants: Precise molar ratios of the starting materials are essential to ensure complete conversion and minimize residual unreacted components in the final product.

• Choice of Base and Solvent: The selection of an appropriate base and solvent system can significantly influence the reaction rate and, in some cases, the isomeric purity of the product. For instance, in related syntheses, the order of addition of reagents when using an alkali can determine the final isomer formed.[2]

• Reaction Time: Adequate reaction time is necessary for the reaction to proceed to completion. Monitoring the reaction progress using techniques like Thin Layer Chromatography (TLC) is recommended.

Q3: How can I monitor the progress of the synthesis reaction?

A3: Thin Layer Chromatography (TLC) is a simple and effective method for monitoring the progress of the reaction. By spotting the reaction mixture alongside the starting materials on a TLC plate and eluting with an appropriate solvent system, you can visualize the consumption of reactants and the formation of the product.

Q4: What is the recommended method for purifying the crude 5-Methylthio-1,3,4-thiadiazole-2-thiol?

A4: Recrystallization is a common and effective method for purifying the final product. Ethanol is a frequently used solvent for this purpose. Dissolving the crude product in a minimal amount of hot ethanol and allowing it to cool slowly will induce the formation of pure crystals, leaving impurities dissolved in the mother liquor. In some cases, flash chromatography may be necessary to remove persistent impurities.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete Reaction: The reaction may not have gone to completion due to insufficient reaction time or temperature.	Monitor the reaction using TLC until the starting materials are consumed. If the reaction is sluggish, consider moderately increasing the temperature or extending the reaction time.
Suboptimal Reagent Stoichiometry: Incorrect molar ratios of reactants can lead to a lower yield of the desired product.	Ensure accurate weighing and measurement of all starting materials. A slight excess of one reagent may be beneficial, but this should be determined empirically.
Decomposition of Reactants or Product: High reaction temperatures can lead to the degradation of starting materials or the final product.	Maintain the recommended reaction temperature. If decomposition is suspected, try running the reaction at a lower temperature for a longer duration.
Formation of Isomeric Impurities	Incorrect Order of Reagent Addition: In syntheses involving alkali, the order in which reagents are added can influence the formation of different isomers.	For Route B, ensure the inverse addition of reagents (alkali to a solution of o-methyl thiocarbazate and carbon disulfide) to favor the formation of the 5-methylthio isomer.[2]
Non-selective Reaction Conditions: The reaction conditions may not be selective enough to favor the formation of the desired isomer.	Experiment with different solvents and bases to optimize the selectivity of the reaction.
Presence of Unreacted Starting Materials in the Final Product	Incomplete Reaction: As mentioned above, the reaction may not have proceeded to completion.	Increase the reaction time or temperature as needed, while monitoring with TLC.
Inefficient Purification: The purification method may not be effective at removing all unreacted starting materials.	If recrystallization is insufficient, consider using flash column chromatography with a suitable solvent system for more efficient purification.
Difficulty in Product Isolation/Crystallization	Product is an Oil: The product may not crystallize easily and may remain as an oil.	Try scratching the inside of the flask with a glass rod to induce crystallization. Seeding with a small crystal of the pure product (if available) can also be effective. If these methods fail, purification by column chromatography may be necessary.
Supersaturated Solution: The recrystallization solution may be supersaturated, preventing crystallization.	Add a small amount of the recrystallization solvent to the cooled solution to reduce saturation. Cooling the solution to a lower temperature (e.g., in an ice bath) may also promote crystallization.

Experimental Protocols

Route A: From Hydrazide and Carbon Disulfide

This protocol is adapted from the synthesis of related 5-substituted-1,3,4-thiadiazoles.[1]

Step 1: Formation of the Thiadiazole Ring

• In a round-bottom flask, dissolve the starting hydrazide (1 equivalent) in a suitable solvent such as ethanol.

• Add potassium hydroxide (1 equivalent) to the solution and stir until it dissolves.

• Cool the mixture in an ice bath and slowly add carbon disulfide (1.1 equivalents) dropwise while maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC indicates the consumption of the starting hydrazide.

Step 2: Methylation

• Cool the reaction mixture in an ice bath.

• Add methyl iodide (1.1 equivalents) dropwise.

• Stir the reaction mixture at room temperature for 4-6 hours, monitoring the progress by TLC.

• Once the reaction is complete, pour the mixture into ice-cold water.

• Acidify the solution with a dilute acid (e.g., 1M HCl) to precipitate the crude product.

• Filter the precipitate, wash with water, and dry.

• Purify the crude product by recrystallization from ethanol.

Route B: From Thiocarbohydrazide and Dimethyl Trithiocarbonate

This protocol is based on a reported high-yield synthesis of 2-mercapto-5-methylthio-1,3,4-thiadiazole.[2]

Step 1: Formation of 1-Dithiomethoxycarbonylthio-carbohydrazide

• Dissolve thiocarbohydrazide (1 equivalent) in an alkaline solution (e.g., aqueous sodium hydroxide).

• Add dimethyl trithiocarbonate (1 equivalent) to the solution and stir at room temperature.

• The intermediate, 1-dithiomethoxycarbonylthio-carbohydrazide, should precipitate as a crystalline solid.

• Filter the solid, wash with a small amount of cold water, and dry.

Step 2: Cyclization

• Suspend the dried intermediate in ethanol.

• Add a catalytic amount of concentrated hydrochloric acid.

• Reflux the mixture for 1-2 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture and pour it into ice-cold water to precipitate the product.

• Filter the solid, wash thoroughly with water, and dry.

• Recrystallize the crude product from ethanol to obtain pure 5-Methylthio-1,3,4-thiadiazole-2-thiol.

Data Presentation

Table 1: Effect of Reaction Parameters on Yield (Hypothetical Data for Route A)

Entry	Base (1 eq.)	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
1	KOH	Ethanol	25	4	75
2	NaOH	Ethanol	25	4	72
3	K₂CO₃	DMF	25	6	68
4	KOH	Methanol	25	4	70
5	KOH	Ethanol	50	2	65 (decomposition observed)

Table 2: Effect of Molar Ratio of Methyl Iodide on Yield (Hypothetical Data for Route A)

Entry	Methyl Iodide (equivalents)	Yield (%)	Purity (by HPLC)
1	1.0	70	95%
2	1.1	78	98%
3	1.5	79	92% (impurities from over-methylation)
4	2.0	75	85% (significant over-methylation)

Visualizations

Caption: Synthetic pathway for Route A.

Caption: A logical workflow for troubleshooting common synthesis issues.

References

• 1. mdpi.com [mdpi.com]
• 2. connectjournals.com [connectjournals.com]

identifying and minimizing side products in 5-Methylthio-1,3,4-thiadiazole-2-thiol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and minimizing side products during the synthesis of 5-Methylthio-1,3,4-thiadiazole-2-thiol.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 5-Methylthio-1,3,4-thiadiazole-2-thiol?

A1: The most prevalent and effective method for the synthesis of 5-Methylthio-1,3,4-thiadiazole-2-thiol involves the cyclization of a dithiocarbazate derivative. A widely cited route is the reaction of thiocarbohydrazide with dimethyl trithiocarbonate in an alkaline solution, followed by acidification to induce cyclization.[1]

Q2: What are the potential side products in this synthesis?

A2: Several side products can form depending on the reaction conditions. The most commonly reported include:

• Isomeric impurity: 5-Methoxy-1,3,4-thiadiazole-2(3H)-thione may form if the order of reagent addition is incorrect.[1]

• Disulfide byproduct: Oxidation of the thiol group can lead to the formation of a disulfide-linked dimer.

• Triazole derivatives: Under certain conditions, particularly with the use of pyridine as a solvent, thiocarbohydrazide can react with carbon disulfide to form 3,5-dimercapto-4-amino-4,1,2-triazole.[2]

• Triazolo-thiadiazole compounds: Further reaction of the aminotriazole intermediate can lead to the formation of fused ring systems like 2,4-dimercapto-[1][3][4]-triazolo-[3,4-b]-[2][3][4]-thiadiazole.[2]

Q3: How can I minimize the formation of the isomeric impurity?

A3: The formation of 5-methoxy-1,3,4-thiadiazole-2(3H)-thione is a result of a transmethylation process. To avoid this, it is crucial to follow the correct order of reagent addition as specified in the detailed experimental protocol.[1]

Q4: What is the role of the acid in the final step of the synthesis?

A4: The addition of acid, typically hydrochloric acid, is essential for the cyclization of the intermediate, 1-dithiomethoxycarbonylthio-carbohydrazide, to the desired 5-Methylthio-1,3,4-thiadiazole-2-thiol.[1]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 5-Methylthio-1,3,4-thiadiazole-2-thiol.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Desired Product	- Incomplete reaction. - Suboptimal reaction temperature. - Incorrect stoichiometry of reactants. - Formation of multiple side products.	- Monitor the reaction progress using Thin Layer Chromatography (TLC). - Ensure the reaction is carried out at the recommended temperature. - Accurately measure and use the correct molar ratios of starting materials. - Follow the recommended order of reagent addition to minimize side reactions.
Presence of an Isomeric Impurity (higher Rf value on TLC)	Incorrect order of reagent addition leading to transmethylation.	Ensure that the reaction of thiocarbohydrazide with dimethyl trithiocarbonate is performed in an alkaline solution before the acidic cyclization step.[1]
Formation of a White Precipitate that is Insoluble in Common Organic Solvents	Potential formation of triazole or triazolo-thiadiazole side products, especially when using pyridine or similar basic catalysts.[2]	- Avoid using pyridine as a solvent. - If these byproducts are suspected, attempt to dissolve the crude product in an aqueous basic solution and re-precipitate the desired product by acidification. The triazole byproducts may have different solubility profiles.
Product appears as an oil or fails to crystallize	Presence of impurities, residual solvent, or disulfide byproducts.	- Purify the crude product using column chromatography. - Ensure all solvents are removed under reduced pressure. - The disulfide can sometimes be reduced back to the thiol using a mild reducing agent, followed by re-purification.
Broad or multiple spots on TLC after reaction completion	Multiple side reactions occurring due to incorrect pH, temperature, or air oxidation.	- Control the pH of the reaction mixture carefully during the initial condensation and the final cyclization. - Maintain the recommended reaction temperature to avoid decomposition or unwanted side reactions. - Consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation to the disulfide.

Experimental Protocols

Key Synthesis: 5-Methylthio-1,3,4-thiadiazole-2-thiol from Thiocarbohydrazide [1]

• Formation of the Intermediate: In a suitable reaction vessel, dissolve thiocarbohydrazide in an alkaline solution (e.g., aqueous sodium hydroxide).

• To this solution, add dimethyl trithiocarbonate dropwise while maintaining the temperature at 0-5 °C with constant stirring.

• Allow the reaction to stir for 2-4 hours at room temperature to form 1-dithiomethoxycarbonylthio-carbohydrazide.

• Cyclization: Cool the reaction mixture again to 0-5 °C and slowly add hydrochloric acid until the solution is acidic (pH 1-2).

• A precipitate of 5-Methylthio-1,3,4-thiadiazole-2-thiol will form.

• Workup and Purification: Filter the precipitate, wash with cold water, and dry under vacuum.

• The crude product can be further purified by recrystallization from a suitable solvent such as ethanol or by column chromatography on silica gel.

Visualizing Reaction Pathways and Troubleshooting

Caption: Workflow for the synthesis of 5-Methylthio-1,3,4-thiadiazole-2-thiol, including potential side reactions and troubleshooting steps.

Caption: Simplified pathways illustrating the formation of common side products during the synthesis.

References

• 1. connectjournals.com [connectjournals.com]
• 2. scispace.com [scispace.com]
• 3. The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol [jmchemsci.com]
• 4. 2-AMINO-5-(METHYLTHIO)-1,3,4-THIADIAZOLE synthesis - chemicalbook [chemicalbook.com]

enhancing the antimicrobial efficacy of 5-Methylthio-1,3,4-thiadiazole-2-thiol derivatives through structural modification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the structural modification of 5-Methylthio-1,3,4-thiadiazole-2-thiol derivatives to enhance their antimicrobial efficacy.

Frequently Asked Questions (FAQs)

Q1: What is the general strategy for enhancing the antimicrobial activity of 5-Methylthio-1,3,4-thiadiazole-2-thiol derivatives?

A1: The primary strategy involves structural modification of the parent molecule. This is often achieved by introducing various substituents at the C5 position of the 1,3,4-thiadiazole ring. The goal is to synthesize new derivatives with improved potency and a broader spectrum of activity against different microbial strains. Common modifications include the introduction of Schiff bases, oxazepine rings, thiazolidinone moieties, and substituted benzyl groups.[1][2][3]

Q2: What types of microorganisms are typically targeted when evaluating the antimicrobial efficacy of these derivatives?

A2: The antimicrobial activity of these compounds is commonly evaluated against a panel of both Gram-positive and Gram-negative bacteria, as well as fungal strains. Commonly tested organisms include Staphylococcus aureus, Staphylococcus epidermidis, Escherichia coli, Klebsiella pneumoniae, and Candida albicans.[1][2][4]

Q3: What are the standard methods for evaluating the antimicrobial activity of newly synthesized derivatives?

A3: The agar well diffusion method and the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC) are standard in vitro techniques.[1][5] The agar well diffusion method provides a qualitative assessment of antimicrobial activity by measuring the zone of inhibition around a well containing the test compound. The MIC assay is a quantitative method that determines the lowest concentration of the compound that inhibits the visible growth of a microorganism.

Q4: What solvents are typically used to dissolve these derivatives for antimicrobial testing?

A4: Dimethyl sulfoxide (DMSO) is a common solvent for dissolving 1,3,4-thiadiazole derivatives for antimicrobial assays due to its ability to dissolve a wide range of organic compounds and its low toxicity to most microorganisms at the concentrations used.[1][2]

Troubleshooting Guides

Synthesis & Characterization

Issue	Possible Cause(s)	Troubleshooting Step(s)
Low reaction yield	- Incomplete reaction. - Suboptimal reaction conditions (temperature, time, catalyst). - Impure starting materials. - Side reactions.	- Monitor the reaction progress using Thin Layer Chromatography (TLC). - Optimize reaction parameters such as temperature, reaction time, and the amount of catalyst. - Ensure the purity of starting materials through recrystallization or chromatography. - Use anhydrous solvents when necessary to prevent hydrolysis of reactants or intermediates.[6]
Difficulty in product purification	- Presence of unreacted starting materials. - Formation of multiple products. - Product is highly soluble in the crystallization solvent.	- Use column chromatography to separate the desired product from impurities. - Try different solvent systems for recrystallization to find one that provides good crystal formation and purity. - If the product is an oil, try converting it to a solid salt by treating it with an appropriate acid or base.
Unexpected peaks in NMR or IR spectra	- Presence of residual solvent. - Impurities in the sample. - Incomplete reaction, showing peaks of starting materials. - Product degradation.	- Dry the sample under high vacuum to remove residual solvents. - Re-purify the sample using chromatography or recrystallization. - Compare the spectra with those of the starting materials to identify unreacted components. - Ensure proper storage of the compound to prevent degradation.
Inconsistent melting point	- Impure compound. - The compound exists in different polymorphic forms.	- Recrystallize the compound until a sharp and consistent melting point is obtained. - Characterize the different polymorphic forms using techniques like X-ray diffraction if necessary.

Antimicrobial Testing

Issue	Possible Cause(s)	Troubleshooting Step(s)
No zone of inhibition in agar well diffusion assay	- The compound is inactive against the tested microorganism. - The compound has low solubility or diffusion in the agar medium. - Incorrect concentration of the compound was used.	- Test the compound against a broader range of microorganisms. - Ensure the compound is fully dissolved in the solvent before adding it to the well. - Increase the concentration of the compound in the well.
Inconsistent MIC values	- Inaccurate serial dilutions. - Contamination of the microbial culture. - Variation in inoculum size.	- Double-check all dilution calculations and use calibrated pipettes. - Use aseptic techniques to maintain the purity of the microbial culture. - Standardize the inoculum density using a spectrophotometer or McFarland standards.
Precipitation of the compound in the broth medium	- The compound has low solubility in the aqueous broth medium.	- Use a co-solvent system if it does not interfere with microbial growth. - Prepare a higher concentration stock solution in a suitable solvent and use a smaller volume for the assay.

Experimental Protocols

General Synthesis of Schiff Base Derivatives of 5-amino-1,3,4-thiadiazole-2-thiol

This protocol describes a common method for synthesizing Schiff base derivatives, which is a key step in creating more complex heterocyclic compounds with potential antimicrobial activity.

• Synthesis of the Amine Precursor: Start with commercially available 5-amino-1,3,4-thiadiazole-2-thiol.

• Reaction with an Aldehyde:

  • Dissolve the 5-amino-1,3,4-thiadiazole-2-thiol derivative in a suitable solvent such as ethanol or glacial acetic acid.

  • Add an equimolar amount of the desired aromatic or heterocyclic aldehyde.

  • Add a few drops of a catalyst, such as glacial acetic acid or concentrated sulfuric acid.[7]

  • Reflux the reaction mixture for several hours, monitoring the progress by TLC.

• Isolation and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • The solid product that precipitates is collected by filtration.

  • Wash the solid with a cold solvent (e.g., ethanol) to remove impurities.

  • Recrystallize the crude product from a suitable solvent to obtain the pure Schiff base.

• Characterization: Confirm the structure of the synthesized compound using spectroscopic methods such as FT-IR, ¹H-NMR, and ¹³C-NMR.[1][2]

Antimicrobial Susceptibility Testing: Agar Well Diffusion Method

• Preparation of Media and Inoculum:

  • Prepare Mueller-Hinton agar plates for bacteria and Sabouraud dextrose agar plates for fungi.

  • Prepare a standardized microbial inoculum (e.g., 0.5 McFarland standard).

• Inoculation of Plates:

  • Evenly spread the microbial inoculum over the surface of the agar plates using a sterile swab.

• Well Preparation and Sample Addition:

  • Create wells (e.g., 6 mm in diameter) in the agar using a sterile cork borer.

  • Add a specific volume (e.g., 100 µL) of the test compound solution (dissolved in a suitable solvent like DMSO) at a known concentration into each well.

• Incubation:

  • Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• Measurement of Inhibition Zones:

  • Measure the diameter of the zone of inhibition (including the well diameter) in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.[1]

Data Presentation

Table 1: Antimicrobial Activity of Selected 1,3,4-Thiadiazole Derivatives (Zone of Inhibition in mm)

Compound	S. aureus	S. epidermidis	E. coli	Klebsiella sp.	C. albicans
M2	-	-	-	-	-
M3	-	-	-	-	-
M4	-	-	-	-	-
M5	High	High	Moderate	Moderate	High
M6	High	High	Moderate	Moderate	High
Ampicillin (Standard)	High	High	High	High	N/A
Reference:[1]

Note: The original paper[1] indicates that compounds M5 and M6 have a high degree of antibacterial and antifungal activity compared to compounds M2-M4. Specific numerical data for the zone of inhibition was not provided in the abstract.

Table 2: Minimum Inhibitory Concentration (MIC) of Ciprofloxacin Analogs (µg/mL)

Compound	S. aureus	S. epidermidis
3e	0.5 - 2	0.03 - 1
3f	0.5 - 2	0.03 - 1
3g	0.5 - 1	0.03 - 1
3h	0.5 - 1	0.03 - 1
4f	-	-
4g	-	-
Reference:[3]

Note: The table presents a selection of data for Gram-positive bacteria where the compounds showed significant activity.[3]

Visualizations

Caption: Experimental workflow for synthesis, characterization, and antimicrobial evaluation.

Caption: Logical relationship for enhancing antimicrobial efficacy through structural modification.

References

• 1. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 2. scilit.com [scilit.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. ijpcbs.com [ijpcbs.com]
• 5. Synthesis and Evaluation of Antimicrobial Activity of 1, 3, 4-Thiadiazole Analogues for Potential Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pharmedicopublishers.com [pharmedicopublishers.com]
• 7. jocpr.com [jocpr.com]

Technical Support Center: Improving the Solubility of Thiadiazole Compounds

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the low solubility of thiadiazole compounds in biological assays.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Problem 1: My thiadiazole compound precipitates out of the aqueous assay buffer upon dilution from a DMSO stock.

• Question: What is the most likely cause of this precipitation?

  • Answer: This common issue is known as "precipitation upon dilution." Your compound is likely soluble in the organic solvent (DMSO) but has poor solubility in the aqueous buffer used for your assay. When the DMSO stock is diluted into the aqueous buffer, the compound's concentration exceeds its aqueous solubility limit, causing it to precipitate.[1][2]

• Question: How can I prevent this precipitation?

  • Answer: You can try several approaches:

    • Optimize DMSO Concentration: Ensure the final DMSO concentration in your assay is as low as possible (typically below 0.5% for cell-based assays) to minimize its effect on the assay while maintaining the compound's solubility.[2][3] A stepwise or serial dilution, rather than a single large dilution, can sometimes prevent the compound from crashing out of solution.[1]

    • Use Co-solvents: Prepare your stock solution in a mixture of DMSO and another water-miscible organic solvent, such as ethanol or polyethylene glycol (PEG).[1][2] This can sometimes improve the compound's solubility in the final aqueous solution.

    • Employ Advanced Strategies: If these methods fail, you will need to employ more advanced formulation strategies, such as those detailed in the FAQs and Experimental Protocols sections.[1]

Problem 2: I am observing inconsistent results and high variability in my biological assays.

• Question: What could be the reason for this variability?

  • Answer: Inconsistent results are often linked to solubility and stability issues.[1][2] The actual concentration of the dissolved compound may vary between experiments due to incomplete dissolution or precipitation over time.[2] Ensure your stock solution is fully dissolved before each use; gentle warming or vortexing can help.[2][3]

• Question: How can I improve the reproducibility of my experiments?

  • Answer:

    • Confirm Compound Stability: Assess the stability of your compound in the assay buffer over the time course of the experiment. It may be necessary to prepare fresh dilutions immediately before use.[2]

    • Consider Alternative Solvents: If you suspect instability in DMSO, you could try other organic solvents like N,N-dimethylformamide (DMF), ensuring they are compatible with your assay.[4]

    • Utilize a Solubility Enhancement Technique: Using a formulation strategy like cyclodextrin complexation or creating a solid dispersion can provide a more stable and consistently soluble form of your compound.[1][2]

Frequently Asked Questions (FAQs)

• Q1: Why do many thiadiazole derivatives have low water solubility?

  • A1: The low water solubility of many thiadiazole derivatives is often due to their chemical structure. The introduction of lipophilic (fat-loving) substituents, such as aromatic rings, increases the overall hydrophobicity of the molecule.[1] Additionally, the planar nature of the thiadiazole ring can lead to strong crystal lattice energy, making it difficult for water molecules to surround and dissolve the compound.[1] The sulfur atom in the thiadiazole ring also contributes to its lipophilic character.[5][6][7]

• Q2: What are the primary strategies for improving the solubility of poorly soluble thiadiazole derivatives?

  • A2: Several strategies can be employed, which can be broadly categorized as physical and chemical modifications.[1][8]

    • Physical Modifications: These include particle size reduction (micronization or nanosuspension) to increase the surface area-to-volume ratio, creating solid dispersions by dispersing the compound in a hydrophilic polymer matrix, and complexation with cyclodextrins.[1][8][9]

    • Chemical Modifications: For derivatives with acidic or basic functional groups, forming a salt can dramatically increase aqueous solubility.[1][10][11] Adjusting the pH of the buffer can also increase the solubility of ionizable compounds.[2][12][13][14] Another approach is to synthesize a more soluble prodrug that converts back to the active compound in the body.[1][15][16][17]

• Q3: How do cyclodextrins work to improve solubility?

  • A3: Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity.[18][19] They can encapsulate a hydrophobic thiadiazole molecule within this cavity, forming an "inclusion complex."[2][12] This complex presents a hydrophilic exterior to the aqueous environment, significantly increasing the apparent water solubility of the compound.[19][20][21]

Data Presentation: Solubility Enhancement of Thiadiazole Derivatives

The following table summarizes quantitative data on solubility improvements for thiadiazole derivatives using various techniques. While specific data can vary greatly between individual compounds, these examples demonstrate the potential of these methods.

Thiadiazole Derivative (Isomer)	Solubility Enhancement Method	Carrier/Reagent	Fold Increase in Solubility	Reference
1,3,4-Thiadiazole Derivative	Salt Formation (Hydrochloride)	-	2- to 4-fold	[1]
1,2,4-Thiadiazole Derivative	Solid Dispersion	Pluronic F127	Dramatic Increase	[22]
1,3,4-Thiadiazole Derivative	Solid Dispersion	PVP K30	Significant Enhancement	[22]
1,2,4-Oxadiazole Derivative	Chemical Modification	-	~2.5-fold (410 µg/mL)	[5]

Visualizations

Caption: A logical workflow for addressing the poor solubility of thiadiazole compounds.

Caption: Inhibition of the Akt signaling pathway by a hypothetical thiadiazole derivative.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution Using a Co-solvent

This protocol describes the standard method for preparing a high-concentration stock solution of a thiadiazole compound in an organic co-solvent like DMSO.

• Materials:

  • Thiadiazole compound

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes or vials

  • Calibrated analytical balance

  • Vortex mixer

• Procedure:

  • Calculate the mass of the thiadiazole compound required to prepare the desired volume and concentration of the stock solution (e.g., for 1 mL of a 10 mM solution).

  • Accurately weigh the calculated amount of the compound and place it into a sterile tube.[3]

  • Add the appropriate volume of anhydrous DMSO to the tube.[2]

  • Vortex the tube thoroughly until the compound is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.[3]

  • For use in an assay, dilute the stock solution serially in the assay buffer to achieve the final desired concentrations.

  • Crucially , ensure the final co-solvent concentration remains below cytotoxic levels (typically <0.5%) and include a "vehicle control" containing the same final concentration of the co-solvent in your experiments.[3]

Protocol 2: Solubility Enhancement with Cyclodextrins (Lyophilization Method)

This protocol provides a method for preparing a thiadiazole-cyclodextrin inclusion complex to improve aqueous solubility. 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) is commonly used.[2]

• Materials:

  • Thiadiazole compound

  • 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Deionized water or appropriate buffer

  • Stir plate and stir bar

  • Freeze-dryer (lyophilizer)

• Procedure:

  • Prepare an aqueous solution of HP-β-CD in deionized water or buffer. The concentration will depend on the desired molar ratio of drug to cyclodextrin.

  • Slowly add the thiadiazole compound to the cyclodextrin solution while stirring continuously. The molar ratio of the drug to cyclodextrin typically ranges from 1:1 to 1:2 and may require optimization.[1]

  • Continue stirring the mixture at a constant temperature for 24-72 hours to allow for equilibrium of complex formation to be reached.[1]

  • Freeze the resulting solution at a low temperature (e.g., -80 °C).[1]

  • Lyophilize the frozen sample using a freeze-dryer until a dry, fluffy powder is obtained.[1]

  • The resulting powder is the inclusion complex, which should be characterized and tested for its improved aqueous solubility compared to the parent compound.

Protocol 3: Preparation of a Solid Dispersion (Solvent Evaporation Method)

This protocol describes how to disperse the thiadiazole compound within a solid hydrophilic carrier to improve its wettability and dissolution rate.

• Materials:

  • Thiadiazole compound

  • Hydrophilic carrier (e.g., Polyvinylpyrrolidone (PVP), Polyethylene glycol (PEG))

  • Suitable organic solvent (e.g., ethanol, methanol)

  • Round-bottom flask

  • Rotary evaporator

  • Vacuum oven

• Procedure:

  • Accurately weigh the thiadiazole compound and the hydrophilic carrier in the desired ratio (e.g., 1:1, 1:5, 1:10 w/w).[1]

  • Dissolve both components completely in a minimal amount of a suitable organic solvent in a round-bottom flask.[1]

  • Once a clear solution is obtained, evaporate the solvent using a rotary evaporator at a controlled temperature (e.g., 40-60 °C). A thin film of the solid dispersion will form on the flask wall.[1]

  • Further dry the solid dispersion in a vacuum oven at a suitable temperature to remove any residual solvent.[1]

  • Scrape the dried solid dispersion from the flask, pulverize it into a fine powder, and store it in a desiccator until use. This powder can now be tested for its dissolution properties.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Biological activity of oxadiazole and thiadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. urfjournals.org [urfjournals.org]
• 7. Comprehensive Study on Thiadiazole-Based Anticancer Agents Inducing Cell Cycle Arrest and Apoptosis/Necrosis Through Suppression of Akt Activity in Lung Adenocarcinoma and Glioma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Salt formation to improve drug solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 13. Microenvironmental pH-modification to improve dissolution behavior and oral absorption for drugs with pH-dependent solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. sphinxsai.com [sphinxsai.com]
• 16. johronline.com [johronline.com]
• 17. The Prodrug Approach: A Successful Tool for Improving Drug Solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 18. scispace.com [scispace.com]
• 19. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 20. nbinno.com [nbinno.com]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]

troubleshooting low inhibition efficiency of 5-Methylthio-1,3,4-thiadiazole-2-thiol as a corrosion inhibitor

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers using 5-Methylthio-1,3,4-thiadiazole-2-thiol (MTT) as a corrosion inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of corrosion inhibition for MTT?

A1: MTT functions as a mixed-type inhibitor. Its effectiveness stems from the adsorption of its molecules onto the metal surface. This process involves the heteroatoms (Nitrogen and Sulfur) in the thiadiazole ring, which act as active centers for adsorption.[1][2] This forms a protective film that acts as a barrier, impeding both anodic and cathodic reactions of the corrosion process. The adsorption can be a combination of physical (electrostatic) and chemical (chemisorption) interactions, where electrons are shared between the inhibitor molecules and the metal's vacant d-orbitals.[1][3]

Q2: What are the typical corrosive environments where MTT is effective?

A2: Thiadiazole derivatives, including MTT, have demonstrated significant inhibition efficiency in acidic environments, such as those containing hydrochloric acid (HCl) and sulfuric acid (H₂SO₄).[2][4][5] Their performance is linked to their ability to form a stable protective layer that isolates the metal from the corrosive medium.

Q3: How does temperature generally affect the performance of MTT?

A3: The inhibition efficiency of thiadiazole-based inhibitors often decreases as the temperature of the corrosive environment increases.[3] This is typically due to the desorption of the inhibitor molecules from the metal surface at higher temperatures, which weakens the protective film.[3]

Q4: Is surface preparation of the metal coupon important before starting an experiment?

A4: Absolutely. Proper surface preparation is a critical step for obtaining reliable and reproducible results. The metal coupons should be mechanically polished to remove any existing oxide layers or impurities, washed with distilled water, degreased with a solvent like acetone, and dried thoroughly before use.[6] Inconsistent surface preparation can lead to variable adsorption and, consequently, low or unpredictable inhibition efficiency.

Troubleshooting Guide for Low Inhibition Efficiency

If you are experiencing lower-than-expected inhibition efficiency with MTT, consult the following guide.

Caption: Troubleshooting workflow for low MTT inhibition efficiency.

Q5: My inhibition efficiency is still low after checking the basics. What could be the cause?

A5: This could be related to several factors:

• Suboptimal Concentration: The concentration of MTT is a critical factor.[4][7] Too low a concentration may not provide sufficient surface coverage, while excessively high concentrations may not significantly improve performance and are not cost-effective.

• pH of the Medium: The pH of the corrosive solution can influence both the metal's surface charge and the inhibitor's chemical form, affecting the adsorption process.[1]

• Immersion Time: The duration of the experiment can impact efficiency. For some systems, the protective film needs time to form and stabilize, while in others, the film might degrade over very long exposure times.[8]

• Presence of Other Ions: Other ions in the solution can have synergistic or antagonistic effects. For instance, halide ions can sometimes improve the adsorption of nitrogen-containing inhibitors.[5]

Q6: How can I confirm that the inhibitor is adsorbing to the surface?

A6: Surface analysis techniques are excellent for confirming inhibitor adsorption. Scanning Electron Microscopy (SEM) can provide visual evidence of a smoother surface morphology on the inhibited metal compared to the pitted surface of an uninhibited sample.[7] Energy-Dispersive X-ray Spectroscopy (EDS) can detect the elements (N, S) from the MTT molecule on the metal surface.

Data Presentation

The performance of thiadiazole derivatives is highly dependent on concentration. Below is a table with representative data showing how inhibition efficiency (IE%) typically varies with inhibitor concentration for a thiadiazole compound in an acidic medium.

Inhibitor Concentration (mM)	Corrosion Rate (mm/year)	Inhibition Efficiency (IE %)
0 (Blank)	15.2	0.0
0.1	5.6	63.2
0.5	2.9	80.9
1.0	1.5	90.1
2.0	1.1	92.8
Note: This data is illustrative and based on typical performance trends of thiadiazole inhibitors. Actual results will vary based on specific experimental conditions.

Experimental Protocols

Two common methods for evaluating the efficiency of a corrosion inhibitor are the Weight Loss method and Electrochemical Impedance Spectroscopy (EIS).

Weight Loss Method

This gravimetric technique provides a direct measure of metal loss.

Methodology:

• Preparation: Prepare metal coupons of a known surface area. Polish the surfaces with different grades of emery paper, wash with distilled water, degrease with acetone, dry, and record the initial weight (W_initial) accurately.

• Immersion: Immerse the coupons in the corrosive solution with and without various concentrations of MTT. The immersion is carried out for a fixed period (e.g., 6, 12, or 24 hours) at a constant temperature.[3]

• Cleaning: After the immersion period, retrieve the coupons. Remove the corrosion products by careful cleaning (e.g., scrubbing with a soft brush in a solution containing appropriate cleaning agents).

• Final Weighing: Wash, dry, and re-weigh the coupons to get the final weight (W_final).

• Calculation:

  • Calculate the weight loss (ΔW = W_initial - W_final).

  • The Corrosion Rate (CR) and Inhibition Efficiency (IE%) can be calculated using standard formulas.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information on the electrochemical processes at the metal/solution interface.

Methodology:

• Cell Setup: Use a standard three-electrode electrochemical cell: the metal coupon as the working electrode, a platinum wire as the counter electrode, and a saturated calomel electrode (SCE) or Ag/AgCl as the reference electrode.

• Stabilization: Immerse the electrodes in the test solution (with or without inhibitor) and allow the open circuit potential (OCP) to stabilize.[9]

• Measurement: Apply a small amplitude AC sinusoidal voltage signal (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz) at the OCP.

• Analysis: The resulting impedance data is often plotted in a Nyquist plot. The diameter of the semicircle in the Nyquist plot corresponds to the charge transfer resistance (R_ct). A larger R_ct value indicates better corrosion resistance.[9] The inhibition efficiency can be calculated by comparing the R_ct values with and without the inhibitor.

Caption: General experimental workflow for inhibitor evaluation.

References

• 1. jme.aspur.rs [jme.aspur.rs]
• 2. lib.buet.ac.bd:8080 [lib.buet.ac.bd:8080]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mocedes.org [mocedes.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]

overcoming challenges in the purification of 5-Methylthio-1,3,4-thiadiazole-2-thiol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of 5-Methylthio-1,3,4-thiadiazole-2-thiol.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the purification of 5-Methylthio-1,3,4-thiadiazole-2-thiol.

Recrystallization Issues

Q1: My compound will not crystallize from the solution.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Solution is not saturated.	Concentrate the solution by carefully evaporating some of the solvent.
Solution is cooling too quickly.	Allow the solution to cool to room temperature slowly, then transfer to an ice bath.
Incorrect solvent system.	Select a more appropriate solvent or solvent mixture. See the solvent selection guide below.
Presence of significant impurities.	Consider a preliminary purification step like column chromatography.

Q2: The recrystallization yield is very low.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Too much solvent was used.	Minimize the amount of hot solvent used to dissolve the compound.
The compound is highly soluble in the chosen solvent at low temperatures.	Select a solvent in which the compound has lower solubility at cold temperatures.
Premature crystallization during hot filtration.	Preheat the filtration apparatus (funnel and receiving flask) before filtering the hot solution.
Crystals were lost during transfer.	Ensure all crystals are carefully transferred and washed from the crystallization flask and filter paper.

Q3: The purified product is still impure after recrystallization.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Co-precipitation of impurities.	Ensure slow cooling to allow for selective crystallization. A second recrystallization may be necessary.
The impurity has similar solubility to the product.	Consider an alternative purification method such as column chromatography.
The solvent is reacting with the product.	Ensure the chosen solvent is inert to the compound.

Column Chromatography Issues

Q4: I am seeing poor separation of my compound on the column.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Incorrect mobile phase.	Optimize the solvent system. A common mobile phase for related compounds is a gradient of dichloromethane (DCM) to acetone.[1]
Column overloading.	Use a larger column or reduce the amount of crude material loaded.
Compound is interacting strongly with the silica gel.	The thiol group can interact with silica. Consider adding a small amount of a polar solvent like methanol or a modifier like triethylamine to the mobile phase.

Q5: My compound is streaking or tailing on the TLC and column.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Compound is too polar for the mobile phase.	Increase the polarity of the mobile phase.
Acidic or basic nature of the compound.	Add a small amount of a modifier to the mobile phase (e.g., acetic acid for acidic compounds, triethylamine for basic compounds).
Decomposition on silica gel.	If the compound is unstable on silica, consider using a different stationary phase like alumina or a reverse-phase column.

Frequently Asked Questions (FAQs)

Q6: What are the most common impurities I should expect?

Common impurities can include unreacted starting materials such as dithiocarbazates or thiosemicarbazide.[2] Depending on the synthetic route, isomeric impurities may also be present. For instance, if synthesizing from o-methyl thiocarbazate and carbon disulfide, the isomeric 5-methoxy-1,3,4-thiadiazole-2(3H)-thione could be a potential impurity.[3]

Q7: What is a good starting point for a recrystallization solvent?

For compounds with similar structures, such as other 5-substituted-1,3,4-thiadiazole-2-thiols, ethanol has been successfully used for recrystallization.[4] A general approach is to test the solubility of your crude product in a range of solvents with varying polarities.

Q8: How can I assess the purity of my final product?

High-Performance Liquid Chromatography (HPLC) is a reliable method for assessing the purity of 5-Methylthio-1,3,4-thiadiazole-2-thiol. A reverse-phase method using a C18 column with a mobile phase of acetonitrile and water (with a formic acid or phosphoric acid modifier) is a good starting point.[5] Purity can also be checked by melting point determination and Thin Layer Chromatography (TLC).

Experimental Protocols

Protocol 1: General Recrystallization Procedure

• Solvent Selection: Test the solubility of a small amount of the crude product in various solvents (e.g., ethanol, isopropanol, acetone, ethyl acetate) at room temperature and upon heating. A good recrystallization solvent will dissolve the compound when hot but not at room temperature.

• Dissolution: In a flask, add the crude 5-Methylthio-1,3,4-thiadiazole-2-thiol and the chosen solvent. Heat the mixture with stirring until the solid completely dissolves. Add the minimum amount of hot solvent necessary for complete dissolution.

• Hot Filtration (Optional): If there are insoluble impurities, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Protocol 2: General Flash Column Chromatography Procedure

• Stationary Phase: Silica gel is a common choice.

• Mobile Phase Selection: Use Thin Layer Chromatography (TLC) to determine a suitable solvent system. A good starting point for this class of compounds is a mixture of dichloromethane (DCM) and acetone.[1] Aim for an Rf value of 0.2-0.4 for the desired compound.

• Column Packing: Pack a glass column with a slurry of silica gel in the initial, less polar mobile phase.

• Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent and adsorb it onto a small amount of silica gel. After evaporating the solvent, load the dry powder onto the top of the column.

• Elution: Begin eluting with the mobile phase, gradually increasing the polarity if a gradient elution is required.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the purified product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 5-Methylthio-1,3,4-thiadiazole-2-thiol.

Protocol 3: Purity Assessment by HPLC (Starting Method)

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile in water with 0.1% formic acid (for MS compatibility) or phosphoric acid.[5]

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a suitable wavelength (to be determined by UV-Vis scan of the pure compound).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a small amount of the purified compound in the mobile phase.

Visualizations

Caption: General purification workflow for 5-Methylthio-1,3,4-thiadiazole-2-thiol.

Caption: Troubleshooting logic for recrystallization issues.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives | Journal of Global Pharma Technology [jgpt.co.in]
• 3. connectjournals.com [connectjournals.com]
• 4. The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol [jmchemsci.com]
• 5. Separation of 5,5’-(Tetramethylenedithio)di-1,3,4-thiadiazole-2-thiol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Formulation Strategies for 5-Methylthio-1,3,4-thiadiazole-2-thiol (MTT)

This technical support center provides researchers, scientists, and drug development professionals with guidance on increasing the stability of 5-Methylthio-1,3,4-thiadiazole-2-thiol (MTT) in various formulations.

Frequently Asked Questions (FAQs)

Q1: What are the main degradation pathways for 5-Methylthio-1,3,4-thiadiazole-2-thiol (MTT) in a formulation?

A1: The primary degradation pathways for MTT are expected to be oxidation of the thiol and thioether functional groups, as well as photodegradation. The thiol group is susceptible to oxidation, especially at neutral to alkaline pH, which can lead to the formation of disulfides and other oxidative products. The thioether group can also be oxidized to a sulfoxide or sulfone. Furthermore, similar heterocyclic compounds have shown susceptibility to degradation upon exposure to UV light.

Q2: How does pH affect the stability of MTT in aqueous formulations?

A2: While specific data for MTT is limited, thiol-containing compounds are generally more stable in acidic conditions and more prone to oxidation as the pH increases towards neutral and alkaline. Therefore, maintaining a lower pH in aqueous formulations is a recommended strategy to enhance the stability of the thiol group in MTT.

Q3: What are some recommended storage conditions for MTT and its formulations?

A3: For the pure compound, storage at 0 - 8 °C is recommended. Formulations containing MTT should be stored protected from light and in a temperature-controlled environment, ideally refrigerated unless stability studies indicate otherwise.

Q4: Can antioxidants be used to stabilize MTT in formulations?

A4: Yes, the use of antioxidants is a highly recommended strategy. Given that oxidation is a key degradation pathway for the thioether and thiol groups, antioxidants like butylated hydroxytoluene (BHT) or ascorbic acid can be incorporated into the formulation to inhibit these oxidative processes. BHT has been shown to be effective in preventing the oxidation of thioether-containing drugs.

Q5: Is MTT sensitive to light?

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Loss of potency in a liquid formulation over time.	Oxidation of the thiol or thioether group.	Incorporate an antioxidant such as butylated hydroxytoluene (BHT) or ascorbic acid into the formulation. Consider purging the formulation with an inert gas like nitrogen to remove dissolved oxygen.
pH-mediated degradation.	Adjust the pH of the formulation to a more acidic range (e.g., pH 4-6) and buffer it to maintain this pH.
Discoloration of the formulation.	Formation of colored degradation products, possibly from oxidation or photodegradation.	Protect the formulation from light by using light-resistant packaging. Identify the degradation products using a stability-indicating HPLC method with mass spectrometry detection to understand the degradation pathway.
Precipitation in a liquid formulation.	Poor solubility or formation of insoluble degradation products.	Evaluate the solubility of MTT in the chosen solvent system and consider the use of co-solvents. If precipitation is due to degradation, address the root cause of instability (e.g., oxidation, pH).
Inconsistent results in stability studies.	Issues with the analytical method or uncontrolled environmental factors.	Develop and validate a robust, stability-indicating HPLC method. Ensure that stability chambers are properly calibrated and that all samples are handled consistently.

Data Presentation

Table 1: Chemical and Physical Properties of 5-Methylthio-1,3,4-thiadiazole-2-thiol (MTT)

Property	Value
CAS Number	6264-40-0
Molecular Formula	C₃H₄N₂S₃
Molecular Weight	164.27 g/mol
Appearance	Yellow or white to off-white solid
Melting Point	138-141 °C
Storage Temperature	0 - 8 °C

Table 2: Potential Degradation Pathways and Influencing Factors for MTT

Degradation Pathway	Functional Group(s) Involved	Influencing Factors	Potential Degradation Products
Oxidation	Thiol (-SH), Thioether (-S-CH₃)	Oxygen, metal ions, high pH, peroxides	Disulfides, sulfoxides, sulfones
Photodegradation	Entire molecule, particularly the heterocyclic ring and sulfur atoms	UV and visible light exposure	Photolytic fragments
pH-mediated Hydrolysis	Thiol group	High pH (alkaline conditions)	Thiolate anions (more susceptible to oxidation)

Table 3: Recommended Antioxidants for MTT Formulations

Antioxidant	Suggested Starting Concentration (% w/w)	Notes
Butylated Hydroxytoluene (BHT)	0.01 - 0.1%	Effective for inhibiting oxidation of thioethers. Best incorporated in close proximity to the active ingredient.
Ascorbic Acid	0.01 - 0.1%	A water-soluble antioxidant, suitable for aqueous formulations.
Tocopherol (Vitamin E)	0.01 - 0.1%	A lipid-soluble antioxidant, suitable for non-aqueous or lipid-based formulations.

Experimental Protocols

Protocol 1: Forced Degradation Study of an MTT Formulation

Objective: To identify the potential degradation pathways of MTT under various stress conditions.

Methodology:

• Prepare solutions of the MTT formulation.

• Expose the solutions to the following stress conditions:

  • Acidic: 0.1 M HCl at 60°C for 24 hours.

  • Basic: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: 60°C for 48 hours.

  • Photolytic: Expose to UV light (e.g., 254 nm) and visible light for a defined period.

• At specified time points, withdraw samples and neutralize if necessary.

• Analyze the samples using a stability-indicating HPLC method (see Protocol 2) to determine the percentage of MTT remaining and to profile the degradation products.

Protocol 2: Stability-Indicating HPLC-UV Method for MTT

Objective: To develop a high-performance liquid chromatography (HPLC) method capable of separating MTT from its degradation products.

Methodology:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-5 min: 95% A, 5% B

  • 5-20 min: Gradient to 50% A, 50% B

  • 20-25 min: Gradient to 5% A, 95% B

  • 25-30 min: Hold at 5% A, 95% B

  • 30-35 min: Return to 95% A, 5% B

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection Wavelength: UV at an appropriate wavelength determined by UV scan (e.g., 254 nm).

• Column Temperature: 30°C.

Validation: The method should be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines. Specificity is confirmed by analyzing stressed samples to ensure that degradation product peaks do not interfere with the MTT peak.

Protocol 3: Excipient Compatibility Study

Objective: To evaluate the compatibility of MTT with common pharmaceutical excipients.

Methodology:

• Prepare binary mixtures of MTT and each excipient (e.g., in a 1:1 or 1:5 ratio).

• Include a control sample of pure MTT.

• Store the mixtures under accelerated stability conditions (e.g., 40°C/75% RH) for a defined period (e.g., 4 weeks).

• At specified time points, analyze the samples by HPLC to quantify the amount of MTT remaining.

• A significant decrease in the amount of MTT in the presence of an excipient compared to the control indicates a potential incompatibility.

Visualizations

Caption: Potential degradation pathways of 5-Methylthio-1,3,4-thiadiazole-2-thiol (MTT).

Technical Support Center: Optimizing 5-Methylthio-1,3,4-thiadiazole-2-thiol (MTT) Concentration for Corrosion Inhibition

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists utilizing 5-Methylthio-1,3,4-thiadiazole-2-thiol (MTT) as a corrosion inhibitor. The information is designed to assist in optimizing experimental procedures and interpreting results effectively.

Frequently Asked Questions (FAQs)

Q1: What is the expected mechanism of corrosion inhibition for 5-Methylthio-1,3,4-thiadiazole-2-thiol (MTT)?

A1: MTT is expected to function as a mixed-type inhibitor. Its molecules likely adsorb onto the metal surface, forming a protective film. This film impedes both the anodic (metal dissolution) and cathodic (hydrogen evolution) reactions of the corrosion process. The adsorption is facilitated by the presence of sulfur and nitrogen atoms in the thiadiazole ring, which can form coordinate bonds with the metal.

Q2: What is a typical starting concentration range for MTT in corrosion inhibition studies?

A2: Based on studies of structurally similar thiadiazole derivatives, a typical starting concentration range for MTT would be from 0.1 mM to 5.0 mM.[1] The optimal concentration will depend on the specific metal, the corrosive environment, and the operating temperature.

Q3: How does temperature generally affect the performance of thiadiazole-based inhibitors like MTT?

A3: Generally, the inhibition efficiency of thiadiazole-based inhibitors may decrease with a significant increase in temperature.[2] This is often attributed to the desorption of the inhibitor molecules from the metal surface at higher temperatures. It is crucial to evaluate the inhibitor's performance at the intended operating temperature of your system.

Q4: What are the most common techniques to evaluate the performance of MTT?

A4: The most common and effective techniques are the weight loss method, potentiodynamic polarization (PDP), and electrochemical impedance spectroscopy (EIS).[3] The weight loss method provides a direct measure of the corrosion rate, while PDP and EIS offer insights into the inhibition mechanism and the kinetics of the corrosion process.

Q5: How should I prepare the MTT solution?

A5: Ensure that the MTT is fully dissolved in the test medium. Some organic inhibitors may have limited solubility in aqueous solutions. If you observe precipitation, consider using a co-solvent or dispersant, but ensure it does not interfere with the corrosion process itself.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Inhibition Efficiency	- Insufficient Inhibitor Concentration: The concentration of MTT may be too low to form a complete protective film. - Inhibitor Degradation: The inhibitor may not be stable under the experimental conditions (e.g., high temperature). - Poor Solubility: MTT may not be fully dissolved in the corrosive medium.	- Increase Concentration: Systematically increase the concentration of MTT in your experiments. - Verify Stability: Analyze the inhibitor's stability at the test temperature. - Improve Dissolution: Ensure complete dissolution of MTT, potentially using a different solvent system if compatible with your application.
Inconsistent or Non-Reproducible Results	- Inadequate Surface Preparation: The metal surface may not be consistently prepared, leading to variations in the initial corrosion rate. - Contamination: Contaminants in the corrosive solution or on the metal surface can interfere with inhibitor adsorption. - Fluctuations in Experimental Conditions: Variations in temperature, aeration, or agitation can affect the corrosion rate and inhibitor performance.	- Standardize Surface Preparation: Follow a consistent and rigorous procedure for cleaning and polishing the metal specimens.[4] - Use High-Purity Reagents: Utilize high-purity water and reagents to prepare your test solutions. - Control Experimental Parameters: Maintain tight control over temperature, aeration, and stirring rate throughout the experiment.
High Corrosion Rate Even with Inhibitor	- Aggressive Corrosive Environment: The concentration of the corrosive species (e.g., acid) may be too high for the inhibitor to be effective at the tested concentrations. - Presence of Pitting Corrosion: MTT may be effective against uniform corrosion but not localized pitting corrosion.	- Adjust Corrosive Medium: If possible, reduce the concentration of the corrosive agent. - Surface Analysis: Examine the metal surface after the experiment using techniques like Scanning Electron Microscopy (SEM) to check for pitting.
Noisy Electrochemical Measurements (EIS/PDP)	- Poor Electrical Connections: Loose or corroded connections between the electrodes and the potentiostat can introduce noise. - External Electrical Interference: Proximity to other electrical equipment can cause interference. - Gas Bubble Formation: Gas bubbles adhering to the electrode surface can disrupt the measurement.	- Check Connections: Ensure all electrical connections are secure and free of corrosion.[5] - Isolate the Setup: Move the experimental setup away from sources of electrical noise. - Degas the Solution: Purge the solution with an inert gas (e.g., nitrogen) before and during the experiment to remove dissolved gases.

Data Presentation

The following table summarizes representative data for the inhibition efficiency of a structurally similar compound, 2-amino-5-(ethylthio)-1,3,4-thiadiazole, which can be used as a preliminary guide for experiments with MTT.

Inhibitor Concentration (mM)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
0 (Blank)	1.50	-
1.0	0.26	83
5.0	0.09	94

Note: This data is for 2-amino-5-(ethylthio)-1,3,4-thiadiazole in a 3% NaCl solution and should be considered as an estimate for the performance of 5-Methylthio-1,3,4-thiadiazole-2-thiol.[1]

Experimental Protocols

Protocol 1: Weight Loss Method

This method directly measures the material loss due to corrosion.

• Specimen Preparation:

  • Cut metal coupons to a standard size (e.g., 2 cm x 2 cm x 0.2 cm).

  • Mechanically polish the coupons with successively finer grades of abrasive paper, rinse with deionized water, degrease with acetone, and dry.[4]

  • Accurately weigh each coupon to the nearest 0.1 mg.

• Experimental Setup:

  • Prepare the corrosive solution with and without various concentrations of MTT.

  • Immerse the weighed coupons in the test solutions for a predetermined period (e.g., 24 hours) at a constant temperature.

• Post-Exposure Analysis:

  • After the immersion period, remove the coupons from the solutions.

  • Clean the coupons to remove corrosion products according to standard procedures (e.g., ASTM G1).

  • Rinse with deionized water, dry, and reweigh the coupons.

• Calculation of Corrosion Rate and Inhibition Efficiency:

  • Calculate the weight loss.

  • The corrosion rate (CR) can be calculated using the formula: CR (mm/year) = (K × W) / (A × T × D) where K is a constant, W is the weight loss in grams, A is the area of the coupon in cm², T is the immersion time in hours, and D is the density of the metal in g/cm³.

  • The inhibition efficiency (IE%) is calculated as: IE% = [(CR_blank - CR_inhibitor) / CR_blank] × 100

Protocol 2: Potentiodynamic Polarization (PDP)

This electrochemical technique provides information on the kinetics of the anodic and cathodic reactions.

• Electrode Preparation:

  • Prepare a working electrode from the metal being studied, typically by embedding a sample in an insulating resin, leaving a defined surface area exposed.

  • Polish the exposed surface to a mirror finish, rinse, and dry.[4]

• Electrochemical Cell Setup:

  • Assemble a three-electrode cell consisting of the working electrode, a reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum wire).

  • Fill the cell with the test solution (with or without MTT).

  • Connect the electrodes to a potentiostat.[6]

• Measurement:

  • Allow the system to stabilize by measuring the open-circuit potential (OCP) for a period (e.g., 30-60 minutes) until a steady state is reached.

  • Perform the potentiodynamic scan by sweeping the potential from a cathodic potential to an anodic potential relative to the OCP at a slow scan rate (e.g., 0.5 mV/s).[7]

• Data Analysis:

  • Plot the logarithm of the current density versus the applied potential (Tafel plot).

  • Extrapolate the linear portions of the anodic and cathodic curves to the corrosion potential (Ecorr) to determine the corrosion current density (icorr).

  • Calculate the inhibition efficiency using the icorr values: IE% = [(icorr_blank - icorr_inhibitor) / icorr_blank] × 100

Protocol 3: Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrode/electrolyte interface.

• Electrode and Cell Setup:

  • The setup is the same as for the PDP measurements.

• Measurement:

  • After the OCP has stabilized, apply a small amplitude AC voltage signal (e.g., 10 mV) over a wide range of frequencies (e.g., 100 kHz to 10 mHz).[8]

• Data Analysis:

  • The impedance data is typically represented as Nyquist and Bode plots.

  • The data can be fitted to an equivalent electrical circuit to model the corrosion process. A simple model includes the solution resistance (Rs), the charge transfer resistance (Rct), and the double-layer capacitance (Cdl).

  • The value of Rct is inversely proportional to the corrosion rate. A larger Rct value indicates better corrosion protection.

  • Calculate the inhibition efficiency using the Rct values: IE% = [(Rct_inhibitor - Rct_blank) / Rct_inhibitor] × 100

Visualizations

Caption: Workflow for Determining Optimal Inhibitor Concentration.

Caption: Mechanism of Corrosion Inhibition by MTT Adsorption.

References

• 1. daneshyari.com [daneshyari.com]
• 2. researchgate.net [researchgate.net]
• 3. asianpubs.org [asianpubs.org]
• 4. benchchem.com [benchchem.com]
• 5. Troubleshooting LPR Experiments | Pine Research Instrumentation [pineresearch.com]
• 6. Potentiodynamic Corrosion Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Electrochemical Impedance Spectroscopy—A Tutorial - PMC [pmc.ncbi.nlm.nih.gov]

addressing issues of phytotoxicity in the agricultural application of thiadiazole-based fungicides

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working with thiadiazole-based fungicides. Our goal is to help you address and mitigate issues of phytotoxicity in your agricultural applications.

Troubleshooting Guide: Diagnosing and Addressing Phytotoxicity

Phytotoxicity can manifest through a variety of symptoms, often resembling nutrient deficiencies or diseases. Use this guide to diagnose and address potential issues in your experiments.

Observed Symptom	Potential Cause (Phytotoxicity-Related)	Recommended Action
Interveinal Chlorosis (Yellowing between leaf veins)	High concentration of the fungicide, application during high heat or intense sunlight, or plant stress (e.g., drought).[1] Triazole fungicides, which are structurally related to thiadiazoles, are known to cause this symptom.[1]	1. Verify the concentration of your working solution. 2. Review application conditions; avoid spraying in the middle of the day under full sun.[1] 3. Ensure plants are not water-stressed prior to application. 4. Compare with untreated control plants to rule out nutrient deficiency.
Necrosis (Tissue death, brown spots, or burnt leaf edges)	Excessive application rate, use of incompatible adjuvants or tank mixes, or direct spray contact with sensitive tissues.	1. Immediately rinse affected foliage with clean water if detected early. 2. Review the product label for warnings about tank mixes.[1] 3. Conduct a small-scale compatibility test before applying new tank mixes to the entire crop.
Stunted Growth or Reduced Biomass	Systemic phytotoxic effects inhibiting metabolic processes, even without visible foliar symptoms. Can be caused by incorrect dosage or repeated applications on sensitive cultivars.	1. Measure the height and biomass of treated plants against untreated controls.[2] 2. Consider reducing the application frequency or concentration. 3. Test on a few plants before treating the entire crop, especially with new cultivars.[2]
Poor Seed Germination or Seedling Emergence	The fungicide formulation is toxic to seeds or emerging seedlings. This can occur with seed treatments or soil-drench applications.	1. Conduct a germination test as per the protocol provided below. 2. Evaluate different application methods (e.g., foliar spray instead of soil drench) for later growth stages.
Symptoms Appear Field-Wide or in a Spray Pattern	Widespread phytotoxicity from a broadcast application. This pattern is a key indicator that differentiates it from patchy disease outbreaks.	1. Confirm the application history and equipment calibration. 2. Rule out diseases like Sudden Death Syndrome (SDS) by checking for the absence of vascular or pith discoloration in the plant stems.[1]

Frequently Asked Questions (FAQs)

Q1: The leaves of my plants are turning yellow after applying a thiadiazole-based fungicide. Is this phytotoxicity or a nutrient deficiency?

A1: It could be either, but there are key differences. Phytotoxicity symptoms like interveinal chlorosis often appear relatively quickly (within days to a few weeks) after application and may follow a distinct spray pattern across the plant or field.[1] Nutrient deficiencies typically develop more slowly and may affect specific parts of the plant first (e.g., older vs. newer leaves) depending on the nutrient. To confirm, examine the plant's root system and split the lower stem. In cases of phytotoxicity, the vascular tissue will be healthy and white, whereas some root rot diseases that cause similar foliar symptoms will show discoloration.[1] Always compare with an untreated control group for a definitive diagnosis.

Q2: Can I mix my thiadiazole fungicide with other pesticides or fertilizers?

A2: It is crucial to consult the product label before tank-mixing any chemicals. Some adjuvants, emulsifiable concentrates, or products containing metal ions can increase the risk of phytotoxicity when mixed with certain fungicides.[3] When using a new combination, it is highly recommended to perform a small-scale "jar test" to check for physical compatibility and then to spray a small test plot of plants to check for phytotoxicity before treating the entire crop.

Q3: My fungicide application seemed to have no effect on the disease. What could be the problem?

A3: Lack of efficacy can be due to several factors. First, ensure the diagnosis of the plant disease is correct, as fungicides are specific to certain pathogens. Second, application timing is critical; most fungicides are preventative and must be applied before or in the very early stages of infection to be effective.[4] Third, improper application, such as poor coverage or using an incorrect spray volume, can lead to failure.[4] Finally, consider the possibility of fungicide resistance, especially if the same product has been used repeatedly.

Q4: Under what environmental conditions should I avoid applying thiadiazole fungicides?

A4: To minimize the risk of phytotoxicity, avoid applying fungicides during periods of plant stress. This includes high temperatures (e.g., above 30°C or 85°F), high humidity, and intense, direct sunlight.[2][3] Applications to drought-stressed or waterlogged plants should also be avoided. Spraying in the early morning or late evening when temperatures are cooler and the sun is less intense is generally recommended.

Q5: I have observed phytotoxicity. Will the affected plants recover?

A5: In many cases of mild to moderate foliar phytotoxicity, the plant will outgrow the damage. The affected leaves will not recover, but new growth should appear healthy. However, severe phytotoxicity can lead to significant defoliation, stunting, or even plant death. No management action is typically required for mild symptoms, and yield loss has not been reported in many observed cases of triazole-induced phytotoxicity in soybeans.

Quantitative Data on Fungicidal Efficacy

The following tables summarize the 50% effective concentration (EC₅₀) values for various thiadiazole derivatives against common plant pathogens, as reported in recent literature. This data is intended to provide a comparative baseline for fungicidal activity. Phytotoxicity will vary based on the specific compound, concentration, plant species, and environmental conditions.

Table 1: In Vitro Antifungal Activity of Phenylthiazole Derivatives Containing a 1,3,4-Thiadiazole Moiety

Compound ID	Target Pathogen	EC₅₀ (μg/mL)	Reference Fungicide	EC₅₀ (μg/mL)
5b	Sclerotinia sclerotiorum	0.51	Carbendazim	0.57
5h	Ralstonia solanacearum	6.66	Thiodiazole copper	52.01
5i	Ralstonia solanacearum	7.20	Thiodiazole copper	52.01
5k	Ralstonia solanacearum	2.23	Thiodiazole copper	52.01
Data sourced from a study on phenylthiazole derivatives containing a 1,3,4-thiadiazole thione moiety.[5]

Table 2: Fungicidal Potency of 2-Alkyl/Aralkyl/Heterocyclyl Sulfanyl-5-Amino/Methyl-1,3,4-Thiadiazoles

Target Pathogen	Range of ED₅₀ Values (μg/mL)
Rhizoctonia bataticola	3.9 – 300.4
Rhizoctonia solani	4.2 – 228.5
Data represents the range of efficacy for a series of synthesized thiadiazole compounds.[6]

Experimental Protocols

Protocol 1: Standardized Phytotoxicity Assessment (Adapted from OECD 208 Guideline)

This protocol is designed to assess the potential phytotoxicity of a chemical substance on seedling emergence and growth.

1. Materials:

• Test substance (thiadiazole-based fungicide)

• Control substance (e.g., formulation blank without the active ingredient)

• Seeds of at least two plant species (one monocot, one dicot, e.g., oat (Avena sativa) and radish (Raphanus sativus))

• Standard potting soil or substrate

• Pots or trays for planting

• Controlled environment chamber or greenhouse

• Balance, ruler, and drying oven

2. Methodology:

• Preparation of Test Concentrations: Prepare a series of dilutions of the test substance in water, bracketing the recommended application rate. Include a water-only control.

• Planting: Fill pots with soil and sow a predetermined number of seeds (e.g., 10) per pot at a uniform depth. Prepare at least four replicate pots for each concentration and the control.

• Application: Apply the test solutions to the soil surface or as a foliar spray once the seedlings have reached the 2- to 4-true leaf stage. For soil application, ensure even distribution of the liquid.

• Incubation: Place the pots in a controlled environment with appropriate light, temperature, and humidity for the selected plant species. Water as needed, avoiding cross-contamination.

• Observation Period: Monitor the plants for 14 to 21 days after application.

• Data Collection:

  • Seedling Emergence: Count the number of emerged seedlings daily.

  • Visual Phytotoxicity Assessment: At the end of the test, score each plant for visible signs of injury (e.g., chlorosis, necrosis, stunting, malformation) on a scale (e.g., 0 = no effect, 4 = severe effect/death).

  • Shoot Height: Measure the height of each plant from the soil surface to the tip of the longest leaf.

  • Biomass: Carefully harvest the above-ground portion of all plants in each pot. Record the fresh weight. Dry the plant material at 60-70°C to a constant weight and record the dry weight.

3. Data Analysis:

• Calculate the percent germination for each treatment.

• Calculate the average shoot height and dry biomass for each treatment.

• Determine the percent inhibition for each parameter relative to the control using the formula: ((Control Mean - Treatment Mean) / Control Mean) * 100.

• Use statistical analysis (e.g., ANOVA followed by Dunnett's test) to determine the No Observed Effect Concentration (NOEC) and the Lowest Observed Effect Concentration (LOEC). The EC₅₀ (concentration causing 50% inhibition) can be calculated using regression analysis.

Visualizations

Plant Stress Signaling in Response to Chemical Exposure

When a plant is exposed to a chemical stressor like a high concentration of a fungicide, it can trigger a complex network of signaling pathways. This diagram illustrates a simplified model of how these pathways might be activated, leading to a defense or phytotoxic response. The fungicide can be perceived as a stressor, initiating signals that involve reactive oxygen species (ROS) and calcium ions (Ca²⁺). These secondary messengers activate hormonal pathways, primarily involving Abscisic Acid (ABA) and Salicylic Acid (SA), which in turn regulate gene expression leading to stress responses.

References

• 1. mississippi-crops.com [mississippi-crops.com]
• 2. greenhousegrower.com [greenhousegrower.com]
• 3. researchgate.net [researchgate.net]
• 4. farmprogress.com [farmprogress.com]
• 5. Design, Synthesis, Antibacterial, and Antifungal Evaluation of Phenylthiazole Derivatives Containing a 1,3,4-Thiadiazole Thione Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of the Antimicrobial Efficacy of 5-Methylthio-1,3,4-thiadiazole-2-thiol Derivatives and Standard Antibiotics

For Immediate Release

In the persistent search for novel antimicrobial agents to combat the growing threat of drug-resistant pathogens, derivatives of 5-Methylthio-1,3,4-thiadiazole-2-thiol have emerged as a promising class of compounds. This guide provides a comparative study of the antimicrobial activity of these derivatives against standard antibiotics, supported by experimental data from various scientific studies. The information is intended for researchers, scientists, and drug development professionals engaged in the discovery of new and effective antimicrobial therapies.

The 1,3,4-thiadiazole ring is a key heterocyclic moiety that has garnered significant attention in medicinal chemistry due to its diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.[1][2] The introduction of a methylthio group at the 5-position and a thiol group at the 2-position of this scaffold has been explored to enhance its biological activity.

Comparative Antimicrobial Activity

The antimicrobial efficacy of 5-Methylthio-1,3,4-thiadiazole-2-thiol derivatives has been evaluated against a range of Gram-positive and Gram-negative bacteria. The following tables summarize the Minimum Inhibitory Concentration (MIC) values of representative derivatives compared to standard antibiotics, as reported in the scientific literature. It is important to note that direct comparisons can be challenging due to variations in experimental conditions across different studies.

Table 1: Antibacterial Activity of 5-Aryl-2-(methylthio)-1,3,4-thiadiazole Derivatives against Gram-Positive Bacteria

Compound ID	R Group	Staphylococcus aureus (MIC in µg/mL)	Bacillus subtilis (MIC in µg/mL)	Standard Antibiotic
Derivative A	4-Chlorophenyl	15.63	31.25	Ciprofloxacin (MIC = 25 µg/mL)[3]
Derivative B	4-Methylphenyl	31.25	62.5	Ciprofloxacin (MIC = 25 µg/mL)[3]
Derivative C	2,4-Dichlorophenyl	12.5	25	Ciprofloxacin (MIC = 25 µg/mL)[3]

Table 2: Antibacterial Activity of 5-Aryl-2-(methylthio)-1,3,4-thiadiazole Derivatives against Gram-Negative Bacteria

Compound ID	R Group	Escherichia coli (MIC in µg/mL)	Pseudomonas aeruginosa (MIC in µg/mL)	Standard Antibiotic
Derivative A	4-Chlorophenyl	62.5	125	Ciprofloxacin (MIC = 25 µg/mL)[3]
Derivative B	4-Methylphenyl	125	>250	Ciprofloxacin (MIC = 25 µg/mL)[3]
Derivative C	2,4-Dichlorophenyl	31.25	62.5	Ciprofloxacin (MIC = 25 µg/mL)[3]

The data suggests that certain derivatives, particularly those with halogenated phenyl substituents, exhibit notable activity against Gram-positive bacteria, with some MIC values comparable to the standard antibiotic ciprofloxacin.[3] The activity against Gram-negative bacteria is generally lower, a common observation for many classes of antimicrobial compounds due to the complex outer membrane of these bacteria.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of the antimicrobial activity of 5-Methylthio-1,3,4-thiadiazole-2-thiol derivatives.

Synthesis of 5-Substituted-2-(methylthio)-1,3,4-thiadiazole Derivatives

A general method for the synthesis of these derivatives involves a multi-step process:

• Synthesis of Potassium dithiocarbazinate: Carbon disulfide is added to a cold solution of potassium hydroxide and hydrazine hydrate in ethanol. The mixture is stirred until the formation of a solid precipitate, which is then filtered, washed with ether, and dried.

• Formation of 5-Substituted-1,3,4-thiadiazole-2-thiol: The potassium dithiocarbazinate is refluxed with a substituted carboxylic acid in the presence of a dehydrating agent like concentrated sulfuric acid. After cooling, the mixture is poured into ice water, and the resulting solid is filtered, washed, and recrystallized.

• S-methylation: The 5-substituted-1,3,4-thiadiazole-2-thiol is dissolved in an appropriate solvent, and an equimolar amount of a base (e.g., sodium hydroxide) is added. Methyl iodide is then added dropwise, and the reaction mixture is stirred at room temperature. The resulting product, a 5-substituted-2-(methylthio)-1,3,4-thiadiazole, is then isolated and purified.

Antimicrobial Susceptibility Testing

1. Broth Microdilution Method (for MIC Determination)

This method is used to determine the minimum concentration of a substance that inhibits the visible growth of a microorganism.

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared from a fresh culture, typically adjusted to a 0.5 McFarland turbidity standard. This suspension is then diluted in a suitable broth medium (e.g., Mueller-Hinton Broth) to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Preparation of Compound Dilutions: Serial two-fold dilutions of the test compounds and standard antibiotics are prepared in a 96-well microtiter plate using the broth medium.

• Inoculation and Incubation: Each well is inoculated with the standardized bacterial suspension. The plates are then incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is recorded as the lowest concentration of the compound at which there is no visible growth of the microorganism.

2. Agar Well Diffusion Method

This method is used to qualitatively assess the antimicrobial activity of a substance.

• Preparation of Agar Plates: Molten Mueller-Hinton Agar is poured into sterile Petri dishes and allowed to solidify.

• Inoculation: The surface of the agar is uniformly inoculated with the standardized bacterial suspension using a sterile swab.

• Preparation of Wells: Wells of a specific diameter (e.g., 6 mm) are created in the agar using a sterile cork borer.

• Application of Test Compounds: A fixed volume of the test compound solution (at a known concentration) is added to each well.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• Measurement of Inhibition Zone: The diameter of the clear zone of growth inhibition around each well is measured in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

Visualizing the Process and Potential Mechanisms

To better illustrate the experimental workflow and the potential mechanism of action of these compounds, the following diagrams are provided.

Caption: Experimental workflow from synthesis to evaluation.

The antimicrobial action of 1,3,4-thiadiazole derivatives is believed to occur through various mechanisms, including the inhibition of essential bacterial enzymes.[4][5] One proposed mechanism involves the interaction of the thiadiazole core with key enzymes involved in bacterial cell wall synthesis or DNA replication.[4]

Caption: Proposed mechanism of antibacterial action.

Conclusion

Derivatives of 5-Methylthio-1,3,4-thiadiazole-2-thiol represent a valuable scaffold for the development of new antimicrobial agents. The presented data indicates that these compounds, particularly with specific substitutions, demonstrate promising activity against clinically relevant bacteria. Further research, including extensive structure-activity relationship (SAR) studies and in vivo efficacy evaluations, is warranted to optimize their antimicrobial properties and assess their therapeutic potential. The detailed experimental protocols provided herein offer a foundation for standardized evaluation of these and other novel antimicrobial candidates.

References

• 1. Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives [mdpi.com]
• 2. Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Novel Thiadiazole-Based Molecules as Promising Inhibitors of Black Fungi and Pathogenic Bacteria: In Vitro Antimicrobial Evaluation and Molecular Docking Studies [mdpi.com]
• 5. 1,3,4-thiadiazole derivatives as PI3Ks inhibitor: design, in silico studies, synthesis, characterization, and antimicrobial evaluation - PMC [pmc.ncbi.nlm.nih.gov]

validating the efficacy of 5-Methylthio-1,3,4-thiadiazole-2-thiol as a corrosion inhibitor against known inhibitors.

A comprehensive analysis of 5-Methylthio-1,3,4-thiadiazole-2-thiol against established corrosion inhibitors, providing researchers and industry professionals with comparative performance data and detailed experimental protocols.

In the persistent battle against metal degradation, the development of effective corrosion inhibitors is paramount. This guide provides a comparative analysis of the corrosion inhibition efficacy of 5-Methylthio-1,3,4-thiadiazole-2-thiol against well-established inhibitors such as Benzotriazole (BTA), Tolyltriazole (TTA), and 2-Mercaptobenzothiazole (MBT). Due to the limited direct experimental data on 5-Methylthio-1,3,4-thiadiazole-2-thiol, this comparison leverages data from the closely related and structurally similar compound, 5-amino-1,3,4-thiadiazole-2-thiol (5-ATT), to extrapolate its potential performance.

Comparative Performance Data

The efficacy of a corrosion inhibitor is quantified by its ability to reduce the rate of corrosion, typically expressed as inhibition efficiency (IE%). The following table summarizes the performance of the selected inhibitors under various experimental conditions.

Inhibitor	Metal	Corrosive Medium	Concentration	Temperature (°C)	Inhibition Efficiency (%)	Test Method
5-amino-1,3,4-thiadiazole-2-thiol (5-ATT)	Mild Steel	1 M HCl	10⁻³ M	30	94.18	Potentiodynamic Polarization
Aluminum	1 M HCl	2.0 mM	35	94.28	Weight Loss
Benzotriazole (BTA)	Mild Steel	1 M HCl	500 ppm	Not Specified	80.55	Potentiodynamic Polarization[1]
Mild Steel	0.5 M HCl	400 ppm	Not Specified	~98	Weight Loss[2]
Tolyltriazole (TTA)	Mild Steel	0.5 M HCl	0.07 M	20	91	Electrochemical[3][4]
2-Mercaptobenzothiazole (MBT)	316 Stainless Steel	Acidic Media	Not Specified	25-65	Increased with concentration	Weight Loss, EIS, Polarization[5]
API X60 Steel	H₂S environment	10 g/L	25	High	Electrochemical[6]

Experimental Protocols

The data presented in this guide is derived from standard corrosion testing methodologies. The following are detailed protocols for the key experiments cited.

Weight Loss Method (Gravimetric Analysis)

The weight loss method is a fundamental technique for quantifying corrosion rates. The procedure is standardized by ASTM G1 and G31.

• Specimen Preparation: Metal coupons of a defined surface area are cleaned, degreased with a solvent like acetone, dried, and accurately weighed to the nearest 0.1 mg.

• Exposure: The weighed coupons are immersed in the corrosive solution, with and without the inhibitor, for a specified period under controlled temperature.

• Cleaning: After the exposure period, the coupons are removed, cleaned of corrosion products according to standard procedures (e.g., using appropriate acid solutions with an inhibitor to prevent further attack on the base metal), rinsed, and dried.

• Final Weighing: The cleaned and dried coupons are re-weighed.

• Calculation of Corrosion Rate and Inhibition Efficiency:

  • The weight loss is calculated as the difference between the initial and final weights.

  • The corrosion rate (CR) is calculated using the formula: CR (mm/year) = (K × W) / (A × T × D) where K is a constant (8.76 × 10⁴), W is the weight loss in grams, A is the surface area in cm², T is the exposure time in hours, and D is the density of the metal in g/cm³.

  • The inhibition efficiency (IE%) is calculated as: IE% = [(CR₀ - CRᵢ) / CR₀] × 100 where CR₀ is the corrosion rate in the absence of the inhibitor and CRᵢ is the corrosion rate in the presence of the inhibitor.

Electrochemical Methods

Electrochemical techniques provide rapid and sensitive measurements of corrosion rates and inhibitor performance.

1. Potentiodynamic Polarization (Tafel Plots)

This method involves polarizing the metal specimen from its open circuit potential (OCP) in both the cathodic and anodic directions and measuring the resulting current.

• Cell Setup: A three-electrode cell is used, consisting of the metal specimen as the working electrode, a platinum or graphite counter electrode, and a reference electrode (e.g., Saturated Calomel Electrode - SCE or Ag/AgCl).

• Procedure: The working electrode is immersed in the test solution (with and without inhibitor) until a stable OCP is reached. A potentiodynamic scan is then performed, typically from -250 mV to +250 mV relative to the OCP, at a slow scan rate (e.g., 0.167 mV/s).

• Data Analysis: The corrosion current density (i_corr) is determined by extrapolating the linear portions (Tafel regions) of the anodic and cathodic curves back to the corrosion potential (E_corr).

• Inhibition Efficiency Calculation: IE% = [(i_corr₀ - i_corrᵢ) / i_corr₀] × 100 where i_corr₀ and i_corrᵢ are the corrosion current densities in the absence and presence of the inhibitor, respectively.

2. Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information about the kinetics of the electrochemical processes at the metal/solution interface.

• Cell Setup: The same three-electrode cell as in potentiodynamic polarization is used.

• Procedure: The working electrode is immersed in the test solution and allowed to stabilize at its OCP. A small amplitude AC voltage (e.g., 10 mV) is applied over a wide range of frequencies (e.g., 100 kHz to 10 mHz).

• Data Analysis: The impedance data is often represented as Nyquist and Bode plots. The data is fitted to an equivalent electrical circuit model to determine parameters such as the charge transfer resistance (R_ct) and the double-layer capacitance (C_dl). An increase in R_ct is indicative of increased corrosion resistance.

• Inhibition Efficiency Calculation: IE% = [(R_ctᵢ - R_ct₀) / R_ctᵢ] × 100 where R_ctᵢ and R_ct₀ are the charge transfer resistances in the presence and absence of the inhibitor, respectively.

Corrosion Inhibition Mechanism

Thiadiazole derivatives, including 5-Methylthio-1,3,4-thiadiazole-2-thiol, inhibit corrosion by adsorbing onto the metal surface, forming a protective barrier that isolates the metal from the corrosive environment. This adsorption can occur through:

• Physisorption: Electrostatic interaction between the charged metal surface and the charged inhibitor molecules.

• Chemisorption: Covalent bonding between the heteroatoms (nitrogen and sulfur) in the thiadiazole ring, which have lone pairs of electrons, and the vacant d-orbitals of the metal atoms.

The presence of the methylthio (-SCH₃) group is expected to enhance the electron-donating ability of the molecule, thereby strengthening its adsorption on the metal surface and improving its inhibition efficiency. The protective film formed by the inhibitor molecules blocks both the anodic (metal dissolution) and cathodic (hydrogen evolution) reactions of the corrosion process.

Visualizations

The following diagrams illustrate the experimental workflow for evaluating corrosion inhibitors and the proposed mechanism of action for thiadiazole-based inhibitors.

Caption: Experimental workflow for corrosion inhibitor evaluation.

Caption: Proposed corrosion inhibition mechanism of thiadiazole derivatives.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. pccc.icrc.ac.ir [pccc.icrc.ac.ir]
• 3. scielo.br [scielo.br]
• 4. scielo.br [scielo.br]
• 5. nargesgoudarzi.com [nargesgoudarzi.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Heterocyclic Antifungal Agents: 5-Methylthio-1,3,4-thiadiazole-2-thiol and Beyond

For Researchers, Scientists, and Drug Development Professionals

The relentless challenge of fungal infections, exacerbated by the rise of drug-resistant strains, necessitates a continuous search for novel and effective antifungal agents. Heterocyclic compounds have long been a cornerstone of antifungal drug discovery, with various scaffolds demonstrating potent activity. This guide provides a comparative overview of 5-Methylthio-1,3,4-thiadiazole-2-thiol and other key heterocyclic antifungal classes—imidazoles, triazoles, and thiazoles. The information presented herein, supported by experimental data, aims to inform researchers and drug development professionals in their quest for the next generation of antifungals.

Executive Summary

This guide delves into the antifungal properties of four major classes of heterocyclic compounds. While direct comparative data for 5-Methylthio-1,3,4-thiadiazole-2-thiol against all other classes in a single study is limited, this guide synthesizes available data to provide a comprehensive comparison. The primary mechanism of action for many of these compounds, particularly the widely used azoles (imidazoles and triazoles), is the inhibition of ergosterol biosynthesis, a crucial component of the fungal cell membrane.[1][2][3] Some 1,3,4-thiadiazole derivatives also appear to target this pathway, while others may act by disrupting cell wall biogenesis.[4][5] Thiazole derivatives are also reported to function by inhibiting the ergosterol biosynthesis pathway.[3]

Data Presentation: A Comparative Look at Antifungal Activity

The following tables summarize the Minimum Inhibitory Concentration (MIC) values of various heterocyclic compounds against common fungal pathogens. It is important to note that these values are compiled from different studies and direct comparisons should be made with caution due to variations in experimental conditions. Fluconazole, a widely used triazole antifungal, is included as a common reference point where available.

Table 1: Antifungal Activity of 1,3,4-Thiadiazole Derivatives

Compound	Fungal Strain	MIC (µg/mL)	Reference
4-(5-methyl-1,3,4-thiadiazole-2-yl) benzene-1,3-diol (C1)	Candida albicans NCPF 3153	8	[5][6]
4-(5-methyl-1,3,4-thiadiazole-2-yl) benzene-1,3-diol (C1)	Candida parapsilosis ATCC 22019	16	[5][6]
4-(5-methyl-1,3,4-thiadiazole-2-yl) benzene-1,3-diol (C1)	Aspergillus niger ATCC 16888	64	[5][6]
2-(2,4-dihydroxyphenyl)-5-amino-1,3,4-thiadiazole derivative	Azole-resistant Candida albicans	Higher activity than reference drugs	[7]
2-nitroaryl-5-phenylsulfonyl-1,3,4-thiadiazole (5d)	Candida albicans	0.048 - 3.12	[8]
2-nitroaryl-5-phenylsulfonyl-1,3,4-thiadiazole (5a)	Cryptococcus neoformans	< 0.048	[8]
2-nitroaryl-5-phenylsulfonyl-1,3,4-thiadiazole (5a)	Aspergillus niger	1.56 - 6.25	[8]
2-nitroaryl-5-phenylsulfonyl-1,3,4-thiadiazole (5a)	Aspergillus fumigatus	1.56 - 6.25	[8]
5-substituted 2-amino-1,3,4-thiadiazole (2g)	Candida albicans	8
5-substituted 2-amino-1,3,4-thiadiazole (2g)	Aspergillus niger	64

Table 2: Antifungal Activity of Imidazole Derivatives

Compound	Fungal Strain	MIC (µg/mL)	Reference
Ketoconazole	Candida albicans	0.125 - >1	[9]
Ketoconazole	Candida albicans (from HIV patients)	10 - 20	[8]
Ketoconazole	Aspergillus niger	Highly susceptible	[10][11]
Clotrimazole	Candida albicans	Varies by serotype	[12]
Clotrimazole	Aspergillus niger	Low susceptibility	[10][11]
Imidazole derivative (31)	Fluconazole-resistant C. albicans 64110	8	[13]
Imidazole derivative (42)	Fluconazole-resistant C. albicans 64110	8	[13]

Table 3: Antifungal Activity of Triazole Derivatives

Compound	Fungal Strain	MIC (µg/mL)	Reference
Fluconazole	Candida albicans	0.5 - 8	[14]
Fluconazole	Candida glabrata	32
Fluconazole	Candida krusei	>64
4-amino-substituted-1,2,4-triazole-3-thiol (4e)	Candida albicans	24	[15]
4-amino-substituted-1,2,4-triazole-3-thiol (4e)	Aspergillus niger	32	[15]

Table 4: Antifungal Activity of Thiazole Derivatives

Compound	Fungal Strain	MIC (µg/mL)	Reference
Thiazole derivative (RN104)	Cryptococcus neoformans	Not specified, but showed notable activity	[16]
2,4-disubstituted thiazole derivatives	Candida albicans	Showed significant activity	[3]
Thiazole derivatives	Candida species	MICs increased in the presence of sorbitol, suggesting cell wall interaction	[17]

Experimental Protocols

The following is a generalized experimental protocol for determining the Minimum Inhibitory Concentration (MIC) of antifungal compounds using the broth microdilution method, based on protocols described in the cited literature.[6][13][18]

Objective: To determine the lowest concentration of a test compound that inhibits the visible growth of a fungal strain.

Materials:

• Test compounds (e.g., 5-Methylthio-1,3,4-thiadiazole-2-thiol, imidazole, triazole, and thiazole derivatives)

• Reference antifungal agent (e.g., Fluconazole)

• Fungal strains (e.g., Candida albicans, Aspergillus niger)

• Culture media (e.g., RPMI-1640 with L-glutamine, buffered with MOPS)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

• Incubator

Procedure:

• Inoculum Preparation:

  • Fungal strains are cultured on an appropriate agar medium (e.g., Sabouraud Dextrose Agar) at 35°C for 24-48 hours.

  • A suspension of the fungal colonies is prepared in sterile saline and adjusted to a turbidity equivalent to a 0.5 McFarland standard.

  • The suspension is further diluted in the test medium to achieve a final concentration of approximately 0.5 x 10³ to 2.5 x 10³ cells/mL.

• Drug Dilution:

  • A stock solution of each test compound and the reference drug is prepared in a suitable solvent (e.g., DMSO).

  • Serial twofold dilutions of the compounds are prepared in the 96-well microtiter plates using the test medium to achieve the desired concentration range.

• Inoculation and Incubation:

  • Each well containing the diluted compound is inoculated with the prepared fungal suspension.

  • A positive control well (fungal suspension without any drug) and a negative control well (medium only) are included on each plate.

  • The plates are incubated at 35°C for 24-48 hours.

• MIC Determination:

  • The MIC is determined as the lowest concentration of the compound at which there is a significant inhibition of fungal growth (typically ≥50% or ≥80% reduction) compared to the positive control.[18]

  • Growth inhibition can be assessed visually or by measuring the optical density using a microplate reader.

Mandatory Visualizations

Signaling Pathways

The primary mechanism of action for azole antifungals and some thiadiazole and thiazole derivatives is the inhibition of the ergosterol biosynthesis pathway. A simplified diagram of this pathway is presented below.

Caption: Inhibition of the Ergosterol Biosynthesis Pathway.

For some 1,3,4-thiadiazole derivatives, an alternative mechanism involving the disruption of the fungal cell wall has been proposed. The major components of the fungal cell wall and their synthesis are depicted below.

Caption: Fungal Cell Wall Synthesis and Disruption.

Experimental Workflow

The general workflow for screening and evaluating the antifungal activity of novel heterocyclic compounds is outlined below.

Caption: Antifungal Drug Discovery Workflow.

Conclusion

The exploration of heterocyclic compounds remains a fertile ground for the discovery of new antifungal agents. While 5-Methylthio-1,3,4-thiadiazole-2-thiol itself requires further direct comparative studies, the broader class of 1,3,4-thiadiazoles demonstrates significant antifungal potential, with some derivatives exhibiting potent activity against clinically relevant fungal pathogens, including azole-resistant strains. Their diverse mechanisms of action, targeting either the fungal cell membrane or the cell wall, offer promising avenues for overcoming existing resistance challenges. Imidazoles and triazoles continue to be mainstays in antifungal therapy, but the development of resistance underscores the need for new scaffolds. Thiazoles also represent a promising class of compounds that warrant further investigation. The data and protocols presented in this guide are intended to serve as a valuable resource for researchers dedicated to advancing the field of antifungal drug discovery.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Thiazole antifungals | Research Starters | EBSCO Research [ebsco.com]
• 4. Synthesis and Evaluation of New 1,3,4-Thiadiazole Derivatives as Potent Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antifungal effects of a 1,3,4-thiadiazole derivative determined by cytochemical and vibrational spectroscopic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fungal cell wall organization and biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Susceptibility to ketoconazole of Candida albicans strains from sequentially followed HIV-1 patients with recurrent oral candidosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In Vitro Susceptibilities of Candida albicans Isolates to Antifungal Agents in Tokat, Turkey - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Susceptibility testing of Aspergillus niger strains isolated from poultry to antifungal drugs--a comparative study of the disk diffusion, broth microdilution (M 38-A) and Etest methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Basic experiments with clotrimazole administered orally - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Discovery of New Imidazole Derivatives Containing the 2,4-Dienone Motif with Broad-Spectrum Antifungal and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Interpretive Breakpoints for Fluconazole and Candida Revisited: a Blueprint for the Future of Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Regulation of Ergosterol Biosynthesis in Pathogenic Fungi: Opportunities for Therapeutic Development - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | The Fungal Cell Wall: Candida, Cryptococcus, and Aspergillus Species [frontiersin.org]
• 17. researchgate.net [researchgate.net]
• 18. Patterns of in vitro activity of itraconazole and imidazole antifungal agents against Candida albicans with decreased susceptibility to fluconazole from Spain - PMC [pmc.ncbi.nlm.nih.gov]

Quantitative Structure-Activity Relationship (QSAR) Studies of 5-Methylthio-1,3,4-thiadiazole-2-thiol Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the quantitative structure-activity relationship (QSAR) studies concerning 5-Methylthio-1,3,4-thiadiazole-2-thiol and its closely related analogs. Due to a lack of specific QSAR studies on the exact 5-Methylthio-1,3,4-thiadiazole-2-thiol entity, this guide extends its scope to include QSAR analyses of other pertinent 5-substituted-1,3,4-thiadiazole-2-thiol derivatives. This comparative approach allows for a broader understanding of the structural requirements for the biological activities of this class of compounds.

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide array of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1] The substitution at the 5-position of the thiadiazole ring is a key determinant of the biological activity of these compounds. This guide will focus on the influence of the 5-thio-substituent on the activity of these derivatives.

Comparative Analysis of Biological Activities

In a broader context, QSAR studies on various 1,3,4-thiadiazole derivatives have been conducted to elucidate the structural features essential for their anticancer activities. These studies serve as a valuable benchmark for predicting the potential of 5-Methylthio-1,3,4-thiadiazole-2-thiol derivatives as therapeutic agents.

Quantitative Data Summary

The following table summarizes hypothetical QSAR data for a series of 5-substituted-1,3,4-thiadiazole-2-thiol derivatives against a cancer cell line, based on typical QSAR study findings for this scaffold. This data is illustrative and serves to demonstrate how such data is presented for comparative analysis.

Compound ID	5-Substituent (R)	log(1/IC50)	Molecular Weight	LogP	Polar Surface Area
1	-SCH3	5.2	164.25	1.2	85.4
2	-SCH2CH3	5.5	178.28	1.6	85.4
3	-S-Phenyl	6.1	226.31	2.8	85.4
4	-NH2	4.8	133.18	0.5	98.2
5	-Cl	5.0	152.6	1.9	72.8

IC50: Half-maximal inhibitory concentration.

Experimental Protocols

A typical QSAR study involves the following key experimental and computational steps:

• Data Set Preparation: A series of structurally related compounds with their corresponding biological activities (e.g., IC50 values) are collected. The biological data is typically converted to a logarithmic scale (e.g., pIC50 = -log(IC50)).

• Molecular Modeling and Descriptor Calculation:

  • The three-dimensional structures of the molecules are built and optimized using computational chemistry software.

  • A wide range of molecular descriptors, including constitutional, topological, geometrical, and electronic descriptors, are calculated for each molecule. These descriptors quantify various aspects of the molecular structure.

• Model Development:

  • The dataset is usually divided into a training set and a test set.

  • Statistical methods such as Multiple Linear Regression (MLR), Principal Component Analysis (PCA), or machine learning algorithms are employed to build a mathematical model that correlates the molecular descriptors (independent variables) with the biological activity (dependent variable).

• Model Validation: The predictive power of the developed QSAR model is rigorously validated using both internal and external validation techniques to ensure its robustness and reliability.

Visualizing QSAR Workflow and Molecular Relationships

The following diagrams, generated using the DOT language, illustrate the typical workflow of a QSAR study and the structural relationships of the compared compounds.

Caption: A typical workflow for a quantitative structure-activity relationship (QSAR) study.

Caption: Structural relationship of 5-substituted-1,3,4-thiadiazole-2-thiol derivatives.

References

• 1. mdpi.com [mdpi.com]

The Prowess of Thiadiazoles: A Comparative Guide to Their Electrochemical Performance as Corrosion Inhibitors

Thiadiazole derivatives have emerged as a highly effective class of corrosion inhibitors, garnering significant attention from researchers for their ability to protect various metals in aggressive environments. Their efficacy stems from the presence of nitrogen and sulfur heteroatoms and a stable aromatic ring, which facilitate strong adsorption onto metal surfaces, thereby stifling the corrosion process. This guide provides a comparative analysis of the electrochemical performance of different thiadiazole-based inhibitors, supported by experimental data and detailed methodologies, to assist researchers in materials science and chemical engineering in their quest for optimal corrosion protection strategies.

Unveiling the Protective Mechanism

The primary mode of action for thiadiazole-based corrosion inhibitors is their adsorption onto the metal surface, forming a protective barrier that isolates the metal from the corrosive medium. This adsorption can occur through a combination of physical (electrostatic) and chemical (chemisorption) interactions. The lone pair electrons on the nitrogen and sulfur atoms, along with the π-electrons of the thiadiazole ring, play a crucial role in the chemisorption process by coordinating with the vacant d-orbitals of the metal atoms. This interaction leads to the formation of a stable, passivating film on the metal surface.[1][2]

Most thiadiazole derivatives function as mixed-type inhibitors, meaning they suppress both the anodic (metal dissolution) and cathodic (e.g., hydrogen evolution) reactions of the corrosion process.[3][4][5][6] This dual action leads to a significant reduction in the overall corrosion rate.

Caption: Mechanism of corrosion inhibition by thiadiazole derivatives.

Comparative Electrochemical Performance

The effectiveness of a corrosion inhibitor is quantified by its inhibition efficiency (IE), which is often determined from electrochemical measurements such as potentiodynamic polarization and electrochemical impedance spectroscopy. The following table summarizes the performance of various thiadiazole derivatives on different metals in acidic and saline environments.

Inhibitor Name/Abbreviation	Metal	Corrosive Medium	Concentration	Inhibition Efficiency (%)	Corrosion Current Density (Icorr) (µA/cm²)	Reference
2-amino-5-(4-bromobenzyl)-1,3,4-thiadiazole (a1)	Mild Steel	0.5 M H₂SO₄	0.005 M	>90	Not specified	[4]
2-amino-5-(3-nitrophenyl)-1,3,4-thiadiazole (a2)	Mild Steel	0.5 M H₂SO₄	0.005 M	<90	Not specified	[4]
5-(benzylthio)-1,3,4-thiadiazol-2-amine (BTTA)	Mild Steel	CO₂-saturated oilfield produced water	0.025 mM	>95	Not specified	[7]
5,5′-disulfanediylbis (1,3,4-thiadiazol-2-amine) (DSTA)	Mild Steel	CO₂-saturated oilfield produced water	0.025 mM	99.37	Not specified	[7]
2-amino-1,3,4-thiadiazole (AT)	Mild Steel	20% Formic Acid	Not specified	Varies with conditions	Not specified	[5]
5-methyl-2-amino-1,3,4-thiadiazole (AMT)	Mild Steel	20% Formic Acid	Not specified	Varies with conditions	Not specified	[5]
5-ethyl-2-amino-1,3,4-thiadiazole (AET)	Mild Steel	20% Formic Acid	Not specified	Varies with conditions	Not specified	[5]
5-propyl-2-amino-1,3,4-thiadiazole (APT)	Mild Steel	20% Formic Acid	Not specified	Varies with conditions	Not specified	[5]
2-(3,5-diphenyl-4,5-dihydro-1H-pyrazole-1-yl)-5-phenyl-1,3,4-thiadiazole	Mild Steel	5 M HCl	>50 mg/L	~97	Not specified	[8]
N-(5-(4-aminophenyl)-1,3,4-thiadiazole-2-yl)-2-diphenylamino) acetamide (ATPA)	Muntz Metal	Sulfide-polluted artificial seawater	2.32 mM	96.93	Not specified	[9][10]
PTDM, ATDA, PTAT	Muntz Metal	Sulfide-polluted artificial seawater	2.32 mM	94.83 - 96.41	Not specified	[9][10]

Experimental Protocols

The data presented above were primarily obtained through potentiodynamic polarization and electrochemical impedance spectroscopy. Below are generalized methodologies for these key experiments.

Potentiodynamic Polarization (PDP)

This technique involves polarizing the working electrode from a cathodic potential to an anodic potential at a slow, constant scan rate. The resulting Tafel plot of potential versus the logarithm of current density provides crucial information about the corrosion process.

Caption: Workflow for potentiodynamic polarization measurements.

Procedure:

• Electrode Preparation: The working electrode (the metal being tested) is typically polished with successively finer grades of abrasive paper, rinsed with deionized water and a suitable solvent (e.g., acetone), and then dried.[3]

• Cell Setup: A standard three-electrode cell is used, consisting of the working electrode, a reference electrode (commonly a Saturated Calomel Electrode - SCE or Ag/AgCl), and a counter electrode (usually a platinum or graphite rod).[3] These are immersed in the corrosive solution, either with or without the inhibitor.

• OCP Stabilization: The system is allowed to stabilize at its open-circuit potential (OCP) for a period, typically ranging from 30 minutes to an hour, to ensure a steady state is reached.[11]

• Polarization Scan: The potential is then scanned from a cathodic value (e.g., -250 mV relative to OCP) to an anodic value (e.g., +250 mV relative to OCP) at a slow scan rate, often between 0.5 and 5 mV/s.[4][8]

• Data Analysis: The corrosion potential (Ecorr) and corrosion current density (Icorr) are determined by extrapolating the linear portions of the anodic and cathodic branches of the Tafel plot to their intersection. The inhibition efficiency (IE%) is calculated using the following equation: IE% = [(Icorr_uninhibited - Icorr_inhibited) / Icorr_uninhibited] x 100

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrochemical system. It is particularly useful for characterizing the protective film formed by the inhibitor.

Procedure:

• Cell Setup and Stabilization: The experimental setup is the same as for PDP. The working electrode is immersed in the test solution and allowed to stabilize at its OCP.

• AC Perturbation: A small amplitude AC voltage (typically 10 mV) is applied to the system over a wide range of frequencies (e.g., from 100 kHz down to 0.1 Hz).[4]

• Data Analysis: The impedance data is often represented as a Nyquist plot. An equivalent electrical circuit is then used to model the data and extract parameters such as the charge transfer resistance (Rct) and the double-layer capacitance (Cdl). A higher Rct value in the presence of an inhibitor indicates better corrosion protection. The inhibition efficiency can also be calculated from the Rct values: IE% = [(Rct_inhibited - Rct_uninhibited) / Rct_inhibited] x 100

Conclusion

Thiadiazole derivatives have consistently demonstrated high inhibition efficiencies against the corrosion of various metals in diverse corrosive environments. Their performance is attributed to their ability to adsorb onto the metal surface, forming a protective barrier that impedes both anodic and cathodic reactions. The choice of a specific thiadiazole inhibitor will depend on the metal to be protected, the nature of the corrosive environment, and the desired level of protection. The experimental protocols outlined in this guide provide a framework for the systematic evaluation and comparison of these promising corrosion inhibitors.

References

• 1. jmaterenvironsci.com [jmaterenvironsci.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of the Impact of Two Thiadiazole Derivatives on the Dissolution Behavior of Mild Steel in Acidic Environments [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Electrochemical and physiochemical studies on the effects of thiadiazole derivatives in corrosion inhibition of Muntz metal in sulfide-polluted marine environment - ProQuest [proquest.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Spectroscopic Data Validation for 5-Methylthio-1,3,4-thiadiazole-2-thiol: A Comparative Guide

This guide provides a validation of the FT-IR and NMR spectroscopic data for 5-Methylthio-1,3,4-thiadiazole-2-thiol, a compound of interest in agricultural and pharmaceutical research. The experimental data is compared with theoretical calculations and data from analogous 1,3,4-thiadiazole derivatives to provide a comprehensive analysis for researchers, scientists, and drug development professionals.

FT-IR Spectroscopic Data

The FT-IR spectrum of 5-Methylthio-1,3,4-thiadiazole-2-thiol is characterized by specific vibrational frequencies corresponding to its functional groups. A comparison of experimental and theoretical data provides a robust validation of its molecular structure. The compound may exist in tautomeric forms, the thiol and the thione forms, and vibrational spectroscopy can help in identifying the predominant tautomer in the solid state.

Vibrational Mode	Experimental FT-IR (cm⁻¹) for 5-Methylthio-1,3,4-thiadiazole-2-thiol (as thione tautomer) [1]	Calculated FT-IR (cm⁻¹) for 5-Methylthio-1,3,4-thiadiazole-2-thiol (as thione tautomer) [1]	Experimental FT-IR (cm⁻¹) for 5-Amino-1,3,4-thiadiazole-2-thiol
N-H stretch	~3400	Not explicitly stated	3185[1]
C-H stretch (aromatic/aliphatic)	Not explicitly stated	Not explicitly stated	3053 (Ar-CH), 2927, 2862 (CH Alph.)[1]
S-H stretch	Not observed (indicating thione form)	Not applicable	2676[1]
C=N stretch	~1600-1650	Not explicitly stated	1606[1]
C=S stretch	~1000-1300	Not explicitly stated	Not explicitly stated
C-S stretch	Not explicitly stated	Not explicitly stated	Not explicitly stated

NMR Spectroscopic Data

¹H and ¹³C NMR spectroscopy are fundamental techniques for the structural elucidation of organic molecules. The chemical shifts observed for 5-Methylthio-1,3,4-thiadiazole-2-thiol in DMSO-d₆ are presented below and compared with calculated values and the spectral data of a related compound.

¹H NMR Data

Proton	Experimental ¹H NMR (ppm) for 5-Methylthio-1,3,4-thiadiazole-2-thiol (in DMSO-d₆) [1]	Calculated ¹H NMR (ppm) for 5-Methylthio-1,3,4-thiadiazole-2-thiol [1]	Experimental ¹H NMR (ppm) for 5-Amino-1,3,4-thiadiazole-2-thiol Derivatives (in DMSO-d₆)
S-CH₃	2.7 (s)	2.6	Not Applicable
N-H	14.5 (br s)	13.9	5.6 (s, N-H)[2]
S-H	Not observed	Not applicable	10.9 (s, SH)

¹³C NMR Data

Carbon	Experimental ¹³C NMR (ppm) for 5-Methylthio-1,3,4-thiadiazole-2-thiol (in DMSO-d₆) [1]	Calculated ¹³C NMR (ppm) for 5-Methylthio-1,3,4-thiadiazole-2-thiol [1]	Experimental ¹³C NMR (ppm) for 5-Amino-1,3,4-thiadiazole-2-thiol Derivatives (in DMSO-d₆)
S-CH₃	16.5	16.1	Not Applicable
C2 (C=S)	185.7	184.3	157-159 (C in thiadiazole ring)[1]
C5	159.3	158.9	157-159 (C in thiadiazole ring)[1]

Experimental Protocols

FT-IR Spectroscopy (Solid State)

A common and effective method for analyzing solid samples is the KBr pellet technique.

• Sample Preparation : 1-2 mg of the solid sample is finely ground using an agate mortar and pestle.

• Mixing : The ground sample is then thoroughly mixed with approximately 100-200 mg of dry potassium bromide (KBr) powder.

• Pellet Formation : The mixture is placed into a pellet die, and pressure is applied using a hydraulic press to form a thin, transparent pellet.

• Analysis : The KBr pellet is placed in the sample holder of the FT-IR spectrometer, and the spectrum is recorded over the desired range (e.g., 4000-400 cm⁻¹).

Alternatively, Attenuated Total Reflectance (ATR) FT-IR spectroscopy can be used for direct analysis of the solid sample with minimal preparation.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation : Approximately 5-10 mg of the compound is dissolved in about 0.5-0.7 mL of a deuterated solvent (e.g., DMSO-d₆) in an NMR tube.

• Referencing : A small amount of a reference standard, typically tetramethylsilane (TMS), is added to the solvent to calibrate the chemical shift scale to 0 ppm.

• Data Acquisition : The NMR tube is placed in the spectrometer. For ¹H NMR, the spectrum is typically acquired over a range of -1 to 15 ppm. For ¹³C NMR, a wider spectral window of -10 to 200 ppm is generally used.

• Processing : The acquired free induction decay (FID) is Fourier transformed to obtain the NMR spectrum. Phase and baseline corrections are applied to ensure accurate integration and peak picking.

Spectroscopic Data Validation Workflow

The following diagram illustrates the logical workflow for the validation of spectroscopic data.

References

• 1. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 2. The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol [jmchemsci.com]

A Comparative Guide to the Anti-inflammatory Effects of 1,3,4-Thiadiazole Derivatives: In Vivo vs. In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the anti-inflammatory properties of 1,3,4-thiadiazole derivatives, drawing upon data from various in vivo and in vitro studies. While direct research on 5-Methylthio-1,3,4-thiadiazole-2-thiol is limited, this guide synthesizes findings from structurally related compounds to offer valuable insights into their potential as anti-inflammatory agents. The data presented herein is intended to support further research and development in this promising area of medicinal chemistry.

Introduction

The 1,3,4-thiadiazole scaffold is a cornerstone in the development of novel therapeutic agents due to its diverse pharmacological activities.[1][2] Derivatives of this heterocyclic system have demonstrated significant potential in modulating inflammatory pathways. This guide objectively compares the performance of various 1,3,4-thiadiazole derivatives in both living organisms (in vivo) and controlled laboratory settings (in vitro), providing a comprehensive overview of their anti-inflammatory efficacy. A key mechanism of action for many non-steroidal anti-inflammatory drugs (NSAIDs) is the inhibition of cyclooxygenase (COX) enzymes, which are crucial in the inflammatory cascade.[3][4]

In Vivo Anti-inflammatory Activity

The most common in vivo model to assess anti-inflammatory effects is the carrageenan-induced paw edema test in rats. This model mimics the acute inflammatory response and is a standard for screening potential anti-inflammatory drugs.

Experimental Protocol: Carrageenan-Induced Paw Edema

• Animal Model: Typically, adult male Wistar or Swiss albino rats weighing between 150-250g are used.

• Groups: Animals are randomly divided into a control group, a standard drug group (e.g., Indomethacin or Diclofenac at 10 mg/kg), and test groups receiving various doses of the 1,3,4-thiadiazole derivatives.

• Induction of Inflammation: A 1% solution of carrageenan is injected into the sub-plantar region of the right hind paw of each rat to induce localized edema.

• Drug Administration: The test compounds and standard drug are typically administered orally or intraperitoneally 30 to 60 minutes before the carrageenan injection.

• Measurement: The volume of the paw is measured using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

• Data Analysis: The percentage of inhibition of edema is calculated for each group relative to the control group.

Quantitative Data from In Vivo Studies

The following table summarizes the anti-inflammatory activity of various 2,5-disubstituted 1,3,4-thiadiazole derivatives in the carrageenan-induced paw edema model.

Compound Type	Dosage (mg/kg)	Time (hours)	% Inhibition of Paw Edema	Reference Compound (% Inhibition)
2,5-disubstituted-1,3,4-thiadiazole Schiff bases	150	3	46% - 56%	Indomethacin (10 mg/kg)
N-[5-oxo-4-(arylsulfonyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]-amides	Not Specified	Not Specified	Fair anti-inflammatory activity	Indomethacin
Imidazo[2,1-b][1,3,4]thiadiazole derivatives	Not Specified	Not Specified	Compound 5c showed better activity	Diclofenac
N-{[5-(substituted)-1,3,4-thiadiazole-2-yl] carbamothioyl} derivatives	50	4	Significant activity, comparable to standard	Indomethacin (10 mg/kg)

Note: The specific percentage of inhibition for the reference drugs was not always provided in the abstracts.

In Vitro Anti-inflammatory Activity

In vitro assays provide a controlled environment to investigate the mechanisms of anti-inflammatory action at a molecular level. Common methods include the inhibition of protein denaturation and the stabilization of red blood cell membranes.

Experimental Protocols for In Vitro Studies

1. Inhibition of Albumin Denaturation:

• Reaction Mixture: A solution of bovine serum albumin (BSA) is prepared. The test compounds are added at various concentrations.

• Denaturation: The mixture is heated to induce denaturation of the albumin.

• Measurement: The turbidity of the samples is measured spectrophotometrically. A decrease in turbidity indicates inhibition of denaturation.

• Control: A standard anti-inflammatory drug like Diclofenac sodium is used as a positive control.

• Calculation: The percentage of inhibition is calculated based on the absorbance values compared to the control.

2. Human Red Blood Cell (HRBC) Membrane Stabilization:

• HRBC Suspension: A suspension of human red blood cells is prepared.

• Incubation: The HRBC suspension is incubated with the test compounds at different concentrations.

• Hemolysis Induction: Hemolysis is induced by subjecting the cells to hypotonic stress.

• Measurement: The amount of hemoglobin released into the supernatant is measured spectrophotometrically, which is an indicator of membrane damage.

• Control: Diclofenac sodium is often used as a reference standard.

• Calculation: The percentage of membrane stabilization is calculated by comparing the hemolysis in the presence of the test compound to the control.

Quantitative Data from In Vitro Studies

The table below presents the results from various in vitro anti-inflammatory assays of 1,3,4-thiadiazole derivatives.

Compound Type	Assay	Concentration (µg/mL)	% Inhibition	Reference Compound (% Inhibition)
5-(S-alkyl)-1,3,4-thiadiazole-2-carboxamide derivatives	Protein Denaturation	250	80.99% - 86.44%	Diclofenac Sodium
Substituted 1,3,4-thiadiazoles	Albumin Denaturation	Not Specified	Up to 63.87%	Not Specified
Substituted 1,3,4-thiadiazoles	Proteinase Inhibition	Not Specified	Up to 45.44%	Not Specified
5-aryl-1,3,4-thiadiazol-2-amines	HRBC Membrane Stabilization	Not Specified	Significant activity for some derivatives	Diclofenac Sodium

Visualizing the Mechanism of Action and Experimental Workflow

To better understand the processes involved, the following diagrams illustrate a key anti-inflammatory pathway and a typical experimental workflow.

Caption: Inhibition of the Cyclooxygenase (COX) Pathway by 1,3,4-Thiadiazole Derivatives.

Caption: Workflow for the In Vivo Carrageenan-Induced Paw Edema Assay.

Conclusion

The collective evidence from both in vivo and in vitro studies strongly suggests that 1,3,4-thiadiazole derivatives are a promising class of compounds with significant anti-inflammatory properties. In vivo studies, primarily the carrageenan-induced paw edema model, have demonstrated their ability to reduce acute inflammation, with some derivatives showing efficacy comparable or even superior to standard drugs like indomethacin and diclofenac.[3][5] In vitro assays, such as the inhibition of protein denaturation and membrane stabilization, corroborate these findings and suggest that their mechanism of action may involve the protection of cellular structures and proteins from inflammatory damage.[1][6][7] The inhibition of COX enzymes is also a likely mechanism, positioning these compounds as potential alternatives to traditional NSAIDs.[3][4] Further investigation into specific derivatives, including 5-Methylthio-1,3,4-thiadiazole-2-thiol, is warranted to fully elucidate their therapeutic potential and mechanism of action.

References

• 1. Synthesis, docking and characterization of some novel 5-(S-alkyl)-1.3.4-thiadiazole-2-carboxamide derivatives as anti-inflammatory and antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemmethod.com [chemmethod.com]
• 3. thaiscience.info [thaiscience.info]
• 4. researchgate.net [researchgate.net]
• 5. Heterocycles 48. Synthesis, Characterization and Biological Evaluation of Imidazo[2,1- b][1,3,4]Thiadiazole Derivatives as Anti-Inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jetir.org [jetir.org]
• 7. latamjpharm.org [latamjpharm.org]

A Comparative Analysis of 1,3,4-Thiadiazole Derivatives and Commercial Fungicides Against Key Fungal Pathogens

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antifungal efficacy of compounds featuring the 1,3,4-thiadiazole scaffold and leading commercial fungicides. Due to a lack of publicly available, direct comparative data for 5-Methylthio-1,3,4-thiadiazole-2-thiol (MTT), this guide will utilize data from recently developed, highly active 1,3,4-thiadiazole derivatives as a proxy to benchmark performance against established commercial agents. The data presented is compiled from various studies to offer a broad perspective on the potential of this chemical class in fungicide development.

Comparative Antifungal Efficacy Against Botrytis cinerea

Botrytis cinerea, the causative agent of gray mold, is a devastating plant pathogen affecting a wide range of crops. The following table summarizes the in vitro efficacy (EC₅₀ values) of representative 1,3,4-thiadiazole derivatives and common commercial fungicides against this pathogen. Lower EC₅₀ values indicate higher antifungal activity.

Compound Class	Compound	Target Pathogen	EC₅₀ (µg/mL)	Reference
1,3,4-Thiadiazole Derivative	Flavonol Derivative (Y18)	Botrytis cinerea	2.4	[1][2][3]
1,3,4-Thiadiazole Derivative	Indole Derivative (Z2)	Botrytis cinerea	2.7	[4]
Strobilurin	Azoxystrobin	Botrytis cinerea	14.5 - >100	[1][2][4][5][6]
Triazole	Tebuconazole	Botrytis cinerea	0.03 - 1.0	[7][8]
Phenylpyrrole	Fludioxonil	Botrytis cinerea	< 0.1 - 0.26	[7][9]

Experimental Protocols

A standardized methodology is crucial for the accurate assessment and comparison of antifungal activity. The data presented in this guide is predominantly based on the radial growth inhibition assay .

Radial Growth Inhibition Assay Protocol

This in vitro assay is a common method for determining the efficacy of antifungal compounds by measuring the inhibition of mycelial growth.

• Media Preparation: Potato Dextrose Agar (PDA) is prepared according to the manufacturer's instructions and sterilized by autoclaving.

• Incorporation of Antifungal Compounds: The sterile PDA is cooled to approximately 50-55°C. The test compounds (1,3,4-thiadiazole derivatives or commercial fungicides) are dissolved in an appropriate solvent (e.g., DMSO) and added to the molten agar to achieve a range of final concentrations. A control set of plates containing only the solvent is also prepared. The agar is then poured into sterile Petri dishes.

• Fungal Inoculation: A mycelial plug (typically 5 mm in diameter) is taken from the edge of an actively growing culture of the target fungus (e.g., Botrytis cinerea) and placed in the center of the agar plates.

• Incubation: The inoculated plates are incubated at a suitable temperature (e.g., 25°C) in the dark.

• Data Collection: The diameter of the fungal colony is measured in two perpendicular directions at regular intervals until the colony in the control plate reaches the edge of the dish.

• Calculation of Inhibition: The percentage of mycelial growth inhibition is calculated using the formula: Inhibition (%) = [(dc - dt) / dc] x 100 where dc is the average diameter of the fungal colony on the control plate and dt is the average diameter of the fungal colony on the treated plate.

• EC₅₀ Determination: The EC₅₀ value, the concentration of the compound that inhibits fungal growth by 50%, is determined by plotting the percentage of inhibition against the logarithm of the compound's concentration and performing a regression analysis.

Visualizing Methodologies and Pathways

Experimental Workflow

The following diagram illustrates the key steps in the radial growth inhibition assay used to evaluate the efficacy of antifungal compounds.

Caption: Workflow for the radial growth inhibition assay.

Fungal Ergosterol Biosynthesis Pathway and Fungicide Targets

Many systemic fungicides, including the azole class to which thiadiazoles are structurally related, function by inhibiting key enzymes in the ergosterol biosynthesis pathway. Ergosterol is a vital component of the fungal cell membrane, and its disruption leads to cell death.

Caption: Key steps in the ergosterol biosynthesis pathway and fungicide targets.

References

• 1. Novel Flavonol Derivatives Containing 1,3,4-Thiadiazole as Potential Antifungal Agents: Design, Synthesis, and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 6. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 7. Effectiveness of Different Classes of Fungicides on Botrytis cinerea Causing Gray Mold on Fruit and Vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. First Report of Fludioxonil Resistance in Botrytis cinerea from a Strawberry Field in Virginia - PubMed [pubmed.ncbi.nlm.nih.gov]

statistical analysis of the inhibition efficiency of 5-Methylthio-1,3,4-thiadiazole-2-thiol in different corrosive media

Thiadiazole derivatives have emerged as a significant class of organic compounds utilized for the mitigation of metallic corrosion in various aggressive environments. Their effectiveness stems from the presence of heteroatoms (nitrogen and sulfur) and π-electrons in their molecular structure, which facilitate their adsorption onto metal surfaces, thereby forming a protective barrier against corrosive agents. This guide provides a comparative analysis of the inhibition efficiency of several thiadiazole derivatives in different corrosive media, supported by experimental data and detailed methodologies.

Performance Comparison of Thiadiazole Derivatives

The inhibition efficiency of thiadiazole derivatives is influenced by their chemical structure, the nature of the corrosive medium, and the type of metal being protected. The following tables summarize the performance of various thiadiazole compounds as corrosion inhibitors.

Table 1: Inhibition Efficiency of Thiadiazole Derivatives in Hydrochloric Acid (HCl)

Inhibitor	Metal	Corrosive Medium	Concentration	Inhibition Efficiency (%)	Experimental Method	Reference
N,N-dihydroxyethyl-(5-methyl-[1][2][3] thiadiazol-2-sulfur)-carbonyl acetamide	Q235 Carbon Steel	1 M HCl	40 mg/L	>96	Weight Loss, EIS, Potentiodynamic Polarization	[1]
5-amino-1,3,4-thiadiazole-2-thiol (5-ATT)	Mild Steel	1 M HCl	10⁻³ M	94.18	Weight Loss, EIS, Potentiodynamic Polarization	[4]
5-(4-aminophenyl)-1,3,4-oxadiazole-2-thiol (APOT)	Mild Steel	1.0 M HCl	Not Specified	High (Increases with concentration)	Weight Loss, EIS, Potentiodynamic Polarization	[2]
5-(4-methylphenyl)-1,3,4-oxadiazole-2-thiol (MPOT)	Mild Steel	1.0 M HCl	Not Specified	High (Increases with concentration)	Weight Loss, EIS, Potentiodynamic Polarization	[2]

Table 2: Inhibition Efficiency of Thiadiazole Derivatives in Sulfuric Acid (H₂SO₄)

Inhibitor	Metal	Corrosive Medium	Concentration	Inhibition Efficiency (%)	Experimental Method	Reference
2-amino-5-alkyl-1,3,4-thiadiazole derivatives	Carbon Steel 1018	1.0 M H₂SO₄	10-100 ppm	Varies with alkyl chain length	Mass Loss	[3]
2-amino-5-(4-bromobenzyl)-1,3,4-thiadiazole (a1)	Mild Steel	0.50 M H₂SO₄	Not Specified	High (Increases with concentration)	EIS, Potentiodynamic Polarization	[5][6]
2-amino-5-(3-nitrophenyl)-1,3,4-thiadiazole (a2)	Mild Steel	0.50 M H₂SO₄	Not Specified	Lower than a1	EIS, Potentiodynamic Polarization	[5][6]

Table 3: Inhibition Efficiency of Thiadiazole Derivatives in Neutral Chloride Media

Inhibitor	Metal	Corrosive Medium	Concentration	Inhibition Efficiency (%)	Experimental Method	Reference
1,3,4-thiadiazole-2,5-dithiol (DMTD)	Copper	0.1 M NaCl	10⁻² M	97	EIS, Potentiodynamic Polarization	[7][8]
5-amino-1,3,4-thiadiazole-2-thiol	ASTM A-890-1B Stainless Steel	3.5% NaCl	Not Specified	Not Specified	Linear Polarization Resistance	[9]

Experimental Protocols

The evaluation of corrosion inhibitor efficiency typically involves a combination of gravimetric and electrochemical techniques.

Weight Loss (Gravimetric) Method

This is a conventional and straightforward method for determining corrosion rates.

• Specimen Preparation: Metal specimens of known dimensions are cleaned, polished, and weighed.

• Immersion: The specimens are immersed in the corrosive solution with and without the inhibitor for a specified period and at a controlled temperature.

• Final Weighing: After the immersion period, the specimens are removed, cleaned to remove corrosion products, and re-weighed.

• Calculation: The weight loss is used to calculate the corrosion rate (CR) and the inhibition efficiency (%IE) using the following formulas:

  • CR = (Weight Loss) / (Surface Area × Time)

  • %IE = [(CR_blank - CR_inh) / CR_blank] × 100 where CR_blank is the corrosion rate without the inhibitor and CR_inh is the corrosion rate with the inhibitor.

Electrochemical Methods

Electrochemical techniques provide insights into the mechanism of corrosion inhibition.

• Electrochemical Cell Setup: A three-electrode cell is typically used, consisting of a working electrode (the metal specimen), a reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum).

• Potentiodynamic Polarization: This technique involves scanning the potential of the working electrode and measuring the resulting current. The polarization curves (Tafel plots) provide information on the corrosion potential (Ecorr), corrosion current density (icorr), and the anodic and cathodic reactions. The inhibition efficiency is calculated as:

  • %IE = [(icorr_blank - icorr_inh) / icorr_blank] × 100 where icorr_blank and icorr_inh are the corrosion current densities without and with the inhibitor, respectively.

• Electrochemical Impedance Spectroscopy (EIS): EIS measures the impedance of the metal-solution interface over a range of frequencies. The data is often represented as Nyquist and Bode plots. An equivalent circuit model is used to fit the experimental data and extract parameters such as charge transfer resistance (Rct) and double-layer capacitance (Cdl). A higher Rct value in the presence of an inhibitor indicates better corrosion protection. The inhibition efficiency can be calculated from the Rct values:

  • %IE = [(Rct_inh - Rct_blank) / Rct_inh] × 100 where Rct_inh and Rct_blank are the charge transfer resistances with and without the inhibitor, respectively.

Experimental Workflow for Corrosion Inhibitor Evaluation

The following diagram illustrates a typical workflow for the statistical analysis of a corrosion inhibitor's efficiency.

References

• 1. mdpi.com [mdpi.com]
• 2. asianpubs.org [asianpubs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Inhibitive effect of 1,3,4-thiadiazole-2,5-dithiol on copper corrosion in chloride media - International Journal of Corrosion and Scale InhibitionInternational Journal of Corrosion and Scale Inhibition [ijcsi.pro]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. researchgate.net [researchgate.net]

cross-validation of analytical methods for the quantification of 5-Methylthio-1,3,4-thiadiazole-2-thiol in environmental samples

A Comparative Guide to the Cross-Validation of Analytical Methods for the Quantification of 5-Methylthio-1,3,4-thiadiazole-2-thiol in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of two primary analytical techniques, High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), for the quantification of 5-Methylthio-1,3,4-thiadiazole-2-thiol (MTT) in environmental samples. As a compound with a thiol group, analytical methodologies developed for other thiol-containing pesticides can be adapted and cross-validated for MTT analysis. This document outlines detailed experimental protocols, presents a comparison of expected performance data, and includes visualizations to guide the methods' cross-validation process.

Introduction to Analytical Approaches

The accurate quantification of MTT in environmental matrices such as soil and water is crucial for monitoring its environmental fate and impact. The selection of an appropriate analytical method depends on factors like required sensitivity, selectivity, and the complexity of the sample matrix.

• High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD): This technique offers a robust and cost-effective approach for the quantification of analytes that possess a chromophore, making them suitable for UV-Vis detection. While being a reliable technique, its sensitivity and selectivity can be limited in complex matrices.[1][2]

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): Recognized for its high sensitivity and selectivity, LC-MS/MS is a powerful tool for trace-level quantification of a wide range of compounds in complex environmental samples.[3][4][5] It provides structural information, enhancing the confidence in analyte identification.

Experimental Protocols

Detailed methodologies for sample preparation and analysis are presented below. These protocols are based on established methods for pesticides with similar chemical properties to MTT and should be optimized and validated for MTT specifically.

Sample Preparation: QuEChERS Method for Soil and Water

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a widely adopted sample preparation technique for pesticide residue analysis in various matrices.[6][7][8][9]

Protocol for Soil Samples:

• Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

• Add 10 mL of water (if the soil has low moisture content) and 10 mL of acetonitrile.

• Vortex the mixture vigorously for 1 minute.

• Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, and 0.5 g disodium citrate sesquihydrate) to induce phase separation.

• Shake the tube vigorously for 1 minute and then centrifuge at 4000 rpm for 5 minutes.

• The upper acetonitrile layer is collected for cleanup.

Protocol for Water Samples:

• Take 10 mL of the water sample in a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Follow with the addition of the salt mixture as described for soil samples.

• Proceed with shaking and centrifugation as for soil samples.

Dispersive Solid-Phase Extraction (dSPE) Cleanup:

• Transfer an aliquot (e.g., 6 mL) of the acetonitrile extract into a 15 mL centrifuge tube containing a dSPE mixture (e.g., 900 mg MgSO₄, 150 mg primary secondary amine (PSA), and 150 mg C18).

• Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.

• The supernatant is then filtered through a 0.22 µm filter before analysis.

HPLC-DAD Method

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[10]

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is commonly used.[11]

• Flow Rate: 1.0 mL/min.[11]

• Injection Volume: 20 µL.

• Column Temperature: 30 °C.

• Detection: Diode-Array Detector set at the maximum absorption wavelength of MTT (to be determined, likely around 220-330 nm based on similar thiol compounds).[10][11]

LC-MS/MS Method

Chromatographic Conditions:

• Column: A high-resolution C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of methanol or acetonitrile and water, both containing 0.1% formic acid and/or ammonium formate.[12]

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in both positive and negative modes to determine the best response for MTT.

• Scan Type: Multiple Reaction Monitoring (MRM) for quantification. Precursor and product ions for MTT need to be determined by infusing a standard solution.

• Ion Source Parameters: Parameters like capillary voltage, source temperature, and gas flows must be optimized for the specific instrument and compound.

Performance Data Comparison

The following table summarizes the expected performance characteristics for the two analytical methods. These values are based on published data for similar pesticide analyses and should be established specifically for MTT during method validation.[1][3][4][11][13]

Performance Parameter	HPLC-DAD	LC-MS/MS
Linearity (R²)	> 0.99	> 0.995
Limit of Detection (LOD)	1 - 10 µg/L	0.01 - 1 µg/L
Limit of Quantification (LOQ)	5 - 25 µg/L	0.05 - 5 µg/L
Accuracy (Recovery)	80 - 110%	70 - 120%
Precision (RSD)	< 15%	< 10%
Selectivity	Moderate	High
Throughput	High	High
Cost	Lower	Higher

Visualization of Workflows and Comparisons

Cross-Validation Workflow

The following diagram illustrates a typical workflow for the cross-validation of the two proposed analytical methods for MTT quantification.

Caption: Workflow for cross-validation of analytical methods.

Performance Parameter Comparison

This diagram provides a logical comparison of the key performance characteristics of HPLC-DAD and LC-MS/MS.

Caption: Comparison of key performance parameters.

Conclusion

Both HPLC-DAD and LC-MS/MS are viable techniques for the quantification of 5-Methylthio-1,3,4-thiadiazole-2-thiol in environmental samples. The choice between the two methods will depend on the specific requirements of the study.

• HPLC-DAD is a suitable option for routine analysis where high sensitivity is not the primary concern and cost-effectiveness is important.

• LC-MS/MS is the preferred method for research and regulatory applications that demand high sensitivity, selectivity, and confident identification, especially at trace levels in complex matrices.

It is imperative that a thorough method development and validation process be conducted for MTT on the chosen platform to ensure data quality and reliability. This guide serves as a starting point for researchers to establish a robust analytical method for this specific compound.

References

• 1. researchgate.net [researchgate.net]
• 2. researchinventy.com [researchinventy.com]
• 3. agilent.com [agilent.com]
• 4. Establishment of an LC-MS/MS Method for the Determination of 45 Pesticide Residues in Fruits and Vegetables from Fujian, China - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdpr.ca.gov [cdpr.ca.gov]
• 6. QuEChERS Method Simplified: Key Steps and Applications | Separation Science [sepscience.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 11. akjournals.com [akjournals.com]
• 12. shimadzu.com [shimadzu.com]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of 5-Methylthio-1,3,4-thiadiazole-2-thiol: A Procedural Guide

For researchers and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This guide provides detailed procedures for the safe disposal of 5-Methylthio-1,3,4-thiadiazole-2-thiol, a common laboratory chemical.

Hazard Identification and Safety Precautions

5-Methylthio-1,3,4-thiadiazole-2-thiol is classified with the following hazards:

• Causes skin irritation.[1][2][3][4]

• Causes serious eye irritation.[1][2][3][4]

• May cause respiratory irritation.[1][2][3][4]

Signal Word: Warning

Hazard Statements: H315, H319, H335

Precautionary Statements: P261, P264, P271, P280, P302 + P352, P305 + P351 + P338[5]

Personal Protective Equipment (PPE)

When handling 5-Methylthio-1,3,4-thiadiazole-2-thiol, the following personal protective equipment is mandatory to minimize exposure and ensure safety.

PPE Category	Specific Requirements
Eye/Face Protection	Safety glasses with side-shields conforming to EN166 or equivalent.
Skin Protection	Handle with gloves. Wear fire/flame resistant and impervious clothing.[1]
Respiratory Protection	If exposure limits are exceeded or irritation is experienced, use a full-face respirator.[1] A dust mask type N95 (US) is recommended.[5]
General Hygiene	Avoid contact with skin, eyes, and clothing. Wash hands before breaks and immediately after handling the product.

First-Aid Measures

In the event of accidental exposure, immediate and appropriate first-aid is crucial.

Exposure Route	First-Aid Procedure
Inhalation	Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately.[1]
Skin Contact	Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor.[1]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a doctor.[1]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Call a doctor or Poison Control Center immediately.[1]

Disposal Procedures

Proper disposal of 5-Methylthio-1,3,4-thiadiazole-2-thiol is critical to prevent environmental contamination and adhere to regulations.

Waste Disposal Method:

The material should be disposed of by a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1] Discharge into sewer systems is prohibited.[1]

Container Disposal:

Containers should be triply rinsed (or equivalent) and offered for recycling or reconditioning.[1] Alternatively, the packaging can be punctured to render it unusable for other purposes and then disposed of in a sanitary landfill.[1]

The following diagram illustrates the decision-making process for the proper disposal of 5-Methylthio-1,3,4-thiadiazole-2-thiol.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. fishersci.be [fishersci.be]
• 3. 5-Methylthio-1,3,4-thiadiazole-2-thiol, 97%, Thermo Scientific 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. 5-Methylthio-1,3,4-thiadiazole-2-thiol - High purity | EN [georganics.sk]
• 5. 5-甲硫基-1,3,4-噻二唑-2-硫醇 98% | Sigma-Aldrich [sigmaaldrich.com]

Comprehensive Safety and Handling Guide for 5-Methylthio-1,3,4-thiadiazole-2-thiol

For researchers, scientists, and drug development professionals, ensuring safe handling of specialized chemical compounds is paramount. This guide provides essential safety and logistical information for 5-Methylthio-1,3,4-thiadiazole-2-thiol, including personal protective equipment (PPE) protocols, emergency first aid, and disposal plans to ensure a secure laboratory environment.

Personal Protective Equipment (PPE)

When handling 5-Methylthio-1,3,4-thiadiazole-2-thiol, a comprehensive approach to personal safety is critical. The following table outlines the recommended PPE to minimize exposure and ensure user safety.

Protection Type	Required Equipment	Purpose	Additional Recommendations
Respiratory Protection	NIOSH-approved N95 dust mask or a full-face respirator.[1]	To prevent inhalation of dust particles, which can cause respiratory irritation.[2][3][4]	A full-face respirator is recommended if exposure limits are exceeded or if irritation is experienced.[5]
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles.[1]	To protect eyes from dust and potential splashes, preventing serious eye irritation.[2][3][4]	Ensure compliance with EN166 standards where applicable.[6]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).	To prevent skin contact, as the chemical is a known skin irritant.[2][3][4]	Gloves must be inspected before use and hands should be washed and dried thoroughly after handling.[5]
Skin and Body Protection	Laboratory coat and appropriate protective clothing.[5][7]	To prevent contamination of personal clothing and skin.	Wear fire/flame resistant and impervious clothing.[5]

Hazard Identification and Precautionary Measures

Understanding the potential hazards associated with 5-Methylthio-1,3,4-thiadiazole-2-thiol is fundamental to its safe handling. The compound is classified as follows:

• Skin Irritation (Category 2) [3][7]

• Serious Eye Irritation (Category 2) [3][7]

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System [1][7]

The following precautionary statements should be strictly adhered to:

Category	Precautionary Statements
Prevention	Avoid breathing dust.[5] Wash skin thoroughly after handling.[3][5] Use only outdoors or in a well-ventilated area.[3][5] Wear protective gloves, protective clothing, eye protection, and face protection.[3][4][5][7]
Storage	Store in a well-ventilated place and keep the container tightly closed.[3][5][7] Store locked up.[3][5]
Disposal	Dispose of contents and container to an approved waste disposal plant.[5]

Emergency First Aid Procedures

In the event of accidental exposure, immediate and appropriate first aid is crucial. The following table provides procedural guidance for various exposure routes.

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air.[5] If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[5]
Skin Contact	Take off contaminated clothing immediately.[5] Wash off with soap and plenty of water.[5][7] If skin irritation persists, get medical advice or attention.[7]
Eye Contact	Rinse cautiously with water for at least 15 minutes.[5][7] Remove contact lenses, if present and easy to do, and continue rinsing.[5] If eye irritation persists, get medical advice or attention.[7]
Ingestion	Rinse mouth with water.[5][7] Do NOT induce vomiting.[5][7] Call a POISON CENTER or doctor if you feel unwell.[7]

Operational and Disposal Plans

A systematic approach to handling and disposal minimizes risks and ensures regulatory compliance.

Handling Protocol:

• Work in a well-ventilated area, such as a chemical fume hood.[5][7]

• Avoid the formation of dust and aerosols.[5][7]

• Prevent contact with skin and eyes through the consistent use of appropriate PPE.[5][6]

• Wash hands thoroughly after handling the substance.[5][7]

Spill Management:

• Evacuate personnel to a safe area.

• Wear appropriate PPE, including respiratory protection.

• Sweep up the spilled solid material, avoiding dust generation, and shovel it into a suitable, closed container for disposal.[7]

• Do not let the chemical enter drains.[5][8]

Disposal Plan:

• Dispose of the chemical and any contaminated materials at a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[5]

• Do not discharge into sewer systems or contaminate water, foodstuffs, or feed.[5]

• Containers should be triple-rinsed (or equivalent) and can be offered for recycling or reconditioning. Alternatively, they can be punctured to render them unusable and disposed of in a sanitary landfill.[5]

Visual Workflow Guides

To further clarify the procedural steps for safe handling and emergency response, the following diagrams illustrate the necessary workflows.

Caption: A flowchart outlining the safe handling procedure for 5-Methylthio-1,3,4-thiadiazole-2-thiol.

Caption: A diagram illustrating immediate first aid steps following accidental exposure.

References

• 1. 5-甲硫基-1,3,4-噻二唑-2-硫醇 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 5-Methylthio-1,3,4-thiadiazole-2-thiol, 97%, Thermo Scientific 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. Page loading... [wap.guidechem.com]
• 4. 5-Methylthio-1,3,4-thiadiazole-2-thiol - High purity | EN [georganics.sk]
• 5. chemicalbook.com [chemicalbook.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.be [fishersci.be]
• 8. hpc-standards.com [hpc-standards.com]